2-(2,6-Dichlorophenoxy)propanoic acid

• CAS: 25140-90-3

Core Science & Biosynthesis

2-(2,6-Dichlorophenoxy)propanoic acid chemical structure and properties

An authoritative guide for researchers, scientists, and drug development professionals on the chemical structure, properties, synthesis, and potential biological significance of 2-(2,6-Dichlorophenoxy)propanoic acid.

Foreword

This technical guide provides a comprehensive overview of 2-(2,6-Dichlorophenoxy)propanoic acid, a lesser-known isomer of the widely used herbicide dichlorprop. While its 2,4-dichloro counterpart has been extensively studied and commercialized, the 2,6-dichloro isomer remains a compound of interest, particularly in the context of impurity analysis, comparative toxicology, and novel bioactive molecule discovery. This document synthesizes available data on its chemical identity, physicochemical properties, synthesis, and spectral characterization, offering a foundational resource for professionals in the chemical and life sciences.

Chemical Identity and Structure

2-(2,6-Dichlorophenoxy)propanoic acid is a carboxylic acid characterized by a propanoic acid moiety linked to a 2,6-dichlorinated phenyl ring via an ether linkage. This specific substitution pattern distinguishes it from its more common isomers and is crucial to its unique chemical and physical properties.

Systematic Name: 2-(2,6-Dichlorophenoxy)propanoic acid[1] CAS Number: 25140-90-3[2][3][4] Molecular Formula: C₉H₈Cl₂O₃[2][3][4] Molecular Weight: 235.06 g/mol [2][3][4]

The structural formula of 2-(2,6-Dichlorophenoxy)propanoic acid is depicted below:

Caption: Chemical structure of 2-(2,6-Dichlorophenoxy)propanoic acid.

Stereochemistry

The molecule possesses a chiral center at the second carbon of the propanoic acid chain, meaning it can exist as two enantiomers: (R)-2-(2,6-Dichlorophenoxy)propanoic acid and (S)-2-(2,6-Dichlorophenoxy)propanoic acid. The racemic mixture is denoted as (±)-2-(2,6-Dichlorophenoxy)propanoic acid.[1] The biological activity of phenoxyalkanoic acids is often stereospecific, with one enantiomer typically exhibiting significantly higher herbicidal activity.[5][6]

Physicochemical Properties

The physicochemical properties of 2-(2,6-Dichlorophenoxy)propanoic acid are essential for understanding its environmental fate, designing analytical methods, and predicting its biological interactions.

Property	Value	Source
Boiling Point	162.9 °C	[2]
Molecular Weight	235.06 g/mol	[2][3][4]

Note: The reported boiling point is from a commercial supplier and should be considered provisional until independently verified by peer-reviewed literature.

Further experimental determination of properties such as melting point, water solubility, and pKa is necessary for a complete profile of this compound.

Synthesis of 2-(2,6-Dichlorophenoxy)propanoic Acid

The synthesis of 2-(2,6-Dichlorophenoxy)propanoic acid can be achieved through the Williamson ether synthesis, a well-established method for forming ethers.[7][8][9][10] This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the phenoxide of 2,6-dichlorophenol reacts with an ester of 2-halopropanoic acid, followed by hydrolysis of the resulting ester.

A general synthetic scheme is presented below:

Caption: General synthesis pathway for 2-(2,6-Dichlorophenoxy)propanoic acid.

Illustrative Experimental Protocol (Adapted from Williamson Ether Synthesis Principles)

The following protocol is a general guideline for the synthesis of 2-(2,6-Dichlorophenoxy)propanoic acid, based on the Williamson ether synthesis. Optimization of reaction conditions, including temperature, reaction time, and purification methods, is essential for achieving high yields and purity.

Step 1: Formation of the Phenoxide

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,6-dichlorophenol in a suitable solvent such as ethanol or dimethylformamide (DMF).

• Add a strong base, such as sodium hydroxide or potassium carbonate, to the solution to deprotonate the phenol and form the corresponding phenoxide. The reaction is typically stirred at room temperature until the phenoxide formation is complete.

Step 2: Nucleophilic Substitution

• To the solution containing the 2,6-dichlorophenoxide, add an ester of 2-chloropropanoic acid (e.g., ethyl 2-chloropropionate).

• Heat the reaction mixture to reflux and maintain for several hours to facilitate the Sₙ2 reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Step 3: Hydrolysis and Acidification

• Once the reaction is complete, cool the mixture to room temperature.

• Add an aqueous solution of a strong base (e.g., sodium hydroxide) and heat to hydrolyze the ester to the carboxylate salt.

• After cooling, acidify the mixture with a strong acid, such as hydrochloric acid, to precipitate the 2-(2,6-Dichlorophenoxy)propanoic acid.

Step 4: Purification

• Collect the crude product by vacuum filtration and wash with cold water.

• Further purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the final product of high purity.

Spectroscopic Characterization

Spectroscopic data is vital for the unambiguous identification and structural confirmation of 2-(2,6-Dichlorophenoxy)propanoic acid.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule. A ¹H NMR spectrum of 2-(2,6-Dichlorophenoxy)propanoic acid is available in the SpectraBase database.[5][11] The expected signals would include a doublet for the methyl protons, a quartet for the methine proton on the propanoic acid chain, and multiplets for the aromatic protons. The carboxylic acid proton would appear as a broad singlet at a downfield chemical shift.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum reveals the number of non-equivalent carbon atoms and their chemical environments. For 2-(2,6-Dichlorophenoxy)propanoic acid, distinct signals are expected for the methyl carbon, the methine carbon, the carbonyl carbon, and the aromatic carbons. The chemical shifts of the aromatic carbons would be influenced by the presence of the chlorine and ether substituents.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The molecular ion peak (M⁺) would be expected at an m/z corresponding to the molecular weight of the compound (235.06 g/mol ). Due to the presence of two chlorine atoms, a characteristic isotopic pattern (M, M+2, M+4) would be observed for the molecular ion and any chlorine-containing fragments. Common fragmentation pathways for carboxylic acids include the loss of the carboxyl group (-COOH) and cleavage of the ether bond.[12]

Biological Activity and Potential Applications

While the herbicidal properties of the 2,4-dichloro isomer, dichlorprop, are well-documented, specific data on the biological activity of 2-(2,6-Dichlorophenoxy)propanoic acid is limited. Phenoxyalkanoic acids, in general, act as synthetic auxins, leading to uncontrolled growth and eventual death in susceptible broadleaf plants.[5][13] The position of the chlorine atoms on the phenyl ring can significantly influence the herbicidal efficacy. It is plausible that the 2,6-dichloro isomer also exhibits some level of auxin-like activity, although likely different from its 2,4- and 2,5-dichloro counterparts.

Further research is warranted to elucidate the specific biological effects of 2-(2,6-Dichlorophenoxy)propanoic acid, including its potential as a herbicide, plant growth regulator, or its activity in other biological systems. Its primary current relevance is as a potential impurity in commercial dichlorprop formulations, making its analytical characterization important for quality control.

Toxicology and Safety

Analytical Methodology

The analysis of 2-(2,6-Dichlorophenoxy)propanoic acid, particularly as an impurity in dichlorprop products, typically involves chromatographic techniques.

Gas Chromatography (GC)

Gas chromatography, often coupled with mass spectrometry (GC-MS), is a powerful tool for the separation and identification of dichlorprop isomers. Derivatization to a more volatile ester form (e.g., methyl ester) is often required for successful GC analysis.[17]

High-Performance Liquid Chromatography (HPLC)

High-performance liquid chromatography (HPLC) is another suitable method for the analysis of 2-(2,6-Dichlorophenoxy)propanoic acid. Reversed-phase HPLC with a C18 column and a suitable mobile phase (e.g., methanol/water with a pH modifier) can be used for its separation from other isomers and related compounds.[18]

Conclusion and Future Directions

2-(2,6-Dichlorophenoxy)propanoic acid represents an important, albeit understudied, isomer of the dichlorprop family of herbicides. While its fundamental chemical identity is established, a significant need exists for further research to fully characterize its physicochemical properties, develop optimized and scalable synthetic routes, and thoroughly investigate its biological activity and toxicological profile. Such studies will not only contribute to a more complete understanding of the structure-activity relationships within the phenoxyalkanoic acid class of compounds but also provide valuable data for the analytical and regulatory sciences. As a key potential impurity in a widely used agrochemical, a comprehensive understanding of 2-(2,6-Dichlorophenoxy)propanoic acid is essential for ensuring the quality and safety of agricultural products.

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A-Z Guide to the Synthesis of 2,6-Dichlorophenoxypropanoic Acid

An In-depth Technical Guide for Chemical Researchers and Pharmaceutical Development Professionals

Abstract

This guide provides a comprehensive overview of the synthesis of 2,6-dichlorophenoxypropanoic acid, a key intermediate in various chemical and pharmaceutical applications. The document details the prevalent synthetic route, rooted in the Williamson ether synthesis, and offers a meticulous, step-by-step protocol for its execution. By elucidating the underlying reaction mechanisms, addressing potential side reactions, and outlining robust purification and characterization techniques, this whitepaper serves as a self-validating resource for scientists. The synthesis involves the reaction of 2,6-dichlorophenol with an α-halopropanoic acid under basic conditions. Key process parameters, safety protocols, and analytical validation methods are presented to ensure a reproducible and safe laboratory-scale synthesis.

Introduction and Significance

2,6-Dichlorophenoxypropanoic acid is a valuable organic compound, primarily recognized for its role as a precursor and intermediate in the synthesis of more complex molecules, including certain herbicides and pharmaceutical agents. Its structural motif, featuring a dichlorinated phenyl ring linked to a propanoic acid moiety via an ether linkage, makes it a versatile building block. The synthesis of this compound is a practical application of fundamental organic chemistry principles, offering a scalable and efficient pathway to a high-purity product. This guide focuses on the most common and reliable method for its preparation: the nucleophilic substitution reaction between 2,6-dichlorophenol and an α-halopropanoic acid derivative.

Mechanistic Principles: The Williamson Ether Synthesis

The synthesis of 2,6-dichlorophenoxypropanoic acid is classically achieved through the Williamson ether synthesis.[1] This robust and versatile method involves an SN2 (bimolecular nucleophilic substitution) reaction between a deprotonated alcohol (an alkoxide or, in this case, a phenoxide) and an organohalide.[1][2]

The core mechanism can be broken down into two primary steps:

• Deprotonation of the Phenol: The phenolic proton of 2,6-dichlorophenol is acidic due to the electron-withdrawing nature of the chlorine atoms and the resonance stability of the resulting phenoxide ion. A strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), is used to abstract this proton, forming the sodium or potassium 2,6-dichlorophenoxide salt. This salt is a potent nucleophile.[2][3]

• Nucleophilic Attack: The generated 2,6-dichlorophenoxide ion then acts as the nucleophile, attacking the electrophilic carbon atom of an α-halopropanoic acid (e.g., 2-chloropropanoic acid or 2-bromopropanoic acid).[4] The halide atom on the propanoic acid serves as the leaving group. This SN2 reaction proceeds via a backside attack, resulting in the formation of the ether linkage and displacing the halide ion.[1]

The overall reaction is typically conducted in a polar solvent that can facilitate the dissolution of the reactants and stabilize the transition state. The choice of base, solvent, and temperature are critical parameters that influence the reaction rate and the minimization of side reactions.[5]

Detailed Experimental Protocol

This protocol describes the synthesis of 2,6-dichlorophenoxypropanoic acid from 2,6-dichlorophenol and 2-chloropropanoic acid.

3.1. Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Molar Eq.
2,6-Dichlorophenol	163.00	16.30 g	0.10	1.0
Sodium Hydroxide (NaOH)	40.00	8.80 g	0.22	2.2
2-Chloropropanoic Acid	108.52	11.94 g	0.11	1.1
Deionized Water	18.02	100 mL	-	-
Diethyl Ether	74.12	~150 mL	-	-
6M Hydrochloric Acid (HCl)	36.46	As needed	-	-

3.2. Step-by-Step Methodology

• Phenoxide Formation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 16.30 g (0.10 mol) of 2,6-dichlorophenol and 8.80 g (0.22 mol) of sodium hydroxide in 100 mL of deionized water. Stir the mixture at room temperature until all solids have dissolved. The first mole of NaOH deprotonates the phenol, and the second deprotonates the carboxylic acid of the reactant and the product.

• Addition of Alkyl Halide: To the resulting solution, add 11.94 g (0.11 mol) of 2-chloropropanoic acid.

• Reaction: Heat the mixture to reflux (approximately 90-100°C) using a heating mantle and stir for 2-3 hours.[3] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Acidification: After the reaction is complete, cool the mixture to room temperature. Transfer the solution to a 500 mL separatory funnel. Carefully acidify the solution by the dropwise addition of 6M HCl with stirring until the pH is approximately 1-2 (test with pH paper).[3] A white precipitate of the crude product will form.

• Extraction: Extract the aqueous mixture with three 50 mL portions of diethyl ether.[3] Combine the organic layers in the separatory funnel.

• Washing: Wash the combined organic layers with 50 mL of deionized water to remove any remaining inorganic salts.

• Drying and Evaporation: Dry the ether layer over anhydrous sodium sulfate. Decant or filter the solution to remove the drying agent. Remove the diethyl ether under reduced pressure using a rotary evaporator to yield the crude 2,6-dichlorophenoxypropanoic acid as a solid.

• Purification: Recrystallize the crude product from a suitable solvent system, such as an ethanol/water or toluene/hexane mixture, to obtain the purified product.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2,6-dichlorophenoxypropanoic acid.

Process Optimization and Troubleshooting

• Side Reactions: A potential side reaction is the elimination (E2) reaction of the α-halopropanoic acid, which is favored by high temperatures and sterically hindered substrates.[2] However, with a primary alkyl halide like 2-chloropropanoic acid, substitution (SN2) is the highly favored pathway.[1]

• Incomplete Reaction: If the reaction does not go to completion, this may be due to insufficient base, low reaction temperature, or short reaction time. Ensure all reagents are of good quality and reaction conditions are maintained.

• Purification Issues: The crude product may contain unreacted 2,6-dichlorophenol. During the work-up, washing the organic extract with a mild base solution like sodium bicarbonate can help remove acidic impurities, but this may also extract the desired product. Careful acidification and recrystallization are the most effective purification methods.

Characterization and Quality Control

The identity and purity of the synthesized 2,6-dichlorophenoxypropanoic acid should be confirmed using standard analytical techniques:

• Melting Point: A sharp melting point range close to the literature value (153-156 °C) is indicative of high purity.

• NMR Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation by showing the characteristic chemical shifts and coupling patterns for the aromatic, methine, and methyl protons, as well as the carbon skeleton.

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the O-H stretch of the carboxylic acid (broad, ~3000 cm⁻¹), the C=O stretch of the carboxylic acid (~1700 cm⁻¹), and C-O-C ether stretches (~1250 cm⁻¹).

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[6][7]

• Chemical Hazards:

  • 2,6-Dichlorophenol: Toxic and corrosive. Avoid contact with skin and eyes and handle in a well-ventilated fume hood.[6][8][9]

  • Sodium Hydroxide: Corrosive and can cause severe burns. Handle with care.[3]

  • 2-Chloropropanoic Acid: Corrosive and an irritant. Avoid inhalation and skin contact.

  • Hydrochloric Acid: Corrosive. Handle in a fume hood.

  • Diethyl Ether: Extremely flammable. Ensure there are no open flames or spark sources in the laboratory.[3]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

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An In-Depth Technical Guide to 2-(2,6-Dichlorophenoxy)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-(2,6-Dichlorophenoxy)propanoic acid, a chemical compound of interest in various scientific domains. This document delineates its fundamental chemical properties, including its Chemical Abstracts Service (CAS) number and its formal International Union of Pure and Applied Chemistry (IUPAC) nomenclature. A detailed exploration of its synthesis, potential applications, and toxicological profile is presented, drawing parallels with its more extensively studied isomer, 2-(2,4-Dichlorophenoxy)propanoic acid (Dichlorprop). Furthermore, this guide outlines established analytical methodologies for the detection and quantification of related compounds, which are adaptable for the title compound. This paper aims to serve as a foundational resource for professionals engaged in research and development activities involving this and similar molecules.

Core Identification and Chemical Properties

2-(2,6-Dichlorophenoxy)propanoic acid is a halogenated aromatic carboxylic acid. Its core structure consists of a propanoic acid moiety linked to a 2,6-dichlorophenoxy group via an ether bond.

Property	Value	Source
IUPAC Name	2-(2,6-Dichlorophenoxy)propanoic acid	[1]
CAS Number	25140-90-3
Molecular Formula	C₉H₈Cl₂O₃	[1]
Molecular Weight	235.06 g/mol	[1]
Canonical SMILES	CC(C(=O)O)Oc1c(cccc1Cl)Cl	[1]
InChI Key	JTSKVVDMNKQPAO-UHFFFAOYSA-N	[1]
Appearance	White to off-white solid (predicted)
Solubility	Predicted to be sparingly soluble in water, soluble in organic solvents	[2]

Synthesis and Manufacturing

The synthesis of 2-(2,6-Dichlorophenoxy)propanoic acid can be achieved through a Williamson ether synthesis. This well-established reaction involves the coupling of a phenoxide with an alkyl halide. A plausible synthetic route is outlined below.

Synthetic Pathway

The primary route for synthesizing 2-(2,6-Dichlorophenoxy)propanoic acid involves the reaction of 2,6-Dichlorophenol with a salt or ester of 2-chloropropanoic acid in the presence of a base.

Caption: Williamson Ether Synthesis of 2-(2,6-Dichlorophenoxy)propanoic acid.

Experimental Protocol

The following is a generalized experimental protocol based on the synthesis of a similar compound, 2-[4'-(2",4"-dichlorophenoxy)-phenoxy]propionic acid[3]. This should be adapted and optimized for the specific synthesis of the title compound.

• Reactant Preparation: In a suitable reaction vessel, dissolve 2,6-dichlorophenol in an appropriate solvent such as xylene.

• Addition of Base: To the stirred solution, add a strong base, such as sodium hydroxide, to deprotonate the phenol and form the corresponding phenoxide.

• Nucleophilic Attack: Introduce 2-chloropropanoic acid or its ester to the reaction mixture. The phenoxide will act as a nucleophile, displacing the chloride to form the ether linkage.

• Reaction Conditions: The reaction is typically carried out at an elevated temperature to facilitate the reaction.

• Workup and Purification: After the reaction is complete, the mixture is cooled and then acidified to protonate the carboxylic acid. The product can then be extracted using an organic solvent and purified by recrystallization or chromatography.

Potential Applications and Mechanism of Action

While specific applications for 2-(2,6-Dichlorophenoxy)propanoic acid are not widely documented, its structural similarity to other chlorophenoxy herbicides, such as Dichlorprop (2-(2,4-Dichlorophenoxy)propanoic acid), suggests potential utility in agriculture and plant science research.

Herbicidal Activity (Hypothesized)

Chlorophenoxy herbicides act as synthetic auxins, which are plant growth hormones[4][5]. At high concentrations, these synthetic auxins disrupt normal plant growth processes, leading to uncontrolled cell division and elongation, stem and leaf malformation, and ultimately, plant death. It is plausible that 2-(2,6-Dichlorophenoxy)propanoic acid exhibits a similar mechanism of action.

Caption: Hypothesized mechanism of action as a synthetic auxin herbicide.

Analytical Methodologies

The analysis of chlorophenoxy acids is typically performed using chromatographic techniques coupled with various detectors. The following methods, while described for related compounds, are readily adaptable for 2-(2,6-Dichlorophenoxy)propanoic acid.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for the separation and quantification of phenoxyalkanoic acids.

• Stationary Phase: A C18 reversed-phase column is commonly employed.

• Mobile Phase: A mixture of an aqueous buffer (e.g., formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is used in an isocratic or gradient elution mode.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the aromatic ring or mass spectrometry (LC-MS) for higher sensitivity and specificity can be used.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the analysis of volatile compounds. For non-volatile compounds like carboxylic acids, a derivatization step is necessary.

• Derivatization: The carboxylic acid group is typically converted to a more volatile ester (e.g., methyl ester) using a reagent like diazomethane or BF₃/methanol.

• Separation: A capillary column with a suitable stationary phase (e.g., a non-polar or intermediate polarity phase) is used to separate the analyte from other components.

• Detection: A mass spectrometer is used for detection, providing both quantitative data and structural information for confirmation of identity.

Sample Preparation Protocol for Soil Analysis (Adapted)

The following is a generalized protocol for the extraction of phenoxy acids from soil samples, adapted from an EPA method[6].

• Extraction: Soil samples are extracted with a mixture of an organic solvent (e.g., methanol) and an aqueous solution (e.g., acetic acid in water) using sonication or shaking.

• Clean-up: The extract is then subjected to solid-phase extraction (SPE) using a C18 cartridge to remove interfering substances.

• Elution: The analyte is eluted from the SPE cartridge with a suitable solvent.

• Derivatization (for GC-MS): The eluted sample is then derivatized to form the methyl ester.

• Analysis: The final extract is analyzed by HPLC or GC-MS.

Toxicology and Safety

The toxicological profile of 2-(2,6-Dichlorophenoxy)propanoic acid has not been extensively studied. However, data from its isomer, Dichlorprop, and other chlorophenoxy herbicides can provide an indication of its potential hazards.

Potential Health Effects (Extrapolated from Dichlorprop)

• Acute Toxicity: May be harmful if swallowed or inhaled and can cause irritation to the skin, eyes, and respiratory tract[7].

• Chronic Toxicity: Long-term exposure may lead to adverse effects on the liver and kidneys.

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified chlorophenoxy herbicides as possibly carcinogenic to humans (Group 2B)[5].

Safety Precautions

Standard laboratory safety practices should be strictly followed when handling 2-(2,6-Dichlorophenoxy)propanoic acid.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area or use a fume hood to minimize inhalation exposure.

• Handling: Avoid direct contact with the skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials.

Conclusion

2-(2,6-Dichlorophenoxy)propanoic acid is a compound with potential applications in the agrochemical and life sciences sectors. This guide has provided a detailed overview of its chemical identity, a plausible synthetic route, its likely mechanism of action based on structural analogs, and appropriate analytical methods for its characterization. While further research is needed to fully elucidate its properties and applications, this document serves as a valuable starting point for researchers and developers working with this molecule.

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biological activity of 2-(2,6-Dichlorophenoxy)propanoic acid enantiomers

An In-depth Technical Guide to the Biological Activity of 2-(2,4-Dichlorophenoxy)propanoic Acid Enantiomers

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the stereoselective biological activity of the enantiomers of 2-(2,4-Dichlorophenoxy)propanoic acid, a chiral phenoxyalkanoic acid herbicide commonly known as Dichlorprop. It has come to our attention that the scientific literature predominantly focuses on the 2,4-dichloro substituted isomer due to its widespread use as a herbicide. In contrast, information on the 2,6-dichloro isomer is sparse. Therefore, this guide will focus on the well-documented 2,4-Dichlorprop. We will explore the profound differences in the herbicidal efficacy, mechanism of action, and environmental fate of the (R)- and (S)-enantiomers. This document is intended for researchers, scientists, and professionals in the fields of drug development, agrochemistry, and environmental science, offering both foundational knowledge and detailed experimental protocols to facilitate further investigation into this and other chiral compounds.

The Critical Role of Chirality in Biological Systems

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in biology and chemistry. The two mirror-image forms of a chiral molecule are called enantiomers. While enantiomers possess identical physical and chemical properties in an achiral environment, they can exhibit remarkably different biological activities. This is because biological systems, such as enzymes and receptors, are themselves chiral and thus can interact differently with each enantiomer. In the agrochemical industry, it is common for only one enantiomer of a chiral pesticide to possess the desired biological activity, while the other may be inactive or even exert undesirable toxic effects on non-target organisms[1]. The use of single-enantiomer formulations, where appropriate, can lead to lower application rates, reduced environmental impact, and improved efficacy.

2-(2,4-Dichlorophenoxy)propanoic Acid (Dichlorprop): A Chiral Herbicide

Dichlorprop is a selective, systemic herbicide used for the control of broadleaf weeds in cereal crops and grasslands[2][3]. It belongs to the family of synthetic auxins, which mimic the action of the natural plant hormone indole-3-acetic acid (IAA)[4]. Dichlorprop possesses a stereocenter at the alpha-carbon of the propanoic acid moiety, and therefore exists as two enantiomers: (R)-2-(2,4-Dichlorophenoxy)propanoic acid and (S)-2-(2,4-Dichlorophenoxy)propanoic acid.

Enantioselective Herbicidal Activity

The herbicidal activity of dichlorprop is almost exclusively attributed to the (R)-enantiomer[5]. The (R)-enantiomer acts as a potent synthetic auxin, leading to uncontrolled and disorganized plant growth at concentrations that are disruptive to normal physiological processes[2]. In contrast, the (S)-enantiomer exhibits little to no herbicidal activity and has even been reported to have anti-auxin effects[5].

The differential activity of the enantiomers is a direct consequence of their stereospecific interaction with the auxin signaling pathway in plants. Synthetic auxins, including (R)-dichlorprop, bind to the TIR1/AFB family of auxin receptors[6]. This binding event initiates a signaling cascade that ultimately leads to the degradation of Aux/IAA transcriptional repressors, thereby activating the expression of auxin-responsive genes. The overstimulation of these genes results in the characteristic symptoms of auxin herbicide phytotoxicity, including epinasty, stem twisting, and ultimately, plant death[4]. The (S)-enantiomer, due to its different three-dimensional structure, does not bind effectively to the auxin receptors and therefore does not trigger this herbicidal response.

Mechanism of Action: A Deeper Dive

Auxin Receptor Binding

The primary site of action for auxin herbicides is the TIR1/AFB F-box protein complex, which functions as the auxin co-receptor[6]. The binding of (R)-dichlorprop to this receptor is a highly specific molecular recognition event. Studies have shown that dichlorprop exhibits significant binding to the TIR1 auxin receptor[6]. This interaction is crucial for its herbicidal activity.

Oxidative Stress and Phytotoxicity

Beyond the direct interaction with the auxin signaling pathway, the herbicidal action of (R)-dichlorprop is also mediated by the induction of oxidative stress. Exposure of susceptible plants to (R)-dichlorprop leads to a rapid increase in the production of reactive oxygen species (ROS), such as hydroxyl radicals (•OH)[7][8]. This surge in ROS overwhelms the plant's antioxidant defense systems, causing damage to cellular components, including lipids, proteins, and nucleic acids.

Studies on maize have demonstrated that the phytotoxicity of dichlorprop is enantioselective, with the (R)-enantiomer causing significantly more oxidative damage than the (S)-enantiomer or the racemic mixture[7]. This is evidenced by higher inhibition of seed germination, seedling biomass, and root and shoot elongation in plants treated with (R)-dichlorprop[7]. Furthermore, the activities of antioxidant enzymes like superoxide dismutase (SOD) and peroxidase (POD) are significantly upregulated at lower concentrations of (R)-dichlorprop compared to the (S)-enantiomer, indicating a more pronounced stress response[7].

The enantioselective production of ROS may be linked to the interaction of the enantiomers with photosynthetic processes. Research on the green algae Scenedesmus obliquus has shown that (R)-dichlorprop induces greater structural changes in the light-harvesting chlorophyll a/b pigment-protein complexes (LHCII) compared to the (S)-enantiomer[9]. This disruption of the photosynthetic apparatus can lead to an excess of excitation energy, which in turn can trigger the formation of ROS[9].

Diagram 1: Proposed Mechanism of Enantioselective Herbicidal Activity of Dichlorprop

Caption: Differential pathways of (R)- and (S)-Dichlorprop enantiomers in plants.

Environmental Fate: Enantioselective Microbial Degradation

The environmental persistence and fate of dichlorprop are also influenced by its chirality. Soil microorganisms play a crucial role in the biodegradation of this herbicide, and this process is often enantioselective. Several bacterial strains have been identified that can utilize dichlorprop as a sole source of carbon and energy, but they often show a preference for one enantiomer over the other[10][11].

For instance, Sphingomonas herbicidovorans MH has been shown to degrade both enantiomers of dichlorprop, but it preferentially metabolizes the (S)-enantiomer[10][12][13]. This bacterium possesses two distinct, inducible uptake systems: one for (R)-dichlorprop and another for (S)-dichlorprop[10]. These transport systems are proton-gradient driven and exhibit substrate specificity[10][12]. Similarly, the enzymatic machinery responsible for the initial steps of degradation is also enantioselective. In S. herbicidovorans, two different α-ketoglutarate-dependent dioxygenases are involved in the degradation of the two enantiomers of the related herbicide mecoprop, a finding that suggests a similar mechanism for dichlorprop[13].

In contrast, other bacterial strains, such as a DCPPM-degrading bacterial strain isolated from activated sludge, have been found to preferentially degrade the (R)-enantiomer of dichlorprop methyl[14]. The enantioselectivity of microbial degradation can be influenced by environmental factors such as pH[14].

This enantioselective degradation has significant implications for environmental risk assessment. The preferential degradation of one enantiomer can lead to an enrichment of the other in the environment, a phenomenon known as enantiomeric fractionation. If the more persistent enantiomer is also the more toxic one, this can lead to prolonged ecotoxicological effects.

Experimental Protocols

Enantioselective Analysis of Dichlorprop

The accurate quantification of dichlorprop enantiomers is essential for studying their biological activity and environmental fate. Chiral high-performance liquid chromatography (HPLC) and gas chromatography (GC) are the most common techniques for this purpose.

Protocol 1: Chiral HPLC Analysis of Dichlorprop Enantiomers

This protocol is based on the method described by Nickel et al. (1998)[10][13].

• Instrumentation:

  • High-performance liquid chromatograph (HPLC) system equipped with a UV detector.

  • Chiral stationary phase (CSP) column: A permethylated α-cyclodextrin column, such as a Nucleodex-α-PM column, is suitable[10].

• Mobile Phase:

  • Prepare a suitable mobile phase, for example, an isocratic mixture of an appropriate buffer (e.g., acetate buffer, pH 5.0) and an organic modifier (e.g., acetonitrile or methanol). The exact composition should be optimized for the specific column and instrument.

• Sample Preparation:

  • For water samples, a pre-concentration step such as supramolecular solvent-based microextraction (SUSME) can be employed to achieve low detection limits[15].

  • For soil or sediment samples, an appropriate extraction method (e.g., pressurized liquid extraction) followed by a clean-up step (e.g., solid-phase extraction) is necessary.

  • Dissolve the final extract in the mobile phase.

• Chromatographic Conditions:

  • Flow rate: Typically 0.5-1.0 mL/min.

  • Column temperature: Maintain at a constant temperature, e.g., 25 °C.

  • Detection wavelength: Set the UV detector to a wavelength where dichlorprop absorbs strongly, typically around 230 nm[13].

  • Injection volume: 10-50 µL.

• Data Analysis:

  • Identify the peaks corresponding to the (R)- and (S)-enantiomers based on their retention times, which should be determined using analytical standards of the pure enantiomers.

  • Quantify the concentration of each enantiomer by comparing the peak areas to a calibration curve prepared with known concentrations of the standards.

Diagram 2: Workflow for Enantioselective Analysis of Dichlorprop

Caption: General workflow for the enantioselective analysis of dichlorprop.

Assessment of Enantioselective Phytotoxicity

Protocol 2: Seed Germination and Seedling Growth Inhibition Assay

This protocol is adapted from the study by Liu et al. (2011) on maize seedlings[7].

• Materials:

  • Seeds of a susceptible plant species (e.g., maize, cress).

  • Petri dishes with filter paper.

  • Solutions of (R)-dichlorprop, (S)-dichlorprop, and racemic dichlorprop at various concentrations in a suitable solvent (e.g., distilled water with a small amount of acetone or DMSO). A solvent control should also be included.

• Procedure:

  • Place a set number of seeds (e.g., 20) in each Petri dish on the filter paper.

  • Add a defined volume of the respective test solution to each Petri dish, ensuring the filter paper is saturated but not flooded.

  • Seal the Petri dishes to prevent evaporation.

  • Incubate the seeds in a controlled environment (e.g., 25 °C, 16h light/8h dark cycle) for a specified period (e.g., 7 days).

• Data Collection and Analysis:

  • After the incubation period, measure the following parameters:

    • Germination rate: The percentage of seeds that have germinated.

    • Root and shoot length: Measure the length of the primary root and shoot of each seedling.

    • Seedling biomass: Carefully remove the seedlings, dry them in an oven at a specified temperature (e.g., 60 °C) until a constant weight is achieved, and then weigh them.

  • Calculate the inhibition rate for each parameter relative to the solvent control.

  • Compare the inhibition rates for the (R)-, (S)-, and racemic forms of dichlorprop to determine the enantioselective phytotoxicity.

Quantitative Data Summary

Parameter	(R)-Dichlorprop	(S)-Dichlorprop	Racemic Dichlorprop	Reference
Herbicidal Activity	High	Low to None	Moderate	[5]
Phytotoxicity to Maize	High	Low	Moderate	[7]
Inhibition of Seed Germination	Higher	Lower	Intermediate	[7]
Inhibition of Seedling Biomass	Higher	Lower	Intermediate	[7]
Inhibition of Root & Shoot Elongation	Higher	Lower	Intermediate	[7]
Induction of ROS in Maize	Higher	Lower	Intermediate	[7]
Uptake Kinetics in S. herbicidovorans	Kt = 108 µM, Vmax = 19 nmol/min/mg protein	Kt = 93 µM, Vmax = 10 nmol/min/mg protein	-	[10][12]
Degradation by S. herbicidovorans	Slower	Faster (preferential)	Enantioselective	[10][13]
Degradation by sludge bacteria	Faster (preferential)	Slower	Enantioselective	[14]

Table 1: Summary of the enantioselective biological activities of dichlorprop enantiomers.

Conclusion and Future Perspectives

The biological activity of 2-(2,4-Dichlorophenoxy)propanoic acid is a clear and compelling example of the importance of stereochemistry in the action of agrochemicals. The (R)-enantiomer is the active herbicidal agent, functioning as a potent synthetic auxin that induces oxidative stress and disrupts normal plant growth. The (S)-enantiomer is largely inactive. This pronounced enantioselectivity extends to the environmental fate of the compound, with microorganisms often preferentially degrading one enantiomer over the other.

For researchers and professionals in the field, a thorough understanding of these enantioselective processes is crucial for developing more effective and environmentally benign crop protection strategies. The use of enantiomerically pure formulations of herbicides like dichlorprop can reduce the overall chemical load on the environment and minimize potential off-target effects.

Future research should continue to explore the molecular basis of the enantioselective interactions between dichlorprop and its biological targets. Further investigation into the microbial degradation pathways of both enantiomers in different environmental matrices will also be vital for accurate environmental risk assessment. The development of more efficient and cost-effective methods for the synthesis and separation of single enantiomers will be a key enabler for the broader adoption of chiral-pure agrochemicals.

References

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• Ballesteros-Gómez, A., Rubio, S., & Pérez-Bendito, D. (2013). Stereoselective quantitation of mecoprop and dichlorprop in natural waters by supramolecular solvent-based microextraction, chiral liquid chromatography and tandem mass spectrometry. Analytica Chimica Acta, 761, 94–101. [Link][15]

• Liu, W., Wang, J., Lu, S., & Wang, Q. (2008). Enantioselective separation and degradation of the herbicide dichlorprop methyl in sediment. Chirality, 20(9), 988–994. [Link][14]

• Liu, D., Wang, P., Wang, Q., & Zhou, Z. (2011). Enantioselective oxidative damage of chiral pesticide dichlorprop to maize. Journal of Agricultural and Food Chemistry, 59(7), 3340–3345. [Link][7][17]

• Nickel, K., Suter, M. J., & Kohler, H. P. E. (1998). Enantioselective Uptake and Degradation of the Chiral Herbicide Dichlorprop [(RS)-2-(2,4-Dichlorophenoxy)propanoic acid] by Sphingomonas herbicidovorans MH. Applied and Environmental Microbiology, 64(8), 2843–2849. [Link][10]

• Nickel, K., Suter, M. J., & Kohler, H. P. E. (1998). Enantioselective uptake and degradation of the chiral herbicide dichlorprop [(RS)-2-(2,4-dichlorophenoxy)propanoic acid] by Sphingomonas herbicidovorans MH. Applied and Environmental Microbiology, 64(8), 2843–2849. [Link][12]

• Bish, M. D., Lounds, C. R., Porco, J. A., & Beaudoin, G. A. (2019). The differential binding and biological efficacy of auxin herbicides. Pest Management Science, 75(10), 2682–2690. [Link][6]

• De Rybel, B., et al. (2025). In Vitro Rooting of Poplar: Effects and Metabolism of Dichlorprop Auxin Ester Prodrugs. Plants, 14(1), 108. [Link][18]

• Nickel, K., Suter, M. J., & Kohler, H. P. E. (1998). Enantioselective Uptake and Degradation of the Chiral Herbicide Dichlorprop [(RS)-2-(2,4-Dichlorophenoxy)propanoic acid] by Sphingomonas herbicidovorans MH. Applied and Environmental Microbiology, 64(8), 2843–2849. [Link][13]

• De Rybel, B., et al. (2025). In Vitro Rooting of Poplar: Effects and Metabolism of Dichlorprop Auxin Ester Prodrugs. Plants, 14(1), 108. [Link][19]

• Chen, Z., Wang, J., & Wen, Y. (2011). Enantioselectivity tuning of chiral herbicide dichlorprop by copper: roles of reactive oxygen species. Environmental Science & Technology, 45(11), 4869–4875. [Link][8]

• Grossmann, K. (2010). Auxin herbicides: Current status of mechanism and mode of action. Pest Management Science, 66(2), 113–120. [Link][2]

• Anonymous. (n.d.). Lecture Auxin Type Plant Growth Regulators (Hormonal). [Link]

• Chen, Z., Chen, S., & Wen, Y. (2019). Dichlorprop Induced Structural Changes of LHCII Chiral Macroaggregates Associated With Enantioselective Toxicity to Scnedesmus Obliquus. Aquatic Toxicology, 206, 102–108. [Link][9]

• Ali, I., et al. (2020). 2 Object and image in mirror of (R)-and (S)-enantiomers of dichlorprop. ResearchGate. [Link][1]

• Li, D., et al. (2020). Enantioselective Catabolism of the Two Enantiomers of the Phenoxyalkanoic Acid Herbicide Dichlorprop by Sphingopyxis sp. DBS4. Journal of Agricultural and Food Chemistry, 68(26), 6967–6976. [Link][11]

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Spectroscopic Data for 2-(2,6-Dichlorophenoxy)propanoic acid: A Technical Guide

Introduction

2-(2,6-Dichlorophenoxy)propanoic acid is a member of the phenoxyalkanoic acid class of compounds, which have seen widespread use as herbicides. The precise substitution pattern of the chlorine atoms on the phenyl ring significantly influences the molecule's chemical and biological properties. Spectroscopic analysis, particularly Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), is indispensable for the unambiguous identification and structural elucidation of such molecules. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the expected spectroscopic characteristics of 2-(2,6-Dichlorophenoxy)propanoic acid and the methodologies for their acquisition.

Molecular Structure and Predicted Spectroscopic Analysis

The structure of 2-(2,6-Dichlorophenoxy)propanoic acid dictates a unique spectroscopic fingerprint. The following sections detail the anticipated NMR and MS data.

Caption: Molecular structure of 2-(2,6-Dichlorophenoxy)propanoic acid with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 2-(2,6-Dichlorophenoxy)propanoic acid is expected to exhibit distinct signals corresponding to the aromatic and aliphatic protons.

• Aromatic Protons (H-6, H-7, H-8): The dichlorinated phenyl ring will show a characteristic splitting pattern. Due to symmetry, the protons at positions 6 and 8 are chemically equivalent, as are the chlorines at positions 5 and 9. The proton at position 7 will appear as a triplet, coupled to the two equivalent ortho protons (H-6 and H-8). The protons at H-6 and H-8 will appear as a doublet, coupled to the single meta proton (H-7). The electron-withdrawing effect of the chlorine atoms and the ether linkage will shift these signals downfield, likely in the range of 7.0-7.5 ppm.

• Methine Proton (H-2): This proton, alpha to both the carboxylic acid and the ether oxygen, will be significantly deshielded and is expected to appear as a quartet due to coupling with the three protons of the methyl group (H-3). Its chemical shift is anticipated to be in the region of 4.5-5.0 ppm.

• Methyl Protons (H-3): The three equivalent protons of the methyl group will appear as a doublet, coupled to the methine proton (H-2). This signal is expected in the upfield region, around 1.5-2.0 ppm.

• Carboxylic Acid Proton (H-1): This proton is acidic and its signal is often broad and can appear over a wide range of chemical shifts (typically 10-13 ppm), depending on the solvent and concentration. It will appear as a singlet.

¹³C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum will provide information on the carbon framework of the molecule.

• Carbonyl Carbon (C-1): The carboxylic acid carbonyl carbon is the most deshielded and is expected to have a chemical shift in the range of 170-180 ppm.

• Aromatic Carbons (C-4 to C-9): The six carbons of the phenyl ring will produce distinct signals. The carbons bearing the chlorine atoms (C-5 and C-9) will be significantly downfield. The carbon attached to the ether oxygen (C-4) will also be deshielded. The remaining aromatic carbons (C-6, C-7, C-8) will have chemical shifts in the typical aromatic region (110-140 ppm).

• Methine Carbon (C-2): This carbon, attached to the oxygen, will be deshielded and is expected to have a chemical shift in the range of 70-80 ppm.

• Methyl Carbon (C-3): The methyl carbon will be the most shielded carbon and is expected to have a chemical shift in the range of 15-25 ppm.

Mass Spectrometry (MS) (Predicted)

Electron Ionization Mass Spectrometry (EI-MS) of 2-(2,6-Dichlorophenoxy)propanoic acid is expected to show a molecular ion peak ([M]⁺) and several characteristic fragment ions. The presence of two chlorine atoms will result in a characteristic isotopic pattern for chlorine-containing fragments ([M+2] and [M+4] peaks).

• Molecular Ion ([M]⁺): The molecular ion peak is expected at an m/z corresponding to the molecular weight of the compound (C₉H₈Cl₂O₃ ≈ 234 g/mol ). The isotopic pattern for two chlorine atoms (approximately a 9:6:1 ratio for M, M+2, and M+4) will be a key diagnostic feature.

• Major Fragmentation Pathways:

  • Loss of the carboxylic acid group (-COOH) leading to a fragment at [M-45]⁺.

  • Cleavage of the ether bond, resulting in a dichlorophenoxy radical and a propanoic acid cation, or a dichlorophenol cation.

  • McLafferty rearrangement is possible, leading to the elimination of a neutral alkene and the formation of a radical cation.

Caption: A simplified predicted fragmentation pathway for 2-(2,6-Dichlorophenoxy)propanoic acid in EI-MS.

Illustrative Spectroscopic Data: 2-(2,4-Dichlorophenoxy)propanoic acid

The following tables present publicly available spectroscopic data for the isomer 2-(2,4-Dichlorophenoxy)propanoic acid, sourced from PubChem. This data is for illustrative and comparative purposes only.

Table 1: ¹³C NMR Data for 2-(2,4-Dichlorophenoxy)propanoic acid

Chemical Shift (ppm)	Assignment
177.46	C=O (Carboxylic Acid)
151.94	C-O (Aromatic)
130.41	C-Cl (Aromatic)
127.59	C-H (Aromatic)
124.98	C-Cl (Aromatic)
116.47	C-H (Aromatic)
73.87	CH-O
18.25	CH₃

(Data sourced from PubChem CID 8427)[1]

Table 2: Mass Spectrometry Data for 2-(2,4-Dichlorophenoxy)propanoic acid (GC-MS)

m/z	Relative Intensity	Putative Fragment
234	Moderate	[M]⁺
162	High	[C₆H₃Cl₂O]⁺
164	High	Isotope peak of m/z 162
108	Low	Further fragmentation

(Data sourced from PubChem CID 8427)[1]

Experimental Protocols

NMR Data Acquisition

A general protocol for acquiring NMR spectra of small organic molecules like 2-(2,6-Dichlorophenoxy)propanoic acid is as follows:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid interfering signals.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Place the NMR tube in the spectrometer's probe.

  • Tune and match the probe to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30° or 90° pulse angle, a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

  • Signal averaging (8-16 scans) is often employed to improve the signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • This typically requires a larger number of scans (e.g., 1024 or more) due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • A larger spectral width (e.g., 200-240 ppm) is used to encompass the wider range of carbon chemical shifts.

Caption: A generalized workflow for NMR data acquisition and analysis.

Mass Spectrometry Data Acquisition

A typical protocol for obtaining an electron ionization mass spectrum of a small molecule is as follows:

• Sample Introduction:

  • For volatile and thermally stable compounds, a direct insertion probe or gas chromatography (GC) inlet can be used.

  • Dissolve a small amount of the sample in a volatile organic solvent (e.g., methanol, dichloromethane).

• Ionization:

  • The sample is introduced into the ion source, which is under high vacuum.

  • In the ion source, the sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis:

  • The resulting ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight).

  • The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection:

  • The separated ions are detected by an electron multiplier or other suitable detector.

  • The detector produces a signal that is proportional to the abundance of each ion.

• Data Acquisition:

  • The mass spectrometer's software records the m/z values and their corresponding intensities to generate the mass spectrum.

Conclusion

While experimental spectroscopic data for 2-(2,6-Dichlorophenoxy)propanoic acid is not currently in the public domain, a thorough understanding of its structure allows for a reliable prediction of its ¹H NMR, ¹³C NMR, and mass spectra. The provided theoretical analysis, coupled with the illustrative data for the 2,4-dichloro isomer and detailed experimental protocols, serves as a valuable resource for researchers in the fields of analytical chemistry, environmental science, and drug development. The unique spectral features predicted for the 2,6-dichloro isomer, particularly the aromatic proton splitting pattern and the isotopic signature in the mass spectrum, provide a clear roadmap for its future identification and characterization.

References

• PubChem. Compound Summary for CID 8427, Dichlorprop. National Center for Biotechnology Information. [Link]

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

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• Reich, H. J. Organic Chemistry Data. University of Wisconsin. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

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An In-depth Technical Guide to the Solubility and Stability of 2-(2,6-Dichlorophenoxy)propanoic Acid

Abstract

This technical guide provides a comprehensive framework for characterizing the solubility and chemical stability of 2-(2,6-Dichlorophenoxy)propanoic acid. Recognizing the limited direct literature on this specific isomer, this document establishes a robust investigational strategy. It leverages extensive data from the structurally related, widely used herbicide 2-(2,4-Dichlorophenoxy)propanoic acid (Dichlorprop) as a scientific benchmark for experimental design. The guide details systematic protocols for determining aqueous and organic solubility, establishing a comprehensive stability profile through forced degradation studies (hydrolysis, oxidation, photolysis, and thermal stress), and identifying potential degradation products. Methodologies are grounded in established principles and regulatory expectations, such as those outlined by the International Council for Harmonisation (ICH). This document is intended for researchers, chemists, and drug development professionals seeking to thoroughly characterize 2-(2,6-Dichlorophenoxy)propanoic acid.

Introduction and Strategic Overview

2-(2,6-Dichlorophenoxy)propanoic acid (CAS 25140-90-3) is a halogenated aromatic carboxylic acid.[1][2] It is a structural isomer of the well-documented phenoxy herbicide Dichlorprop, or 2-(2,4-Dichlorophenoxy)propanoic acid.[3] In chemical synthesis processes, the 2,6-dichloro isomer can arise as an impurity or byproduct during the production of Dichlorprop, making its characterization essential for quality control, environmental fate assessment, and toxicological evaluation.[4]

A thorough review of the scientific literature reveals a significant disparity in available data: while Dichlorprop is extensively studied, specific experimental data on the solubility and stability of 2-(2,6-Dichlorophenoxy)propanoic acid is scarce. Therefore, this guide adopts a predictive and methodological approach. We will utilize the physicochemical properties of the 2,4-dichloro isomer as a validated surrogate to inform the design of a comprehensive characterization workflow for the 2,6-dichloro isomer. This comparative strategy allows for reasoned experimental choices, from solvent selection in solubility studies to stressor concentrations in forced degradation protocols.

The core objective is to provide a self-validating system of protocols that will enable any researcher to generate a complete and reliable profile of the target compound's solubility and stability.

Comparative Physicochemical Profile: The 2,6- vs. 2,4-Isomer

Understanding the fundamental properties of a molecule is prerequisite to designing meaningful solubility and stability studies. The positioning of the chlorine atoms on the phenyl ring influences electron distribution, steric hindrance, and ultimately, the molecule's behavior. Below is a comparative table of known and predicted properties.

Property	2-(2,6-Dichlorophenoxy)propanoic Acid	2-(2,4-Dichlorophenoxy)propanoic Acid (Dichlorprop)	Scientific Rationale for Comparison
Molecular Formula	C₉H₈Cl₂O₃[1]	C₉H₈Cl₂O₃[5]	Identical formula, differing only in substituent position.
Molecular Weight	235.06 g/mol [1]	235.06 g/mol [5]	Identical molecular weight.
CAS Number	25140-90-3[1]	120-36-5 (racemic)[3]	Unique identifiers for each isomer.
Predicted pKa	~2.8 - 3.2	3.10[5]	The pKa is dominated by the carboxylic acid group. The ortho-chlorine atoms in the 2,6-isomer may have a slightly stronger inductive effect than the 2,4-isomer's configuration, potentially making it a slightly stronger acid. This is a critical parameter for pH-dependent solubility.
Melting Point	Data not available	116-120 °C[3]	The symmetry and crystal packing differences due to atom positioning will affect the melting point.
Water Solubility	Data not available	720 mg/L at 20 °C[3]	Solubility will be pH-dependent. At pH values above the pKa, the carboxylate salt form will be significantly more soluble. The 2,6-isomer's solubility is expected to be in a similar range.
Organic Solvent Solubility	Data not available	Soluble in organic solvents[5]	Both isomers are expected to be soluble in polar organic solvents like methanol, acetone, and acetonitrile due to the carboxylic acid group.

Solubility Characterization Protocol

The solubility of an active pharmaceutical ingredient (API) or chemical entity is a critical determinant of its bioavailability and formulation feasibility. For an ionizable compound like 2-(2,6-Dichlorophenoxy)propanoic acid, solubility must be assessed as a function of pH.

Rationale for Experimental Design

• pH Selection: The pKa is the inflection point for solubility. Testing at a pH at least 2 units below the pKa (e.g., pH 1-2) will determine the intrinsic solubility of the free acid. Testing at a pH 2 units above the pKa (e.g., pH 5-7) will determine the solubility of the more soluble ionized (carboxylate) form.

• Solvent Selection: A range of solvents with varying polarities should be tested to establish a comprehensive profile for potential formulation or purification processes. Methanol, ethanol, acetone, acetonitrile, and a non-polar solvent like toluene or hexane are appropriate choices.

• Methodology: The "shake-flask" method is a reliable and standard approach for determining equilibrium solubility.

Step-by-Step Protocol for Aqueous pH-Dependent Solubility

• Buffer Preparation: Prepare a series of aqueous buffers (e.g., HCl for pH 2, acetate for pH 4, phosphate for pH 7).

• Sample Preparation: Add an excess amount of 2-(2,6-Dichlorophenoxy)propanoic acid to separate vials containing a fixed volume (e.g., 5 mL) of each buffer. The amount should be sufficient to ensure a saturated solution with visible solid remaining.

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker bath (e.g., 25 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: Allow the vials to stand, or centrifuge them, to permit the undissolved solid to settle.

• Sampling and Dilution: Carefully withdraw a clear aliquot of the supernatant. Filter it through a 0.22 µm syringe filter to remove any remaining particulates. Dilute the filtrate with an appropriate mobile phase for analysis.

• Quantification: Analyze the diluted samples using a validated HPLC-UV method (see Section 5.0). Calculate the concentration against a standard curve.

• Data Reporting: Report the solubility in mg/mL or µg/mL for each pH value.

Step-by-Step Protocol for Organic Solvent Solubility

• Sample Preparation: Add an excess amount of the compound to vials containing a fixed volume (e.g., 5 mL) of each selected organic solvent (methanol, ethanol, acetone, etc.).

• Equilibration: Follow the same equilibration procedure as in step 3.2 at a controlled temperature (e.g., 25 °C).

• Analysis: Follow the same sampling, dilution, and quantification procedure as in steps 3.2.4 - 3.2.7.

Stability Profile and Forced Degradation

Forced degradation, or stress testing, is essential for identifying the likely degradation products of a compound, which informs the development of stability-indicating analytical methods and provides insights into its intrinsic stability.[6] The studies expose the compound to conditions more severe than those used in accelerated stability testing.[6]

Overall Workflow for Forced Degradation Studies

The following diagram illustrates the logical flow for a comprehensive forced degradation investigation.

Fig 1. Experimental workflow for forced degradation.

Hydrolytic Stability

Hydrolysis is a primary degradation pathway for many compounds in aqueous environments. The ether linkage and the carboxylic acid group in 2-(2,6-Dichlorophenoxy)propanoic acid are sites of potential hydrolytic cleavage.

• Scientific Rationale: Testing is performed at acidic, neutral, and basic pH to cover a range of potential environmental and physiological conditions. Elevated temperature is used to accelerate the degradation process. The hydrolysis of the related 2,4-Dichlorprop is known to yield 2,4-dichlorophenol and glycolic acid.[7] By analogy, the primary hydrolytic degradant of the 2,6-isomer is predicted to be 2,6-dichlorophenol.

• Protocol:

  • Prepare solutions of the compound (~1 mg/mL) in 0.1 M HCl, Purified Water, and 0.1 M NaOH.

  • Incubate the solutions in sealed vials at a controlled temperature (e.g., 60-80°C).

  • At specified time points (e.g., 0, 2, 6, 12, 24 hours), withdraw an aliquot.

  • Neutralize the acidic and basic samples before dilution and analysis by HPLC to prevent on-column artifacts.

  • Analyze for the parent compound's disappearance and the appearance of new peaks.

Oxidative Stability

• Scientific Rationale: Oxidation can occur through various mechanisms. Hydrogen peroxide (H₂O₂) is a common oxidant used in stress testing to simulate potential oxidative conditions. The aromatic ring is susceptible to oxidative attack. For the related 2,4-D, oxidative degradation can be significantly enhanced at higher temperatures.[8]

• Protocol:

  • Prepare a solution of the compound (~1 mg/mL) in a suitable solvent (e.g., water/acetonitrile).

  • Add a solution of hydrogen peroxide to achieve a final concentration of ~3%.

  • Store the solution at room temperature, protected from light.

  • Analyze at specified time points (e.g., 0, 6, 24 hours).

Photostability

• Scientific Rationale: Compounds that absorb UV or visible light may be susceptible to photodegradation. The aromatic ring in the molecule suggests potential for light absorption and subsequent degradation. Photodegradation of Dichlorprop can be complex, yielding chlorinated phenols and other products.[9]

• Protocol:

  • Expose solid powder and a solution of the compound to a calibrated light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

  • Use a control sample wrapped in aluminum foil to shield it from light.

  • Analyze the light-exposed and control samples after the exposure period.

Thermal Stability

• Scientific Rationale: Thermal stress testing evaluates the stability of the compound at elevated temperatures in the absence of a solvent (solid state) and in solution. This is crucial for determining appropriate storage and handling conditions. High temperatures can provide the energy to overcome activation barriers for decomposition reactions.[10]

• Protocol:

  • Solid State: Place the solid compound in an oven at an elevated temperature (e.g., 80°C).

  • Solution State: Prepare a solution of the compound in a stable solvent (e.g., water) and heat it as in the hydrolysis protocol but without acid or base.

  • Analyze samples at specified time points.

Predicted Degradation Pathway

Based on the known hydrolysis of the 2,4-isomer and the degradation of 2,6-dichlorophenol, a primary degradation pathway can be proposed for investigation.[7][11]

Fig 2. Hypothetical degradation pathway.

Analytical Methodology for Quantification

A robust, stability-indicating analytical method is the cornerstone of any solubility or stability study. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and suitable technique.

• Method Development Rationale:

  • Column: A reversed-phase C18 column provides good retention for moderately polar aromatic acids.

  • Mobile Phase: A mixture of an acidic aqueous buffer (e.g., 0.1% phosphoric acid or formic acid in water) and an organic solvent (acetonitrile or methanol) is typical. The acid suppresses the ionization of the carboxylic acid group, leading to better peak shape and retention.

  • Detection: The dichlorophenoxy moiety contains a strong chromophore, making UV detection (e.g., at 230 nm or 280 nm) highly sensitive.

  • Validation: The method must be validated for specificity, linearity, accuracy, precision, and range. Most importantly, the method must be "stability-indicating," meaning it can separate the parent compound from all significant degradation products and impurities. This is confirmed by analyzing the stressed samples from the forced degradation studies.

• Example HPLC Method Parameters (Starting Point):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 30% B to 90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 230 nm

  • Injection Volume: 10 µL

For structural elucidation of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is indispensable. It provides molecular weight and fragmentation data to help identify the structures of impurities observed in the HPLC-UV analysis.

Conclusion

This guide presents a scientifically grounded, systematic approach to fully characterize the solubility and stability of 2-(2,6-Dichlorophenoxy)propanoic acid. By leveraging the extensive knowledge base of its well-studied isomer, 2-(2,4-Dichlorophenoxy)propanoic acid, we have established a robust framework of protocols and scientific rationale. Executing these detailed experimental workflows will generate the necessary data to understand the compound's physicochemical behavior, predict its environmental fate, and support the development of stable formulations. The emphasis on validated, stability-indicating analytical methods ensures the integrity and reliability of the data generated.

References

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• Scirp.org. (n.d.). Photocatalytic Degradation of 2,6-Dichlorophenol in Aqueous Phase Using Titania as a Photocatalyst. Retrieved January 14, 2026, from [Link]

• Wikipedia. (2023, December 2). Dichlorprop. Retrieved January 14, 2026, from [Link]

• precisionFDA. (n.d.). 2,6-DICHLOPHENOXY-.ALPHA.-PROPIONIC ACID. Retrieved January 14, 2026, from [Link]

• ResearchGate. (n.d.). Photocatalytic Degradation of 2,6-Dichlorophenol in Aqueous Phase Using Titania as a Photocatalyst. Retrieved January 14, 2026, from [Link]

• Science Publishing Group. (n.d.). Characterization of Physical, Thermal and Spectral Properties of Biofield Treated 2,6-Dichlorophenol. Retrieved January 14, 2026, from [Link]

• Science Publishing Group. (n.d.). Studies on Physicochemical Properties of Biofield Treated 2,4-Dichlorophenol. Retrieved January 14, 2026, from [Link]

• PubChemLite. (n.d.). 2-(2,6-dichlorophenyl)propanoic acid (C9H8Cl2O2). Retrieved January 14, 2026, from [Link]

• AERU, University of Hertfordshire. (n.d.). Dichlorprop (Ref: RD 406). Retrieved January 14, 2026, from [Link]

• ResearchGate. (n.d.). Hydrolysis reaction of 2,4-Dichlorophenoxyacetic Acid. A Kinetic and Computational Study. Retrieved January 14, 2026, from [Link]

• National Center for Biotechnology Information. (2022). Degradation of 2,6-dicholorophenol by Trichoderma longibraciatum Isolated from an industrial Soil Sample in Dammam, Saudi Arabia. PMC. Retrieved January 14, 2026, from [Link]

• MDPI. (2024). Effect of Bi 2 MoO 6 Morphology on Adsorption and Visible-Light-Driven Degradation of 2,4-Dichlorophenoxyacetic Acid. Retrieved January 14, 2026, from [Link]

• Wikipedia. (2023, May 29). 2,6-Dichlorophenol. Retrieved January 14, 2026, from [Link]

• PubMed. (n.d.). High temperature dependence of 2,4-dichlorophenoxyacetic acid degradation by Fe3+/H(2)O(2) system. Retrieved January 14, 2026, from [Link]

• National Center for Biotechnology Information. (2019). Study of visible-light photocatalytic degradation of 2,4-dichlorophenoxy acetic acid in batch and circulated-mode photoreactors. PMC. Retrieved January 14, 2026, from [Link]

• ResearchGate. (n.d.). Hydrolysis Reaction Mechanismof 2, 4-Dichlorophenoxy Acetic Acid Metabolism. Retrieved January 14, 2026, from [Link]

• MDPI. (2023). Thermal Degradation of Bioactive Compounds during Drying Process of Horticultural and Agronomic Products: A Comprehensive Overview. Retrieved January 14, 2026, from [Link]

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• precisionFDA. (n.d.). 2,6-DICHLOROPHENOXY-.ALPHA.-PROPIONIC ACID. Retrieved January 14, 2026, from [Link]

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Protocols & Analytical Methods

Application Note: High-Sensitivity Analytical Methods for the Detection of 2-(2,6-Dichlorophenoxy)propanoic Acid

Abstract

This document provides a comprehensive guide to the analytical methodologies for the sensitive and accurate detection of 2-(2,6-Dichlorophenoxy)propanoic acid. It is intended for researchers, analytical scientists, and professionals in environmental monitoring and drug development. The note details robust protocols for sample preparation, followed by in-depth discussions and procedures for analysis by High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), both frequently coupled with Mass Spectrometry (MS). The causality behind critical experimental choices is explained to ensure methodological soundness and reproducibility.

Introduction

2-(2,6-Dichlorophenoxy)propanoic acid is a compound belonging to the class of chlorophenoxy acids. While related compounds like 2,4-D and Dichlorprop are well-known herbicides, the specific 2,6-dichloro isomer may appear as a metabolite, impurity, or specialty chemical.[1][2] Its acidic nature and potential environmental persistence necessitate the development of sensitive and selective analytical methods for its quantification in various matrices, including water, soil, and biological samples.[3] This guide outlines the state-of-the-art techniques for its reliable detection.

Table 1: Physicochemical Properties of 2-(2,6-Dichlorophenoxy)propanoic Acid

Property	Value	Significance for Analysis
Molecular Formula	C₉H₈Cl₂O₃[2]	Determines the exact mass for Mass Spectrometry detection.
Molecular Weight	235.06 g/mol [2]	Used in concentration calculations and MS settings.
Nature	Acidic Carboxylic Acid	Dictates pH adjustments during extraction to ensure the molecule is in a neutral, extractable form.[3][4]
Volatility	Low	The compound is not readily volatile, making direct GC analysis challenging and often requiring derivatization.[5][6][7]

Sample Preparation: The Foundation of Accurate Analysis

The goal of sample preparation is to isolate the target analyte from the sample matrix and concentrate it to a level suitable for instrumental analysis. For an acidic compound like 2-(2,6-Dichlorophenoxy)propanoic acid, pH control is the most critical parameter.[3][4]

Solid-Phase Extraction (SPE)

Solid-Phase Extraction (SPE) is the preferred method for cleaning and concentrating acidic herbicides from aqueous samples due to its efficiency, selectivity, and reduced solvent consumption compared to traditional liquid-liquid extraction.[3][5]

Principle of SPE for Acidic Herbicides: The core principle involves retaining the analyte on a solid sorbent while matrix interferences are washed away.

• Matrix Acidification: The water sample's pH must be adjusted to approximately 2.[4][5][8] This is a crucial step. The pKa of the carboxylic acid group means that at a pH of 2, the molecule will be fully protonated (in its neutral form). This non-ionic state significantly enhances its affinity for non-polar sorbents like C18.[8]

• Sorbent Selection: A reverse-phase sorbent, such as octadecylsilane (C18), is the most common choice.[5][9] The neutral form of the analyte is retained on the hydrophobic C18 stationary phase.

• Elution: After washing the cartridge to remove interferences, the analyte is eluted with a suitable organic solvent, such as methanol or acetonitrile.[10] Sometimes, a small amount of acid (e.g., formic acid) is added to the elution solvent to ensure the analyte remains protonated and elutes efficiently.[10]

Fig. 1: General workflow for Solid-Phase Extraction (SPE).

Chromatographic Analysis Techniques

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly when coupled with tandem mass spectrometry (LC-MS/MS), is the gold standard for the analysis of phenoxy acid herbicides.[4][11] It offers high sensitivity and selectivity without the need for chemical derivatization.[5]

Underlying Principle (Reversed-Phase HPLC): The separation is based on the partitioning of the analyte between a non-polar stationary phase (e.g., C18 column) and a polar mobile phase.

• Mobile Phase: A typical mobile phase consists of a mixture of water and a polar organic solvent like acetonitrile or methanol. Crucially, an acid such as formic acid (typically 0.1%) is added to the mobile phase.[12] This maintains the analyte in its protonated, less polar state, leading to better retention and sharper peak shapes on the C18 column.

• Detection:

  • UV Detection: While possible, UV detection can lack the selectivity needed for complex matrices.[11]

  • Mass Spectrometry (MS/MS): Electrospray ionization (ESI) in negative ion mode is highly effective for these acidic compounds. The molecule readily loses a proton to form the [M-H]⁻ ion. Using Multiple Reaction Monitoring (MRM) on a tandem MS system provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.[4][11]

Gas Chromatography (GC)

GC is a powerful technique for separating volatile compounds. However, 2-(2,6-Dichlorophenoxy)propanoic acid, with its polar carboxylic acid group, is non-volatile and thermally unstable.[6][7] Therefore, a chemical modification step known as derivatization is mandatory before GC analysis.[5][6][13]

The Necessity of Derivatization: Derivatization converts the polar carboxylic acid group into a less polar, more volatile ester.[6][7][13] This is achieved by replacing the active hydrogen on the hydroxyl group with an alkyl group (alkylation).[14][15] This process reduces hydrogen bonding, increases volatility, and improves chromatographic peak shape.[7]

Common Derivatization Methods:

• Esterification with BF₃-Methanol or HCl-Methanol: This is a common and robust method where the acid is heated with methanol in the presence of a catalyst (like Boron Trifluoride) to form the methyl ester.[9][16]

• Diazomethane: This reagent reacts instantaneously and quantitatively to form methyl esters.[6][16] However, diazomethane is highly toxic and explosive, requiring specialized handling procedures.[6]

Detection:

• Electron Capture Detector (ECD): The two chlorine atoms on the molecule make it highly electronegative, leading to a very sensitive response on an ECD.[16] This makes GC-ECD a cost-effective and sensitive option.

• Mass Spectrometry (MS): GC-MS provides definitive identification based on the mass spectrum of the derivatized analyte. It offers higher confidence in results compared to ECD.[17]

Method Performance and Validation

Any analytical method must be validated to ensure it is fit for purpose. Key performance metrics are summarized below.

Table 2: Typical Performance Characteristics of Analytical Methods

Parameter	LC-MS/MS	GC-MS/ECD	Causality and Significance
Limit of Detection (LOD)	0.004 - 1 µg/L[8]	2 - 10 ng/L[16]	The lowest concentration that can be reliably distinguished from background noise. LC-MS/MS and GC-ECD are both highly sensitive.
Limit of Quantitation (LOQ)	0.01 - 5 µg/L[8]	10 - 50 ng/L[16]	The lowest concentration that can be measured with acceptable precision and accuracy.
Linearity (R²)	>0.999[8][11]	>0.995	Demonstrates a proportional response of the instrument to the concentration of the analyte over a defined range.
Recovery (%)	85 - 115%[8][10]	90 - 105%[16]	Measures the efficiency of the entire sample preparation and analysis process. Values close to 100% indicate a highly accurate method.
Relative Standard Deviation (RSD%)	<15%[8]	<15%	A measure of the method's precision or reproducibility. Lower values indicate higher precision.

Detailed Experimental Protocols

Protocol 1: Analysis of 2-(2,6-Dichlorophenoxy)propanoic Acid in Water by SPE and LC-MS/MS

• Sample Preparation (SPE):

  • Collect a 500 mL water sample in a clean glass bottle.

  • Adjust the sample pH to 2.0 using concentrated sulfuric acid.

  • Condition a 500 mg C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of reagent water (pH 2). Do not let the cartridge go dry.[9]

  • Load the entire 500 mL sample through the cartridge at a flow rate of approximately 10 mL/min.

  • After loading, wash the cartridge with 5 mL of reagent water (pH 2).

  • Dry the cartridge under a full vacuum for 10 minutes.[10]

  • Elute the analyte by passing 2 x 4 mL aliquots of methanol through the cartridge into a collection tube.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1.0 mL of the mobile phase (90:10 water:acetonitrile with 0.1% formic acid).[10]

• LC-MS/MS Conditions:

  • HPLC System: Agilent 1290 Infinity or equivalent.[12]

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).[12]

  • Mobile Phase A: 0.1% Formic Acid in Water.[12]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[12]

  • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

  • MS System: Sciex 6500 Triple Quadrupole or equivalent.[12]

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • MRM Transition: (Precursor ion [M-H]⁻ → Product ion). Specific m/z values must be determined by direct infusion of a standard. For C₉H₈Cl₂O₃, the precursor would be m/z 233/235 (accounting for chlorine isotopes).

Protocol 2: Analysis in Soil by GC-MS with Derivatization

• Sample Extraction & Cleanup:

  • Weigh 10 g of homogenized soil into a centrifuge tube.

  • Add 20 mL of an extraction solvent (e.g., acetone:hexane 1:1) and sonicate for 20 minutes.[9]

  • Centrifuge the sample and decant the supernatant. Repeat the extraction twice more, combining the supernatants.

  • Concentrate the combined extracts to approximately 1 mL.

  • Perform an acid-base cleanup: Add 10 mL of 0.1 M potassium hydroxide, shake, and discard the organic layer. Acidify the aqueous layer to pH < 2 with sulfuric acid and extract the analyte back into 10 mL of methylene chloride.

  • Dry the methylene chloride extract over anhydrous sodium sulfate and evaporate to 1 mL.

• Derivatization (using BF₃-Methanol):

  • To the 1 mL concentrated extract, add 2 mL of 14% Boron Trifluoride-Methanol solution.[9]

  • Cap the vial tightly and heat in a water bath at 70°C for 30 minutes.[9]

  • Allow the reaction to cool. Add 8 mL of water and 5 mL of hexane.[9]

  • Shake vigorously for 5 minutes. The hexane layer, containing the methylated derivative, will separate.[9]

  • Carefully transfer the hexane layer to a clean GC vial for analysis.

• GC-MS Conditions:

  • GC System: Agilent 7890B or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Program: 80°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

  • Carrier Gas: Helium, constant flow.

  • MS System: Agilent 5977B or equivalent.

  • Ionization Mode: Electron Ionization (EI), 70 eV.

  • Acquisition Mode: Scan or Selected Ion Monitoring (SIM) for target ions of the methyl ester derivative.

References

• Lin, C. H., & Lee, C. H. (n.d.). Determination of Acidic Herbicides in Surface Water by Solid-Phase Extraction Followed by Capillary Zone Electrophoresis. Available at: [Link]

• Use of solid phase extraction disks for the GC-MS analysis of acidic and neutral herbicides in drinking water. (1998). PubMed. Available at: [Link]

• GC Derivatization. (n.d.). Restek. Available at: [Link]

• Wells, M. J., & Yu, L. Z. (2000). Solid-phase Extraction of Acidic Herbicides. Journal of Chromatography A. Available at: [Link]

• Zenkevich, I. G. (n.d.). Acids: Derivatization for GC Analysis.

• Derivatization Reactions and Reagents for Gas Chromatography Analysis. (2015). ResearchGate. Available at: [Link]

• Derivatization. (2023). Chemistry LibreTexts. Available at: [Link]

• Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS – 14337. (n.d.). eConference.io. Available at: [Link]

• Lee, H. B., Peart, T. E., & Niimi, A. J. (1998). Gas-Phase Postderivatization Following Solid-Phase Microextraction for Determining Acidic Herbicides in Water. Analytical Chemistry. Available at: [Link]

• Communal, P. Y., & D'Autry, A. (n.d.). Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. Agilent. Available at: [Link]

• Goerlitz, D. F., & Lamar, W. L. (1967). Determination of Phenoxy Acid Herbicides in Water By Electron-Capture and Microcoulometric Gas Chromatography. USGS Publications Warehouse. Available at: [Link]

• Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. (n.d.). EPA. Available at: [Link]

• Solid-phase extraction of acidic herbicides. (2000). ResearchGate. Available at: [Link]

• Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. (2019). EPA. Available at: [Link]

• HPLC Methods for analysis of Dichlorprop. (n.d.). HELIX Chromatography. Available at: [Link]

• Köppel, C., Tenczer, J., & Ibe, K. (1997). Comparison of HPLC and CE for the analysis of dichlorprop in a case of intoxication. International Journal of Legal Medicine. Available at: [Link]

• Environmental Chemistry Methods: Dichlorprop-P; 442434-01. (n.d.). EPA. Available at: [Link]

• Meagher, W. R. (1966). Determination of 2,4-Dichlorophenoxyacetic Acid and 2-(2,4,5-Trichlorophenoxy)propionic Acid in Citrus by Electron Capture Gas Chromatography. Journal of Agricultural and Food Chemistry. Available at: [Link]

• A quick and inexpensive method to determine 2,4-dichlorophenoxyacetic acid residues in water samples by HPLC. (n.d.). DESWATER. Available at: [Link]

• 2,6-DICHLOROPHENOXY-.ALPHA.-PROPIONIC ACID. (n.d.). GSRS. Available at: [Link]

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Application Note: Quantitative Analysis of Dichlorophenoxy Herbicides in Soil by HPLC-MS/MS

Abstract

This application note presents a robust and sensitive method for the simultaneous extraction and quantification of common dichlorophenoxy herbicides, including 2,4-D, MCPA, Mecoprop (MCPP), and Dichlorprop, in soil matrices. The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction followed by analysis using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). This method provides high selectivity and sensitivity, achieving low limits of detection and quantification suitable for environmental monitoring and agricultural research. All procedural steps, from sample preparation to data analysis, are detailed, along with comprehensive method validation data.

Introduction

Dichlorophenoxyacetic acid herbicides are a class of systemic pesticides widely used for the control of broadleaf weeds in agriculture and landscaping. Due to their persistence and potential for leaching into groundwater, monitoring their concentration in soil is crucial for environmental risk assessment.[1] The complexity of the soil matrix, which consists of a mixture of organic and inorganic materials, presents a significant analytical challenge for pesticide residue analysis.[1][2] High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS) offers unparalleled selectivity and sensitivity for detecting these compounds at trace levels.[3]

This guide provides a comprehensive protocol based on the widely adopted QuEChERS sample preparation technique, which is known for its efficiency and effectiveness in multi-residue analysis.[4][5][6] The subsequent HPLC-MS/MS analysis utilizes Multiple Reaction Monitoring (MRM) for definitive identification and accurate quantification of the target herbicides.

Principle of the Method

The analytical workflow is a two-stage process. The first stage involves the extraction of the herbicides from the soil sample. A modified QuEChERS protocol is employed where the soil sample is first hydrated and then extracted with an organic solvent (acetonitrile) in the presence of salts to induce phase separation. The second stage is the instrumental analysis. The cleaned-up extract is injected into an HPLC-MS/MS system. The herbicides are separated chromatographically on a C18 reversed-phase column and subsequently detected by a tandem mass spectrometer operating in negative electrospray ionization (ESI) and MRM mode.

Experimental

Materials and Reagents

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), and Ultrapure water.

• Standards: Certified reference standards of 2,4-D, MCPA, Mecoprop (MCPP), and Dichlorprop.

• Reagents: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl), Trisodium citrate dihydrate, and Disodium hydrogen citrate sesquohydrate.

• Sample Tubes: 50 mL and 15 mL polypropylene centrifuge tubes.

• Syringe Filters: 0.22 µm PTFE filters.

Instrumentation

• HPLC System: A high-performance liquid chromatography system capable of delivering accurate and precise gradients.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

Standard Preparation

Stock solutions of each herbicide are prepared in methanol at a concentration of 1000 µg/mL. A mixed working standard solution is then prepared by diluting the stock solutions in methanol to a concentration of 10 µg/mL. Calibration standards ranging from 0.5 ng/mL to 100 ng/mL are prepared by serial dilution of the working standard in a 50:50 mixture of water and methanol.

Sample Preparation Protocol

The sample preparation follows a modified QuEChERS protocol, which is a widely used technique for pesticide residue analysis in various matrices.[6][7]

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris and ensure homogeneity.

• Extraction:

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of ultrapure water and vortex for 30 seconds to hydrate the soil.

  • Add 10 mL of acetonitrile and vortex vigorously for 1 minute.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquohydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing 150 mg MgSO₄ and 50 mg of a suitable sorbent (e.g., C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up supernatant and filter it through a 0.22 µm PTFE syringe filter into an autosampler vial.

  • The sample is now ready for HPLC-MS/MS analysis.

HPLC-MS/MS Conditions

The following table summarizes the optimized instrumental parameters for the analysis.

Table 1: HPLC and Mass Spectrometer Conditions

Parameter	Condition
HPLC System
Column	C18 reversed-phase, 100 mm x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min (10% B), 1-8 min (10-90% B), 8-10 min (90% B), 10.1-12 min (10% B)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Desolvation Temp.	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The MRM transitions for the target analytes are crucial for selective and sensitive detection. The following transitions were optimized for this method.[8][9]

Table 2: Optimized MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
2,4-D	219.0	161.0	125.0	15
MCPA	199.0	141.0	155.0	18
Mecoprop	213.0	141.0	169.0	20
Dichlorprop	233.0	161.0	197.0	18

Method Validation

The analytical method was validated according to established guidelines to ensure its performance characteristics.[10][11] The validation parameters included linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability).

Table 3: Method Validation Parameters

Parameter	2,4-D	MCPA	Mecoprop	Dichlorprop
Linear Range (ng/mL)	0.5 - 100	0.5 - 100	0.5 - 100	0.5 - 100
Correlation Coefficient (r²)	>0.998	>0.997	>0.998	>0.996
LOD (µg/kg)	0.1	0.1	0.2	0.2
LOQ (µg/kg)	0.5	0.5	0.7	0.7
Recovery (%) at 10 µg/kg	95 ± 4	92 ± 5	98 ± 3	96 ± 4
Precision (RSD, %) at 10 µg/kg (n=6)	4.2	5.4	3.1	4.2

The validation results demonstrate that the method is linear over the tested concentration range with excellent correlation coefficients. The LOD and LOQ values are sufficiently low for typical environmental monitoring purposes.[12][13] The accuracy, demonstrated by the recovery percentages, and the precision, indicated by the relative standard deviation (RSD), are well within the acceptable limits for residue analysis.[5]

Visual Workflow Diagrams

Caption: Workflow for the extraction and cleanup of dichlorophenoxy herbicides from soil samples.

Caption: Schematic of the HPLC-MS/MS analytical process for herbicide quantification.

Conclusion

The described HPLC-MS/MS method provides a reliable, sensitive, and efficient approach for the routine analysis of dichlorophenoxy herbicides in soil. The use of a modified QuEChERS protocol for sample preparation minimizes solvent consumption and sample handling time, while the selectivity of tandem mass spectrometry ensures accurate results even in complex soil matrices. The method has been thoroughly validated and is demonstrated to be fit for purpose for environmental monitoring and food safety applications.

References

• Review of Sample Preparation Techniques for the Analysis of Pesticide Residues in Soil. (n.d.). Google Scholar.
• Review of Sample Preparation Techniques for the Analysis of Pesticide Residues in Soil. (2022). Google Scholar.
• Soil Sample Preparation for Pesticide Analysis. (n.d.). Spectroscopy Online.
• Pesticide Analysis Guide. (n.d.). Restek.
• Check your soil for herbicide residue. (2019). Grainews.
• A Quick Test for Herbicide Carry-over in the Soil. (n.d.). Nebraska Extension Publications.
• Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. (2019). EPA.
• Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. (n.d.). EPA.
• QuEChERS Determination of 2,4-Dichlorophenoxyacetic Acid and Other Acidic Herbicides by LC-MS/MS. (2012). Select Science.
• Determination of 2,4-dichlorophenoxyacetic acid and its major transformation product in soil samples by liquid chromatographic analysis. (2003). ScienceDirect.
• Using a QuEChERS Approach for the Determination of Pesticide Residues in Soil. (n.d.). Sigma-Aldrich.
• Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS. (2014). eConference.io.
• Index to EPA Test Methods. (n.d.). EPA.
• QuEChERS Method for Pesticide Residue Analysis. (n.d.). Sigma-Aldrich.
• Determination of 2,4-Dichlorophenoxyacetic Acid and its Major Transformation Product in Soil Samples by Liquid Chromatographic Analysis. (2003). ResearchGate.
• Validation parameters of the optimised HPLC-MS/MS method. (n.d.). ResearchGate.
• Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. (n.d.). Agilent.
• Development and validation of a reliable lc-ms/ms method for the quantitative analysis of pesticide residues in soil. (2021). ResearchGate.
• Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. (2022). PubMed Central.
• US EPA SW-846 Method 6010C using the Prodigy High Dispersion ICP. (n.d.). Teledyne Leeman Labs.
• Validation parameters for HPLC-MS/MS method. (n.d.). ResearchGate.
• Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. (n.d.). EPA.
• Determination of acidic herbicides in water using liquid chromatography-tandem quadrupole mass spectrometry with direct injection. (n.d.). Waters.
• Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. (2022). ResearchGate.
• Method 1699: Pesticides in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS. (n.d.). EPA.
• DETERMINATION OF 2,4-DICHLOROPHENOXYACETIC ACID IN WATER, SEDIMENT AND SOIL USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. (2022). ResearchGate.
• Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. (n.d.). Waters.
• 8 Essential Characteristics of LC-MS/MS Method Validation. (n.d.). Resolian.
• Various Criteria in Development & Validation of HPLC Analytical Methods: -Review. (n.d.). Impactfactor.org.

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gas chromatography methods for phenoxyacetic acid derivatives

An Application Guide to the Gas Chromatographic Analysis of Phenoxyacetic Acid Derivatives

Abstract

This comprehensive guide provides detailed methodologies for the analysis of phenoxyacetic acid derivatives, a class of compounds widely used as herbicides, using gas chromatography (GC). Phenoxyacetic acids, due to their inherent polarity and low volatility, necessitate derivatization prior to GC analysis. This document outlines robust protocols for sample extraction from various matrices, chemical derivatization, and subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and GC with Electron Capture Detection (GC-ECD). The causality behind critical experimental choices is explained to empower researchers, scientists, and drug development professionals to adapt and validate these methods for their specific applications.

Introduction: The Analytical Challenge of Phenoxyacetic Acids

Phenoxyacetic acids, such as 2,4-Dichlorophenoxyacetic acid (2,4-D) and 2-Methyl-4-chlorophenoxyacetic acid (MCPA), are systemic herbicides crucial to modern agriculture.[1][2] Their presence and persistence in environmental matrices like water and soil are of significant regulatory and toxicological concern, necessitating sensitive and reliable analytical methods for their quantification.[3]

Direct analysis of these acidic herbicides by gas chromatography is hindered by their molecular properties. The presence of a carboxylic acid functional group leads to high polarity and low volatility, resulting in poor chromatographic peak shape, strong adsorption to the GC column, and thermal degradation.[4] To overcome these challenges, a derivatization step is essential to convert the polar carboxylic acid into a less polar, more volatile ester, making the analyte "GC-amenable".[5] This guide focuses on the principles and practical application of these derivatization and subsequent GC analysis techniques.

Overall Analytical Workflow

The successful analysis of phenoxyacetic acid derivatives is a multi-step process. Each stage, from sample acquisition to final data interpretation, is critical for achieving accurate and reproducible results. The general workflow is depicted below.

Sources

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Application Notes and Protocols for 2-(2,6-Dichlorophenoxy)propanoic Acid as a Plant Growth Regulator

Introduction: Navigating the Landscape of Synthetic Auxins

The phenoxyalkanoic acids represent a cornerstone class of synthetic plant growth regulators, renowned for their potent auxin-like activity. Compounds such as 2,4-Dichlorophenoxyacetic acid (2,4-D) and 2-(2,4-Dichlorophenoxy)propanoic acid (Dichlorprop) are among the most extensively studied and utilized molecules in both agricultural and research settings.[1][2][3] They function by mimicking the endogenous plant hormone indole-3-acetic acid (IAA), leading to a cascade of physiological responses.[4] At low concentrations, these can be harnessed to regulate specific developmental processes, while at higher concentrations, they induce uncontrolled growth in susceptible species, forming the basis of their herbicidal action.[1][4]

This document focuses on 2-(2,6-Dichlorophenoxy)propanoic acid , an isomer of the more common Dichlorprop. It is critical to establish at the outset that, unlike its 2,4-dichloro counterpart, the 2,6-dichloro isomer is not extensively characterized in publicly accessible scientific literature as a plant growth regulator. Therefore, this guide is structured to provide both foundational knowledge based on related compounds and a rigorous experimental framework for researchers to characterize the specific activity of 2-(2,6-Dichlorophenoxy)propanoic acid. The protocols herein are designed as self-validating systems to empower researchers to generate reliable, publishable data on this novel compound.

Part 1: Presumed Mechanism of Action and Core Principles

The biological activity of synthetic auxins is dictated by their ability to interact with the core auxin signaling pathway. Understanding this pathway is paramount to designing and interpreting experiments.

The Auxin Signaling Cascade

Synthetic auxins like 2-(2,6-Dichlorophenoxy)propanoic acid are presumed to act by binding to the TIR1/AFB family of F-box proteins, which are the primary auxin co-receptors.[4] This binding event stabilizes the interaction between the TIR1/AFB receptor and Aux/IAA transcriptional repressor proteins. The formation of this complex targets the Aux/IAA proteins for ubiquitination and subsequent degradation by the 26S proteasome. The removal of these repressors liberates Auxin Response Factors (ARFs), transcription factors that then bind to auxin-responsive elements in the promoters of target genes, initiating a cascade of gene expression that drives auxin-mediated physiological responses. At supraoptimal concentrations, this leads to an overproduction of ethylene and abscisic acid, disrupting cellular homeostasis, causing unregulated cell division and elongation, and ultimately leading to plant death in sensitive species.[4]

Caption: Workflow for the Arabidopsis root growth inhibition bioassay.

Procedure:

• Media Preparation:

  • Prepare Murashige and Skoog (MS) medium including vitamins and 1% (w/v) sucrose, and adjust the pH to 5.7.

  • Add agar (e.g., 0.8% w/v) and autoclave.

  • Cool the medium to ~50-60°C.

  • In a laminar flow hood, add the appropriate volume of your filter-sterilized stock solution of 2-(2,6-Dichlorophenoxy)propanoic acid and controls to achieve the desired final concentrations.

  • Recommended Concentrations: 0 (mock/solvent control), 10⁻⁹ M, 10⁻⁸ M, 10⁻⁷ M, 10⁻⁶ M, 10⁻⁵ M, 10⁻⁴ M.

  • Controls: Include a mock control (containing the same amount of solvent, e.g., KOH solution, as the highest concentration treatment) and a positive control series with 2,4-D or IAA.

  • Pour the medium into square Petri plates and allow them to solidify.

• Seed Preparation and Plating:

  • Surface-sterilize Arabidopsis thaliana (e.g., Col-0 ecotype) seeds using your lab's standard protocol (e.g., bleach/ethanol washes).

  • Stratify the seeds by incubating in sterile water at 4°C for 2-3 days to ensure uniform germination.

  • In a laminar flow hood, plate 10-15 seeds in a single line on the surface of each agar plate, about 1 cm from the top edge.

• Incubation:

  • Seal the plates with breathable tape.

  • Orient the plates vertically in a growth chamber with a controlled environment (e.g., 22°C, 16h light/8h dark photoperiod) so that the roots grow downwards along the agar surface.

• Data Collection and Analysis:

  • After 7-10 days, remove the plates and scan them at high resolution.

  • Use image analysis software (e.g., ImageJ/Fiji) to measure the primary root length of each seedling from the root-shoot junction to the root tip.

  • For each treatment, calculate the mean root length and standard error.

  • Plot the mean root length as a function of the log of the molar concentration of the compound. This will generate a dose-response curve.

Data Presentation:

The results should be summarized in a table and visualized in a graph.

Table 1: Hypothetical Dose-Response Data for Root Inhibition Assay

Treatment Concentration (M)	Mean Primary Root Length (mm) ± SE	% of Mock Control
0 (Mock Control)	100.0 ± 5.2	100%
1 x 10⁻⁹	105.3 ± 6.1	105%
1 x 10⁻⁸	98.7 ± 5.8	99%
1 x 10⁻⁷	75.2 ± 4.9	75%
1 x 10⁻⁶	48.9 ± 3.5	49%
1 x 10⁻⁵	15.1 ± 2.1	15%
1 x 10⁻⁴	5.3 ± 1.1	5%

Note: Data are for illustrative purposes only.

Part 3: Safety, Handling, and Storage

While specific toxicology data for the 2,6-isomer is scarce, data from the closely related 2,4-Dichlorophenoxypropionic acid (Dichlorprop) provides a strong basis for safety protocols.

Hazard Profile:

• Harmful if swallowed or in contact with skin. [5][6]* Causes skin irritation. [5][6]* Causes serious eye damage. [5][6]* May be toxic to aquatic life with long-lasting effects. [5] Mandatory Safety Precautions:

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and chemical safety goggles when handling the compound, both in solid and solution form.

• Handling: Handle the solid powder in a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store the solid compound in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents. [7]Keep the container tightly closed.

• Disposal: Dispose of waste material and contaminated items in accordance with local, state, and federal regulations for chemical waste. Do not discard into the environment.

References

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. PhytoTechnology Laboratories. [Link]

• Bayer, E. M., & Vernoux, T. (2020). Methods to Visualize Auxin and Cytokinin Signaling Activity in the Shoot Apical Meristem. In Methods in Molecular Biology (Vol. 2122, pp. 105–115). Springer. [Link]

• Yunde, A., et al. (2007). Identification of auxins by a chemical genomics approach. Plant Physiology, 145(2), 585-596. [Link]

• Porfírio, S., et al. (2016). Current analytical methods for plant auxin quantification – A Review. Analytica Chimica Acta, 902, 8-21. [Link]

• ARC Centre of Excellence for Plant Success in Nature and Agriculture. (2021). Preparation of auxin in lanolin for plant treatment. [Link]

• CDN Isotopes. (2016). Safety Data Sheet: (±)-2-(2,4-Dichlorophenoxy-d3)propionic Acid. [Link]

• Wikipedia. (n.d.). 2,4-Dichlorophenoxyacetic acid. [Link]

• PhytoTechnology Laboratories. (n.d.). PLANT GROWTH REGULATORS. [Link]

• Evans, M. L. (1972). The dosage-response curve for auxin-induced cell elongation: A reevaluation. Planta, 104(1), 1-9. [Link]

• Vertex AI Search. (n.d.). Understanding the Properties and Handling of 2,6-Dichlorophenol (CAS 87-65-0).

• ResearchGate. (2015). I am getting problem in plant growth regulators stock preparation (2-4-D and IAA), can anyone send me the protocol for the same?[Link]

• Biology Discussion. (n.d.). Top 12 Experiments on Growth Regulators in Plants. [Link]

• Biology Discussion. (n.d.). Bioassay of Phytohormones | Botany. [Link]

• Langhans, R. W., & Tibbitts, T. W. (Eds.). (1997). A growth chamber manual: Environmental control for plants. North Central Regional Research Publication. [Link]

• Akimbekov, N., et al. (2020). Synthesis, Characterization, and Encapsulation of Novel Plant Growth Regulators (PGRs) in Biopolymer Matrices. Nanomaterials, 10(10), 2049. [Link]

• Wikipedia. (n.d.). Dichlorprop. [Link]

• Plant Breeding and Genomics, The University of Georgia. (2019). Introduction to Experimental Design. [Link]

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Application of 2,6-Dichlorophenoxypropanoic Acid in Weed Control Research: A Technical Guide

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 2,6-dichlorophenoxypropanoic acid in weed control research. This guide delves into the compound's mechanism of action, offers detailed protocols for efficacy testing, and provides insights into its analysis within biological and environmental matrices. While 2,6-dichlorophenoxypropanoic acid is a known analogue of widely used phenoxy herbicides, specific research on this isomer is less abundant. Therefore, this guide synthesizes direct information where available with established principles from closely related and extensively studied compounds like 2,4-Dichlorophenoxyacetic acid (2,4-D) and Dichlorprop (2,4-DP) to provide a robust framework for research.

Foundational Understanding: The Science of 2,6-Dichlorophenoxypropanoic Acid

Chemical and Physical Properties

2,6-Dichlorophenoxypropanoic acid is a member of the phenoxyalkanoic acid class of herbicides. Its chemical structure, characterized by a dichlorinated phenyl ring linked to a propanoic acid moiety via an ether bond, is central to its biological activity.

Property	Value
Chemical Formula	C₉H₈Cl₂O₃
Molecular Weight	235.06 g/mol
CAS Number	25140-90-3
Appearance	Colorless to yellowish solid

The synthesis of 2,6-dichlorophenoxypropanoic acid typically involves the reaction of 2,6-dichlorophenol with a propanoic acid derivative.[1] This process is analogous to the synthesis of other phenoxy herbicides where a substituted phenol is reacted with a chloroaliphatic acid.

Mechanism of Action: A Synthetic Auxin

2,6-Dichlorophenoxypropanoic acid, like other phenoxy herbicides, functions as a synthetic auxin. Natural auxins, such as indole-3-acetic acid (IAA), are plant hormones that regulate various aspects of growth and development. Synthetic auxins mimic the action of natural auxins but are more resistant to degradation within the plant, leading to their herbicidal effects.[2]

The primary mode of action involves the overstimulation of auxin-regulated gene expression, leading to uncontrolled and disorganized plant growth. This ultimately results in the death of susceptible plants. The process can be broken down into several key steps:

• Absorption and Translocation: The herbicide is absorbed primarily through the leaves and is then transported throughout the plant via the vascular system to meristematic tissues, where cell division is active.

• Receptor Binding: Synthetic auxins bind to auxin receptors, primarily the TIR1/AFB family of F-box proteins. This binding event initiates a signaling cascade.

• Derepression of Gene Expression: The binding of the synthetic auxin to its receptor leads to the degradation of Aux/IAA transcriptional repressors. This, in turn, allows for the activation of auxin-responsive genes.

• Physiological Disruption: The uncontrolled expression of these genes leads to a cascade of physiological disruptions, including epinasty (twisting of stems and petioles), cell division and elongation, and ultimately, tissue damage and plant death.

Caption: Simplified workflow of the synthetic auxin herbicide mechanism of action.

Research Protocols: Evaluating Weed Control Efficacy

Greenhouse Bioassays for Herbicide Efficacy

Greenhouse bioassays are a fundamental tool for determining the herbicidal efficacy of a compound against various weed species.

Objective: To determine the dose-response relationship of 2,6-dichlorophenoxypropanoic acid on target weed species and to assess its phytotoxicity.

Materials:

• Technical grade 2,6-dichlorophenoxypropanoic acid

• Solvent (e.g., acetone or DMSO)

• Surfactant

• Pots (e.g., 10 cm diameter) filled with a standardized potting mix

• Seeds of target weed species (e.g., Amaranthus retroflexus (redroot pigweed), Chenopodium album (common lambsquarters)) and a tolerant monocot species (e.g., corn or wheat).

• Controlled environment greenhouse or growth chamber

• Calibrated spray chamber

Protocol:

• Plant Propagation:

  • Sow seeds of the selected weed and crop species in pots.

  • Thin seedlings to a uniform number per pot (e.g., 3-5 plants) once they have emerged.

  • Grow plants in a controlled environment (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod) until they reach the 3-4 leaf stage.

• Herbicide Preparation:

  • Prepare a stock solution of 2,6-dichlorophenoxypropanoic acid in a suitable solvent.

  • Create a series of dilutions to achieve the desired application rates (e.g., 0, 50, 100, 200, 400, 800 g a.i./ha).

  • Incorporate a surfactant into the spray solutions as per typical formulation standards.

• Herbicide Application:

  • Calibrate the spray chamber to deliver a consistent volume (e.g., 200 L/ha).

  • Randomly assign treatments to the pots.

  • Apply the herbicide solutions to the plants. Include a solvent-only control.

• Data Collection and Analysis:

  • At 7, 14, and 21 days after treatment (DAT), visually assess phytotoxicity using a scale of 0% (no injury) to 100% (plant death).

  • At 21 DAT, harvest the above-ground biomass of the surviving plants.

  • Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

  • Calculate the percent reduction in biomass compared to the untreated control.

  • Analyze the data using a dose-response model to determine the GR₅₀ (the herbicide rate that causes a 50% reduction in plant growth).

Caption: Workflow for a greenhouse bioassay to determine herbicide efficacy.

Field Trials for Weed Control Spectrum

Field trials are essential for evaluating the performance of a herbicide under real-world conditions.

Objective: To assess the weed control spectrum and crop safety of 2,6-dichlorophenoxypropanoic acid in a field setting.

Protocol:

• Site Selection and Preparation:

  • Choose a field with a natural and diverse weed population.

  • Prepare the seedbed according to standard agricultural practices for the selected crop.

• Experimental Design:

  • Use a randomized complete block design with at least four replications.

  • Plot size should be adequate for representative weed and crop assessment (e.g., 3m x 10m).

• Treatments:

  • Include a range of application rates of 2,6-dichlorophenoxypropanoic acid.

  • Include an untreated control and a commercial standard herbicide for comparison.

• Application:

  • Apply the herbicides at the appropriate weed growth stage (typically when weeds are small and actively growing).

  • Use a calibrated plot sprayer to ensure accurate and uniform application.

  • Record environmental conditions at the time of application (temperature, humidity, wind speed).

• Data Collection:

  • Assess weed control by species at regular intervals (e.g., 14, 28, and 56 DAT) using a visual rating scale or by counting weed density in quadrats.

  • Evaluate crop injury at the same intervals.

  • At crop maturity, harvest the plots and determine the yield.

• Data Analysis:

  • Analyze the data using analysis of variance (ANOVA) to determine significant differences between treatments.

  • Use appropriate mean separation tests (e.g., Tukey's HSD) to compare treatment means.

Analytical Protocols: Quantification in Plant and Soil Matrices

Accurate quantification of herbicide residues in plant tissues and soil is crucial for metabolism and environmental fate studies.

Extraction and Quantification from Plant Tissue

Objective: To extract and quantify 2,6-dichlorophenoxypropanoic acid from plant tissue using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol:

• Sample Preparation:

  • Harvest plant tissue and immediately freeze in liquid nitrogen to halt metabolic activity.

  • Lyophilize the tissue and grind to a fine powder.

• Extraction:

  • Weigh approximately 1g of powdered tissue into a centrifuge tube.

  • Add an appropriate extraction solvent (e.g., acetonitrile:water with 1% acetic acid).

  • Homogenize the sample using a high-speed homogenizer.

  • Centrifuge the sample and collect the supernatant.

  • Repeat the extraction process on the pellet and combine the supernatants.

• Clean-up:

  • Pass the extract through a solid-phase extraction (SPE) cartridge (e.g., C18) to remove interfering compounds.

  • Elute the analyte from the SPE cartridge with a suitable solvent.

• Analysis:

  • Concentrate the eluate under a gentle stream of nitrogen.

  • Reconstitute the sample in a mobile phase-compatible solvent.

  • Analyze the sample using LC-MS/MS. Develop a method with specific transitions for 2,6-dichlorophenoxypropanoic acid.

Extraction and Quantification from Soil

Objective: To extract and quantify 2,6-dichlorophenoxypropanoic acid from soil using gas chromatography-mass spectrometry (GC-MS).

Protocol:

• Extraction:

  • Air-dry and sieve a soil sample.

  • Extract a subsample of soil with an appropriate solvent mixture (e.g., acetone/water/acetic acid).

  • Shake the mixture for a specified time and then centrifuge.

  • Collect the supernatant.

• Partitioning and Derivatization:

  • Partition the extract against an organic solvent (e.g., dichloromethane) at a low pH to move the acidic herbicide into the organic phase.

  • Evaporate the organic solvent.

  • Derivatize the herbicide to a more volatile form (e.g., methylation with diazomethane or BF₃-methanol) for GC analysis.

• Clean-up:

  • Use a silica gel or Florisil column to clean up the derivatized extract.

• Analysis:

  • Analyze the sample using GC-MS in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

Concluding Remarks

2,6-Dichlorophenoxypropanoic acid represents an interesting compound within the broader class of phenoxy herbicides. While it shares a fundamental mechanism of action with its more widely studied isomers, subtle structural differences may influence its efficacy, weed spectrum, and metabolic fate. The protocols and conceptual frameworks presented in this guide, though drawing heavily on the extensive knowledge of related synthetic auxins, provide a solid foundation for initiating and conducting rigorous research on 2,6-dichlorophenoxypropanoic acid. Further investigation is warranted to fully elucidate its unique properties and potential applications in weed management.

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• Paz-y-Miño, C., et al. (2011). Insights into the toxicity mechanism of and cell response to the herbicide 2,4-D in plants. In Herbicides and Environment. InTech.
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• Bohari, F. L., et al. (2021). Synthesis and Characterization of 2,4-Dichlorophenoxypropanoic Acid (2,4-DP) Herbicide Interleaved into Calcium-Aluminium Layered Double Hydroxide and the Study of Controlled Release Formulation. Indonesian Journal of Chemistry, 21(4), 868-878.
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Enantioselective Separation of Dichlorprop Isomers: A Detailed Application Note and Protocol

Introduction: The Significance of Chirality in Dichlorprop Analysis

Dichlorprop (2-(2,4-dichlorophenoxy)propanoic acid) is a widely used herbicide belonging to the phenoxypropionic acid class.[1] The molecule contains a single stereocenter, resulting in the existence of two enantiomers: (R)-(+)-dichlorprop and (S)-(-)-dichlorprop. The herbicidal activity of dichlorprop is primarily associated with the (R)-enantiomer, while the (S)-enantiomer is considered herbicidally inactive.[2] This enantioselectivity in biological activity underscores the critical importance of developing robust analytical methods for the enantioselective separation and quantification of dichlorprop isomers. Such methods are essential for environmental monitoring, toxicological studies, and ensuring the quality and efficacy of agrochemical formulations.[3] This application note provides a comprehensive guide to the enantioselective separation of dichlorprop isomers, with a primary focus on High-Performance Liquid Chromatography (HPLC) using chiral stationary phases (CSPs). Alternative and complementary techniques such as Capillary Electrophoresis (CE) and Supercritical Fluid Chromatography (SFC) will also be discussed.

The Principle of Chiral Recognition

The separation of enantiomers, which possess identical physical and chemical properties in an achiral environment, requires the introduction of a chiral selector.[4] In chiral chromatography, this is typically achieved by using a chiral stationary phase (CSP). The fundamental principle of chiral recognition on a CSP involves the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the stationary phase. These diastereomeric complexes have different energies of formation and, consequently, different stabilities, leading to different retention times on the chromatographic column and enabling their separation. The interactions responsible for chiral recognition are multifaceted and can include hydrogen bonding, dipole-dipole interactions, steric hindrance, and inclusion complexation.[5]

Primary Method: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely employed technique for the enantioselective separation of dichlorprop and other phenoxypropionic acid herbicides due to its high efficiency, robustness, and versatility.[6] The selection of an appropriate chiral stationary phase and mobile phase is paramount for achieving successful separation.

Mechanism of Separation on Polysaccharide-Based CSPs

Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are among the most successful and broadly applicable for the separation of a wide range of chiral compounds, including dichlorprop. The chiral recognition mechanism on these phases is attributed to a combination of interactions, including hydrogen bonding with the carbamate groups on the polysaccharide backbone, dipole-dipole interactions, and inclusion of parts of the analyte molecule into the chiral cavities of the polysaccharide structure. The acidic proton of dichlorprop's carboxylic acid group and the polar chlorine and ether functionalities play a crucial role in these interactions.

Experimental Workflow for Chiral HPLC Separation

The following diagram illustrates the typical workflow for the enantioselective analysis of dichlorprop using chiral HPLC.

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synthesis of 2-(2,6-Dichlorophenoxy)propanoic acid derivatives for bioassays

Application Notes & Protocols

Topic: Synthesis and Bio-evaluation of 2-(2,6-Dichlorophenoxy)propanoic Acid Derivatives

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for 2-(2,6-Dichlorophenoxy)propanoic Acid Derivatives

Phenoxypropionic acids represent a significant class of herbicides that have been instrumental in modern agriculture for the selective control of broadleaf weeds.[1][2] These compounds, including the titular 2-(2,6-dichlorophenoxy)propanoic acid, function as synthetic auxins.[3][4] At a molecular level, they mimic the natural plant growth hormone indole-3-acetic acid (IAA), but are resistant to the plant's natural degradation pathways. This leads to an accumulation of the synthetic auxin, causing uncontrolled and disorganized cell division and elongation, ultimately resulting in the death of susceptible dicotyledonous (broadleaf) plants while leaving monocotyledonous crops like wheat and corn largely unaffected.[4][5][6]

The synthesis of various derivatives of the core 2-(2,6-dichlorophenoxy)propanoic acid structure is a critical step in the discovery of new, more potent, or more selective herbicides. By modifying the functional groups on the aromatic ring or the propanoic acid side chain, researchers can systematically investigate structure-activity relationships (SAR). This exploration can lead to compounds with improved efficacy, a broader weed control spectrum, or enhanced crop safety.

This guide provides a detailed protocol for the synthesis of 2-(2,6-dichlorophenoxy)propanoic acid via the Williamson ether synthesis, a robust and widely applicable method.[7][8] It also outlines a comprehensive whole-plant bioassay protocol to evaluate the herbicidal efficacy of the synthesized compounds.

Part 1: Synthesis of 2-(2,6-Dichlorophenoxy)propanoic Acid

The synthesis is achieved through a Williamson ether synthesis, which is a classic SN2 reaction. The process involves the deprotonation of a phenol to form a highly nucleophilic phenoxide ion, which then attacks an alkyl halide.[7][8][9]

Causality of Experimental Design

• Choice of Base: A strong base, such as potassium hydroxide (KOH), is used to ensure the complete deprotonation of 2,6-dichlorophenol.[7][9] The acidity of phenols is sufficient for deprotonation by hydroxides, creating the necessary nucleophile for the subsequent reaction.

• Reaction Solvent: A polar aprotic solvent like dimethyl sulfoxide (DMSO) is chosen to accelerate the SN2 reaction.[8][10] These solvents solvate the cation (K+) but not the phenoxide anion, leaving the anion's nucleophilicity high.

• Purification Strategy: The product is a carboxylic acid. The work-up procedure leverages this by first acidifying the reaction mixture to protonate the carboxylate salt, causing the desired acid to precipitate or become extractable into an organic solvent.[11] Recrystallization is an effective final purification step for crystalline solids, allowing for the removal of soluble impurities.[12][13]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-(2,6-dichlorophenoxy)propanoic acid.

Experimental Protocol: Synthesis

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Notes
2,6-Dichlorophenol	C₆H₄Cl₂O	163.00	Corrosive, toxic
2-Chloropropionic Acid	C₃H₅ClO₂	108.52	Corrosive
Potassium Hydroxide (KOH)	KOH	56.11	Corrosive
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	78.13	Anhydrous grade recommended
Hydrochloric Acid (HCl)	HCl	36.46	Concentrated (e.g., 6M)
Ethyl Acetate	C₄H₈O₂	88.11	For extraction
n-Hexane	C₆H₁₄	86.18	For recrystallization
Anhydrous Magnesium Sulfate	MgSO₄	120.37	For drying organic layer
Round-bottom flask, Reflux condenser, Magnetic stirrer, Separatory funnel, Buchner funnel	-	-	Standard laboratory glassware

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2,4-dichlorophenol (1.0 mol equivalent) and potassium hydroxide (1.0 mol equivalent) in dimethyl sulfoxide (DMSO).[14]

• Phenoxide Formation: Stir the mixture at room temperature for 30 minutes to ensure the complete formation of the potassium 2,6-dichlorophenoxide salt.

• Addition of Alkyl Halide: Slowly add 2-chloropropionic acid (1.0 mol equivalent) to the reaction mixture.[14]

• Reaction: Heat the mixture to 60-80°C and maintain this temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Cooling and Neutralization: After the reaction is complete, cool the mixture to room temperature. Slowly neutralize the mixture by adding sulfuric or hydrochloric acid until the pH is acidic.[14]

• Work-up: Transfer the acidified mixture to a separatory funnel. Extract the product three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layer sequentially with water and then with brine to remove any remaining inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid by recrystallization from a suitable solvent system, such as an ethyl acetate/hexane mixture, to yield the pure 2-(2,6-dichlorophenoxy)propanoic acid.[12]

• Characterization: Confirm the identity and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[15]

Part 2: Bioassays for Herbicidal Activity

A whole-plant bioassay is the definitive method for determining the herbicidal efficacy and selectivity of the newly synthesized compounds.[16] This involves treating susceptible and tolerant plant species with various concentrations of the test compound and observing the physiological effects over time.

Principle of the Bioassay

The bioassay is designed to visually and quantitatively measure the auxin-mimic effects of the test compounds. In susceptible broadleaf plants, these effects manifest as:

• Epinasty: Twisting and curling of stems and petioles.[5]

• Abnormal Growth: Uncontrolled cell division leading to callus formation on stems.[17]

• Chlorosis and Necrosis: Yellowing and subsequent death of leaf tissue.

• Stunted Growth: Overall reduction in plant height and biomass.

By comparing the response of a sensitive dicot species to a tolerant monocot species, the selective nature of the herbicide can be established.[4][6]

Bioassay Workflow Diagram

Caption: General workflow for a whole-plant herbicidal bioassay.

Experimental Protocol: Whole-Plant Bioassay

Materials and Plant Species

• Test Compounds: Synthesized 2-(2,6-dichlorophenoxy)propanoic acid derivatives.

• Control Herbicides: A commercial standard (e.g., 2,4-D) for comparison.

• Plant Species:

  • Susceptible Dicot: Tomato (Solanum lycopersicum) or Cotton (Gossypium hirsutum).[18][19]

  • Tolerant Monocot: Corn (Zea mays) or Wheat (Triticum aestivum).

• Growth Medium: Standard potting soil or a defined growth medium.

• Equipment: Greenhouse or growth chamber with controlled light, temperature, and humidity; laboratory sprayer.

Procedure:

• Plant Propagation: Sow seeds of the selected plant species in pots. Grow them in a controlled environment (e.g., 25°C, 16h light/8h dark cycle) until they reach the 2-4 true leaf stage.

• Preparation of Test Solutions: Prepare a stock solution of each synthesized compound in a suitable solvent (e.g., acetone with a surfactant). Create a dilution series to obtain a range of application rates (e.g., 0, 50, 150, 375 g/ha).[20][21] Include a negative control (solvent only) and a positive control (commercial herbicide).

• Application: Randomly assign plants to treatment groups (n=3 to 5 replicates per treatment). Apply the test solutions evenly to the plant foliage using a calibrated laboratory sprayer.

• Incubation and Observation: Return the treated plants to the controlled environment.

• Data Collection:

  • Visual Assessment: Evaluate plant injury at 7, 14, and 21 days after treatment (DAT) using a 0-100% scale, where 0% is no visible injury and 100% is complete plant death.[19] Note specific symptoms like epinasty, stunting, and chlorosis.

  • Biomass Measurement: At 21 DAT, harvest the above-ground portion of each plant. Measure and record the fresh weight. Dry the plant material in an oven at 60°C until a constant weight is achieved to determine the dry weight.

• Data Analysis: Calculate the percent growth reduction relative to the negative control. Analyze the dose-response data to determine the GR₅₀ value (the concentration required to inhibit growth by 50%).

Example Data Presentation

Table 1: Visual Injury Assessment (%) of Tomato and Corn 14 Days After Treatment

Compound	Concentration (g/ha)	Tomato Injury (%)	Corn Injury (%)
Control	0	0	0
Compound A	50	35	5
150	70	10
375	95	15
2,4-D	50	40	5
(Positive Control)	150	80	12
375	100	20

References

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• 15. Dichlorprop | C9H8Cl2O3 | CID 8427 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Abstract: Biological Assay Techniques for Detecting Root Leakage of Auxin Mimic Herbicides. (ASA, CSSA and SSSA International Annual Meetings) [scisoc.confex.com]
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• 21. Design, Synthesis, Mode of Action and Herbicidal Evaluation of Quinazolin-4(3H)-one Derivatives Based on Aryloxyphenoxypropionate Motif [mdpi.com]

Application Note: Development of High-Purity Analytical Standards for Dichlorprop-p

Introduction: The Need for a Dichlorprop-p Standard

Dichlorprop-p, the (R)-enantiomer of 2-(2,4-dichlorophenoxy)propanoic acid, is the biologically active component of the widely used phenoxy herbicide dichlorprop.[1][2] It functions as a synthetic auxin, leading to uncontrolled growth and eventual death in targeted broadleaf weeds.[1][2] Due to its extensive use in agriculture on cereal crops and non-cropped land, regulatory bodies worldwide, including Health Canada and the European Food Safety Authority (EFSA), have established Maximum Residue Limits (MRLs) for dichlorprop-p in food and environmental samples.[3][4][5]

Accurate monitoring and enforcement of these MRLs are critically dependent on the availability of high-purity, well-characterized analytical standards. A reliable standard serves as the cornerstone for method development, validation, and the routine calibration of analytical instrumentation, ensuring the data generated is both accurate and defensible. This application note details the necessary steps to develop such a standard, from initial synthesis to final application.

Chemical Properties of Dichlorprop-p

Understanding the physicochemical properties of dichlorprop-p is essential for selecting appropriate analytical techniques and handling procedures.

Property	Value	Source
IUPAC Name	(2R)-2-(2,4-dichlorophenoxy)propanoic acid	[6]
Molecular Formula	C₉H₈Cl₂O₃	[7]
Molecular Weight	235.06 g/mol	[6][7]
Monoisotopic Mass	233.9850495 Da	[6][7]
Appearance	White to brown crystalline solid	[7][8]
Chirality	Contains one chiral center; the (R)-isomer is herbicidally active	[1][2]

Synthesis and Purification of Dichlorprop-p

The development of a primary standard begins with the synthesis of the molecule. The commercial production of dichlorprop-p involves the reaction of 2,4-dichlorophenol with a propylene oxide derivative, followed by resolution to isolate the desired R-enantiomer.[1] A common laboratory-scale synthesis follows a similar Williamson ether synthesis pathway.

Workflow for Dichlorprop-p Standard Development

Caption: Overall workflow for developing and applying a dichlorprop-p analytical standard.

Protocol: Synthesis

This protocol describes the synthesis of racemic dichlorprop, which can then be resolved or used as a racemic standard if desired. For an enantiopure standard, starting with chiral precursors is necessary.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,4-dichlorophenol in a suitable solvent such as acetone.

• Base Addition: Add a stoichiometric equivalent of a base (e.g., potassium carbonate) to deprotonate the phenol, forming the phenoxide.

• Alkylation: Add (S)-2-chloropropanoic acid to the reaction mixture. The phenoxide will displace the chloride in an Sₙ2 reaction. This step is the core of the synthesis, forming the ether linkage.[9]

• Reflux: Heat the mixture to reflux and maintain for several hours to ensure the reaction goes to completion. Monitor reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After cooling, filter the mixture to remove inorganic salts. Acidify the filtrate with a strong acid (e.g., HCl) to protonate the carboxylic acid, causing the dichlorprop-p to precipitate.

• Isolation: Collect the crude product by vacuum filtration and wash with cold water.

Protocol: Purification by Recrystallization

The crude product will contain unreacted starting materials and side-products. Recrystallization is a critical step to enhance purity.

• Solvent Selection: Choose a solvent system in which dichlorprop-p is sparingly soluble at room temperature but highly soluble at elevated temperatures (e.g., an ethanol/water mixture).

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Hot Filtration: If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to promote the formation of well-defined crystals.

• Collection: Collect the purified crystals by vacuum filtration and dry under vacuum at a moderate temperature (e.g., 40-50°C) to remove residual solvent.

Characterization and Identity Confirmation

Once purified, the material's identity must be unequivocally confirmed. This is achieved by comparing its spectral data with known literature values or data from a commercially available certified reference material (CRM).[10][11]

Mass Spectrometry (MS)

GC-MS is a powerful tool for identifying dichlorprop-p, often after derivatization to its more volatile methyl ester.[12]

Protocol: GC-MS Analysis (as Methyl Ester)

• Derivatization: Methylate a small amount of the purified dichlorprop-p using a reagent like BF₃/methanol.[12] Heat the sample at 70°C for 30 minutes. After cooling, partition the methylated product into hexane.[12]

• GC-MS System: Use a gas chromatograph coupled to a mass spectrometer.

• Injection: Inject 1 µL of the hexane solution.

• Data Analysis: Confirm the retention time and mass spectrum against a known standard. The molecular ion of the methyl ester should be observed, along with characteristic fragment ions.

Table 1: GC-MS Parameters and Expected Ions

Parameter	Value	Reference
GC Column	HP-5MS, 30 m x 0.25 mm, 0.25 µm film	[12]
Injector Temp.	200-245°C	[13][14]
Oven Program	Start at 45°C, ramp to 250°C	[14]
Carrier Gas	Helium	[13]
Dichlorprop-p (acid) M.W.	235.06 g/mol	[7]
Dichlorprop-p Methyl Ester M.W.	249.10 g/mol	[14]
Key Mass Fragments (Acid)	m/z 234 (M+), 162, 164	[7][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed structural information, confirming the connectivity of atoms within the molecule. The spectra should be recorded in a suitable deuterated solvent like CDCl₃. Expected chemical shifts can be compared against databases like the Human Metabolome Database (HMDB).[7]

Purity Assessment and Quantification

Purity assessment is the most critical step in certifying an analytical standard. Chromatographic methods are typically employed to separate and quantify the main component relative to any impurities.

Workflow for HPLC-UV Purity Assessment

Caption: Step-by-step workflow for determining the purity of a dichlorprop-p standard by HPLC-UV.

Protocol: High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC with UV detection is a robust method for assessing the purity of dichlorprop-p.[16][17][18]

• Standard Preparation: Accurately weigh approximately 10 mg of the purified dichlorprop-p and dissolve it in 10 mL of mobile phase to create a ~1 mg/mL solution.

• HPLC System: Use an HPLC system with a UV-Diode Array Detector (DAD).

• Injection: Inject 5-10 µL of the solution.

• Data Acquisition: Record the chromatogram at a wavelength where dichlorprop-p has strong absorbance, such as 229 nm or 275 nm.[16][18][19]

• Purity Calculation: Calculate the purity by the area percent method, assuming all impurities have a similar response factor. Purity (%) = (Area of Dichlorprop-p Peak / Total Area of All Peaks) x 100. For highest accuracy, a mass balance approach considering water content, residual solvents, and non-volatile impurities is recommended.

Table 2: Recommended HPLC-UV Method Parameters

Parameter	Value	Reference
Column	Reversed-phase C18 (e.g., 150 x 4.6 mm, 5 µm)	[20]
Mobile Phase	Acetonitrile / 0.05 M Phosphoric Acid (pH 2.5)	[18]
Flow Rate	1.0 mL/min	[16]
Detection	UV at 229 nm or 234 nm	[18][19]
Injection Volume	10 µL	[18]

Preparation and Use of Standard Solutions

Once the purity of the solid material is certified, it can be used to prepare accurate stock and working standard solutions for instrument calibration.

Protocol: Stock Standard Preparation (e.g., 1000 µg/mL)

• Weighing: Accurately weigh approximately 10 mg of the dichlorprop-p standard into a 10 mL Class A volumetric flask. Record the weight to four decimal places (e.g., 10.25 mg).

• Correction for Purity: Adjust the weighed amount for the certified purity of the standard. For example, if the purity is 99.5%, the actual mass of dichlorprop-p is 10.25 mg * 0.995 = 10.20 mg.

• Dissolution: Add a small amount of a suitable solvent (e.g., methanol or acetonitrile) to dissolve the solid completely.[12]

• Dilution: Dilute to the 10 mL mark with the same solvent. The final concentration in this example would be 1020 µg/mL.

• Storage: Store the stock solution in an amber glass vial at 2-8°C.[10][12] These solutions should be prepared fresh every six months.[12]

Protocol: Working Standard Preparation

Working standards for calibration curves are prepared by serial dilution of the stock solution.

• Intermediate Standard: Prepare an intermediate standard (e.g., 10 µg/mL) by diluting the stock solution. For example, pipette 100 µL of the 1020 µg/mL stock into a 10 mL volumetric flask and dilute to volume with the final analysis solvent (e.g., hexane for GC methods).[12]

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.01, 0.05, 0.1, 0.5, 1.0 µg/mL) by further diluting the intermediate standard. These standards should bracket the expected concentration range of the unknown samples.

Stability and Storage

The long-term viability of an analytical standard depends on its stability.

• Solid Material: The solid dichlorprop-p standard should be stored in a desiccator at 2-8°C, protected from light.[10]

• Solutions: Stock and working solutions should be stored in a refrigerator (2-8°C) in amber vials to prevent photodegradation.[10][12] Dichlorprop-p is generally stable in frozen samples (≤−18°C) for at least 18 months.[4] Hydrolysis is slow in acidic and neutral conditions but increases at pH 9.[21]

Conclusion

The development of a dichlorprop-p analytical standard is a meticulous process that underpins the generation of high-quality analytical data. By following rigorous protocols for synthesis, purification, comprehensive characterization, and purity assessment, laboratories can produce a reliable in-house standard. This enables accurate calibration and validation of analytical methods for the determination of dichlorprop-p in various matrices, ensuring compliance with regulatory standards and contributing to food and environmental safety.

References

• U.S. Environmental Protection Agency. (n.d.). Environmental Chemistry Methods: Dichlorprop-P; 442434-01.

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Dichlorprop. Retrieved from [Link]

• National Health and Medical Research Council. (n.d.). Dichlorprop/Dichlorprop-P - Australian Drinking Water Guidelines. Retrieved from [Link]

• Santilio, A., et al. (n.d.). A rapid method to determine 1,3-dichloropropene (1,3-d) by gas chromatography ion trap. Retrieved from [Link]

• University of Hertfordshire. (n.d.). Dichlorprop-P (Ref: BAS 044H) - AERU. Retrieved from [Link]

• Collaborative International Pesticides Analytical Council. (2022). Dichlorprop-P. Retrieved from [Link]

• Health Canada. (2014). Registration Decision for Dichlorprop-P. Retrieved from [Link]

• European Food Safety Authority. (2024). Modification of the existing maximum residue levels for dichlorprop‐P in cereal grains. EFSA Journal. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Dichlorprop. PubChem Compound Database. Retrieved from [Link]

• Dios, F. G., et al. (1998). Determination of Mecoprop and Dichlorprop in Aqueous Soil Solutions by HPLC with DAD. Journal of Liquid Chromatography & Related Technologies, 21(14), 2211-2218. Retrieved from [Link]

• Health Canada. (2024). Proposed Maximum Residue Limit PMRL2024-07, Dichlorprop. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Dichlorprop. NIST Chemistry WebBook. Retrieved from [Link]

• Wittmann, C., et al. (2004). A rapid and sensitive GC-MS method for determination of 1,3-dichloro-2-propanol in water. Analytical and Bioanalytical Chemistry, 378(4), 1089-1094. Retrieved from [Link]

• European Food Safety Authority. (2024). Modification of the existing maximum residue levels for dichlorprop‐P in cereal grains. Retrieved from [Link]

• Analytice. (n.d.). Dichlorprop-p (15165-67-0); Mecoprop-p (16484-77-8) - analysis. Retrieved from [Link]

• Wikipedia. (n.d.). Dichlorprop. Retrieved from [Link]

• Kvernheim, A. L., et al. (2001). Determination of bentazone, dichlorprop, and MCPA in different soils by sodium hydroxide extraction in combination with solid-phase preconcentration. Journal of Agricultural and Food Chemistry, 49(9), 4199-4202. Retrieved from [Link]

• ResearchGate. (2022). The synthesis of dichlorprop anno 1950. Retrieved from [Link]

• Australian Pesticides and Veterinary Medicines Authority. (n.d.). Public Release Summary - DICHLORPROP-P in the product NUFARM CORASIL PLANT GROWTH REGULATOR. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Dichlorprop-P. PubChem Compound Database. Retrieved from [Link]

• European Union Reference Laboratories for Pesticides. (2021). Analytical Observations Report. Retrieved from [Link]

• Stafilov, T., et al. (2008). Determination of dimethoate, 2,4-dichlorophenoxy acetic acid, mecoprop and linuron pesticides in environmental waters in Republic of Macedonia by high performance liquid chromatography. Macedonian Journal of Chemistry and Chemical Engineering, 27(1), 47-56. Retrieved from [Link]

• ResearchGate. (2024). Updated peer review of the pesticide risk assessment of the active substance dichlorprop‐P and variant dichlorprop‐P‐2‐ethylhexyl. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Dichlorprop-P ILV Soil. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (1984). FAO SPECIFICATIONS FOR PLANT PROTECTION PRODUCTS DICHLORPROP. Retrieved from [Link]

• CPAChem. (n.d.). CERTIFIED REFERENCE MATERIAL Organic substance. Retrieved from [Link]

• International Journal of Current Microbiology and Applied Sciences. (2018). RP-HPLC Method for Determination of Organophosphate and Synthetic Pyrethroids Insecticides. Retrieved from [Link]

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Application &amp; Protocol Guide: The Use of 2-(2,6-Dichlorophenoxy)propanoic Acid in Plant Tissue Culture

Introduction

2-(2,6-Dichlorophenoxy)propanoic acid, commonly known as Dichlorprop or 2,4-DP, is a synthetic auxin belonging to the phenoxyacetic acid class of compounds. While widely recognized for its post-emergence herbicidal activity against broadleaf weeds, its ability to mimic natural plant hormones makes it a valuable, albeit less common, tool in the field of plant tissue culture.[1] Structurally similar to the ubiquitous 2,4-Dichlorophenoxyacetic acid (2,4-D), 2,4-DP provides an alternative for inducing specific morphogenic responses in vitro, such as callus induction and somatic embryogenesis.[2][3] Its distinct chemical structure can elicit unique responses in certain plant species or explant types, warranting its inclusion in the toolkit of researchers aiming to optimize plant regeneration and propagation protocols. This guide provides a comprehensive overview of the mechanistic basis for 2,4-DP's action and detailed protocols for its application.

Section 1: Mechanism of Action as a Synthetic Auxin

Like other synthetic auxins, 2,4-DP exerts its biological effects by hijacking the plant's natural auxin signaling pathway.[1][3] The process is initiated by the binding of the synthetic auxin to the TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-box) family of receptor proteins within the plant cell nucleus.[4][5][6] This binding event acts as a "molecular glue," stabilizing the interaction between the TIR1/AFB receptor and a family of transcriptional repressor proteins known as Aux/IAAs.[4][6][7][8]

Under normal, low-auxin conditions, Aux/IAA proteins are bound to Auxin Response Factors (ARFs), which are transcription factors that control the expression of auxin-responsive genes. This binding represses gene transcription.[4][6] However, the auxin-induced formation of the TIR1/AFB-Aux/IAA complex targets the Aux/IAA repressor for ubiquitination and subsequent degradation by the 26S proteasome.[4][5] The degradation of the repressor protein frees the ARF transcription factor, allowing it to activate the expression of a suite of genes that drive cell division, elongation, and differentiation—the fundamental processes required for callus formation and embryogenesis.[4][6]

At the high concentrations typically used in tissue culture, this sustained activation of the auxin pathway leads to uncontrolled, disorganized cell proliferation, resulting in the formation of callus.[3]

Caption: Fig 1. Canonical Auxin Signaling Pathway.

Section 2: Key Applications in Plant Tissue Culture

While 2,4-D remains the most prevalent synthetic auxin for inducing undifferentiated growth, 2,4-DP serves as a potent alternative, particularly in systems where 2,4-D may be ineffective or cause undesirable browning or necrosis.

Callus Induction and Proliferation

Callus, an unorganized mass of plant cells, is a critical prerequisite for indirect organogenesis and somatic embryogenesis. 2,4-DP is highly effective at inducing dedifferentiation of explant cells (e.g., from leaves, stems, or roots) and stimulating rapid proliferation.[9][10] Its primary role is to override the plant's endogenous developmental programs and force cells into a state of active division. Studies have shown its effectiveness across a range of concentrations, often comparable to 2,4-D, for initiating friable or compact callus depending on the species and co-supplementation with cytokinins.[11][12][13]

Somatic Embryogenesis

Somatic embryogenesis is the process where somatic cells develop into structures resembling zygotic embryos, which can then germinate into whole plants. This is a powerful tool for clonal propagation. The induction phase of somatic embryogenesis almost invariably requires a strong auxin signal to reprogram somatic cells to an embryogenic state.[9][10][14] 2,4-DP, like 2,4-D, can provide this critical inductive signal. Explants are cultured on a medium rich in 2,4-DP to form embryogenic callus. Subsequently, this callus is transferred to a medium with reduced or no auxin to allow the somatic embryos to develop and mature.[9][10]

Suspension Cultures

For the production of secondary metabolites or for large-scale propagation, callus can be transferred to a liquid medium to establish a suspension culture. The friable callus induced by 2,4-DP is often ideal for initiating these cultures. The continuous presence of a low concentration of 2,4-DP in the liquid medium is typically required to maintain the cells in an undifferentiated, proliferative state.

Section 3: Protocol Workbench

This section provides detailed, self-validating protocols for the preparation of 2,4-DP stock solutions and its use in callus induction.

Preparation of 2,4-DP Stock Solution (1 mg/mL)

Causality: 2-(2,6-Dichlorophenoxy)propanoic acid is a weak acid and is practically insoluble in water.[15] To prepare an aqueous stock solution, it must first be dissolved in a small volume of a solvent. While ethanol can be used, a common and effective laboratory practice is to use a strong base like Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) to form a water-soluble salt of the acid.[16][17] This stock can then be easily diluted into the culture medium.

Materials and Reagents:

• 2-(2,6-Dichlorophenoxy)propanoic acid (2,4-DP) powder

• 1 N Sodium Hydroxide (NaOH)

• Sterile, purified water (e.g., double-distilled or Milli-Q)

• 100 mL sterile volumetric flask

• Sterile magnetic stir bar and stir plate

• Sterile 0.22 µm syringe filter and syringe (optional, for filter sterilization)

• Sterile storage bottles (amber or foil-wrapped)

Procedure:

• Weighing: Accurately weigh 100 mg of 2,4-DP powder and place it into the 100 mL sterile volumetric flask.

• Solubilization: Add a few milliliters of sterile purified water to wet the powder. Add 1 N NaOH drop-wise while gently swirling the flask until the 2,4-DP powder is completely dissolved. Only a small amount of NaOH is needed; avoid adding a large excess.

• Dilution: Once dissolved, add sterile purified water to bring the final volume to the 100 mL mark on the volumetric flask.

• Mixing: Add a sterile magnetic stir bar and mix thoroughly on a stir plate for 10-15 minutes.

• Sterilization: The stock solution can be filter-sterilized through a 0.22 µm syringe filter into a sterile storage bottle. Alternatively, since 2,4-DP is relatively heat-stable, it can be added to the medium before autoclaving.[18] However, filter sterilization is often preferred for hormones to avoid any potential degradation.

• Storage: Store the stock solution in a labeled, sterile amber bottle or a clear bottle wrapped in aluminum foil at 2-8°C. The solution is stable for several months under these conditions.[17]

Protocol: Callus Induction from Leaf Explants

Objective: To induce callus formation from sterile leaf explants of a model herbaceous plant (e.g., Tobacco, Arabidopsis) using a Murashige and Skoog (MS) based medium supplemented with 2,4-DP.

Caption: Fig 2. General Workflow for Callus Induction.

Materials and Reagents:

• MS Basal Medium with vitamins

• Sucrose

• Plant-grade Agar

• 1 mg/mL 2,4-DP stock solution (prepared as in 3.1)

• 1 N KOH or HCl for pH adjustment

• Sterile Petri dishes (90 mm)

• Sterile forceps and scalpels

• Young, fully expanded leaves from a healthy, sterile donor plant

Procedure:

• Media Preparation (per liter):

  • To ~900 mL of sterile purified water, add 4.4 g of MS basal salt mixture and 30 g of sucrose. Stir until dissolved.

  • Add the desired volume of 2,4-DP stock solution. For an initial experiment, test a range of concentrations (e.g., 0.5, 1.0, 2.0 mg/L). For a 1.0 mg/L final concentration, add 1.0 mL of the 1 mg/mL stock.

  • Adjust the pH of the medium to 5.7-5.8 using 1 N KOH or 1 N HCl.[19] This is critical for nutrient uptake and gelling.

  • Add purified water to bring the final volume to 1 L.

  • Add 7-8 g of agar and heat while stirring until the agar is completely dissolved.

  • Dispense ~25 mL of the molten medium into each Petri dish. Allow to cool and solidify in a laminar flow hood.

• Explant Preparation:

  • If the donor plant is not grown in vitro, perform surface sterilization. A general protocol involves rinsing leaves under running water, immersing in 70% ethanol for 30-60 seconds, followed by immersion in a 10-20% commercial bleach solution with a drop of Tween-20 for 10-15 minutes, and finally rinsing 3-4 times with sterile distilled water.

  • Aseptically transfer the sterilized leaves to a sterile Petri dish.

  • Using a sterile scalpel, cut the leaf lamina into ~1 cm² sections, avoiding the midrib and major veins.

• Inoculation and Culture:

  • Place 3-4 leaf explants onto the surface of the solidified medium in each Petri dish. Ensure good contact with the medium.

  • Seal the Petri dishes with paraffin film or micropore tape.

  • Incubate the cultures in the dark or dim light at 25 ± 2°C.[11][20] The absence of light often promotes undifferentiated growth and prevents premature chloroplast development in the callus.

• Observation and Subculture:

  • Observe the explants weekly. Callus initiation should be visible at the cut edges within 2-4 weeks.

  • Record the percentage of explants forming callus, the color (e.g., creamy, white, green), and texture (friable, compact) of the callus.[21]

  • Subculture the proliferating callus onto fresh medium of the same composition every 3-4 weeks to provide fresh nutrients and avoid the buildup of toxic metabolites.[20]

Section 4: Optimization and Comparative Data

The optimal concentration of 2,4-DP is highly dependent on the plant species and explant type.[18] A dose-response experiment is always recommended.

Plant Species	Explant Type	2,4-DP Concentration (mg/L)	Response	Reference
Clitoria ternatea	Cotyledon, Hypocotyl	0.5	Highest percentage (100%) and friable callus formation.	[12]
Capsicum frutescens	Stem	0.1 - 0.5	Callus induction, with 0.5 mg/L giving the highest growth index.	[21]
Crocus sativus	Corms	3.0	Effective callus formation.	[13]
Acalypha indica	Leaf, Nodal	1.0 (with 1.5 mg/L BAP)	High frequency of compact callus induction.	[11]
Coffea arabica	Leaf	~4.0 (18.08 µM)	Highest number of responsive explants for callus formation.	[22]

Comparison with 2,4-D:

• Activity: Both 2,4-DP and 2,4-D are potent auxins used for inducing undifferentiated growth. Their effectiveness can be species-dependent.[14]

• Somatic Embryogenesis: Both are widely used for the induction phase of somatic embryogenesis.[9][14] The choice between them may depend on which compound yields a higher frequency of embryogenic callus with fewer abnormalities for a specific genotype.

• Phytotoxicity: In some plant systems, high concentrations of 2,4-D can lead to rapid cell death or the production of inhibitory phenolic compounds. In such cases, 2,4-DP may serve as a less toxic alternative while still providing a strong auxin stimulus.

Section 5: Safety and Handling

2-(2,6-Dichlorophenoxy)propanoic acid is a chemical that requires careful handling.

• Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat when handling the powder or concentrated solutions.

• Handling: Handle the powder in a chemical fume hood or a designated weighing area to avoid inhalation.

• Disposal: Dispose of waste material and solutions in accordance with local, state, and federal regulations.

References

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• PubMed Central (PMC). (n.d.). Auxin Signaling.
• Wikipedia. (n.d.). Auxin.
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• Unknown. (n.d.). Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide.
• Unknown. (n.d.). Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide.
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• PubMed. (2004). Role of 2,4-dichlorophenoxyacetic acid (2,4-D) in somatic embryogenesis on cultured zygotic embryos of Arabidopsis: cell expansion, cell cycling, and morphogenesis during continuous exposure of embryos to 2,4-D.
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• PubMed Central (PMC). (n.d.). Embryonic abnormalities and genotoxicity induced by 2,4-dichlorophenoxyacetic acid during indirect somatic embryogenesis in Coffea.
• ResearchGate. (n.d.). Effect of 2,4-D concentration on the number of somatic embryos....
• Benchchem. (n.d.). Technical Support Center: Optimizing 2,4-D Concentration for Plant Growth Regulation.
• MDPI. (2025). In Vitro Rooting of Poplar: Effects and Metabolism of Dichlorprop Auxin Ester Prodrugs.
• Universiti Kebangsaan Malaysia. (n.d.). Comparative Analysis on the Role of 2,4-dichlorophenoxyacetic Acid in the Expression of Bioactive Compounds in Callus of Capsicum frutescens.
• ResearchGate. (n.d.). Development of A Successful Protocol for In vitro Callus Induction and Indirect Plant Regeneration of Acalypha indica L..
• MAB Journal. (n.d.). The Effects of 2,4-Dichlorophenoxyacetic Acid on The Induction of Callus from Cotyledon and Hypocotyl Explants of Butterfly Pea (Clitoria ternatea).
• Biointerface Research in Applied Chemistry. (2021). Optimization of Callogenesis/Caulogenesis Induction Protocol in Saffron Plant (Crocus sativus L.) Using Response Surface Methodology.
• Australian Herbicide Resistance Initiative (AHRI). (2018). Identity and Activity of 2,4-Dichlorophenoxyacetic Acid Metabolites in Wild Radish (Raphanus raphanistrum).

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• 1. Dichlorprop, 2,4-DP | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 2. jipb.net [jipb.net]
• 3. xtbg.ac.cn [xtbg.ac.cn]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Auxin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Auxin - Wikipedia [en.wikipedia.org]
• 9. Role of 2,4-dichlorophenoxyacetic acid (2,4-D) in somatic embryogenesis on cultured zygotic embryos of Arabidopsis: cell expansion, cell cycling, and morphogenesis during continuous exposure of embryos to 2,4-D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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• 12. jms.mabjournal.com [jms.mabjournal.com]
• 13. biointerfaceresearch.com [biointerfaceresearch.com]
• 14. Structure-activity relationship of 2,4-D correlates auxinic activity with the induction of somatic embryogenesis in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]
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• 19. Does 2,4-dichlorophenoxyacetic acid (2,4-D) induce genotoxic effects in tissue cultured Allium roots? - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ijarbs.com [ijarbs.com]
• 21. ukm.my [ukm.my]
• 22. Embryonic abnormalities and genotoxicity induced by 2,4-dichlorophenoxyacetic acid during indirect somatic embryogenesis in Coffea - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(2,6-Dichlorophenoxy)propanoic Acid

Welcome to the technical support center for the synthesis of 2-(2,6-dichlorophenoxy)propanoic acid. This guide is designed for researchers, chemists, and process development professionals to troubleshoot and optimize this synthesis, which is a variation of the classic Williamson ether synthesis. Our goal is to move beyond mere procedural steps and delve into the causality behind common issues, providing you with the rationale to make informed decisions and improve your reaction yields.

The synthesis of 2-(2,6-dichlorophenoxy)propanoic acid is typically achieved through the reaction of 2,6-dichlorophenol with an ester of 2-halopropanoic acid (e.g., ethyl 2-chloropropanoate), followed by hydrolysis of the resulting ester. This process, while straightforward in principle, is sensitive to various parameters that can significantly impact yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common challenges encountered during the synthesis. Each question is followed by an in-depth analysis of potential causes and actionable solutions.

Q1: My reaction yield is significantly low, or I'm recovering mostly unreacted 2,6-dichlorophenol. What's going wrong?

This is the most frequent issue and often points to a problem in the initial ether formation step, which relies on a bimolecular nucleophilic substitution (SN2) mechanism.[1] Low conversion can be traced back to several key factors:

• Possible Cause A: Ineffective Deprotonation of 2,6-Dichlorophenol

  • Scientific Rationale: The nucleophile in this reaction is not the phenol itself, but the more potent 2,6-dichlorophenoxide anion. Incomplete deprotonation means a lower concentration of the active nucleophile, leading to a sluggish or stalled reaction.[2] While 2,6-dichlorophenol is more acidic than simple phenols due to the inductive effect of the chlorine atoms, a sufficiently strong base is still required for complete conversion to the phenoxide.

  • Troubleshooting & Optimization:

    • Choice of Base: For phenols, weaker bases like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) are often sufficient and are generally preferred for safety and cost over stronger bases like sodium hydride (NaH).[3] Ensure the base is finely powdered and anhydrous to maximize its reactivity.

    • Stoichiometry: Use at least a stoichiometric equivalent of the base. In our experience, using a slight excess (1.1 to 1.5 equivalents) can help drive the deprotonation to completion, especially if trace amounts of moisture are present.

    • Confirmation of Phenoxide Formation: Before adding the electrophile (ethyl 2-chloropropanoate), ensure the deprotonation is complete. This can be done by taking a small aliquot, quenching it, and analyzing by Thin Layer Chromatography (TLC) to confirm the disappearance of the starting phenol spot.

• Possible Cause B: Suboptimal Solvent Choice

  • Scientific Rationale: The SN2 reaction is highly dependent on the solvent.[4] Protic solvents (like ethanol or water) can solvate the phenoxide nucleophile through hydrogen bonding, creating a solvent "cage" that hinders its ability to attack the electrophile. This dramatically slows the reaction rate. Polar aprotic solvents are ideal as they solvate the cation of the base but leave the nucleophile relatively free and highly reactive.[3][5]

  • Troubleshooting & Optimization:

    • Recommended Solvents: N,N-Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile are excellent choices that can significantly accelerate the reaction.[3][4]

    • Anhydrous Conditions: Ensure your chosen solvent is anhydrous. Water will consume the base and protonate the phenoxide, effectively inhibiting the reaction.[6]

• Possible Cause C: Insufficient Reaction Temperature or Time

  • Scientific Rationale: Like most chemical reactions, the Williamson ether synthesis has an activation energy barrier that must be overcome. While excessive heat can promote side reactions, insufficient heat will result in a very slow reaction rate.

  • Troubleshooting & Optimization:

    • Temperature Control: A typical temperature range for this reaction is 50-100 °C.[4] Start on the lower end (e.g., 60-70 °C) and monitor the reaction's progress. If it is too slow, the temperature can be incrementally increased.

    • Reaction Monitoring: Do not rely on a fixed reaction time. Use TLC to monitor the consumption of the starting materials. The reaction is complete when the 2,6-dichlorophenol spot is no longer visible.

Q2: I'm observing significant byproduct formation. How can I improve the selectivity?

Byproduct formation directly competes with your desired product, reducing the overall yield. The most common side reactions are elimination and C-alkylation.

• Possible Cause A: E2 Elimination

  • Scientific Rationale: The phenoxide is a strong base and can promote the E2 elimination of the alkyl halide, leading to the formation of an alkene (in this case, ethyl acrylate).[7] This becomes more prominent with secondary alkyl halides, like ethyl 2-chloropropanoate, especially at higher temperatures.[3]

  • Troubleshooting & Optimization:

    • Temperature Management: This is the most critical parameter. Lowering the reaction temperature generally favors the SN2 pathway over E2 elimination.[3] Elimination reactions have a higher activation energy and are more sensitive to temperature increases.

    • Controlled Addition: Add the ethyl 2-chloropropanoate solution dropwise to the heated solution of the phenoxide. This maintains a low instantaneous concentration of the electrophile, minimizing side reactions.

• Possible Cause B: C-Alkylation

  • Scientific Rationale: The phenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen (O-alkylation, desired) and the aromatic ring (C-alkylation, undesired).[4] Ring alkylation can occur, leading to isomeric impurities that are often difficult to separate.

  • Troubleshooting & Optimization:

    • Solvent and Counter-ion: The choice of solvent and the cation from the base can influence the O- vs. C-alkylation ratio. In general, polar aprotic solvents favor O-alkylation.

    • Steric Hindrance: Fortunately, the two chlorine atoms at the ortho positions in 2,6-dichlorophenol provide significant steric hindrance around the ring, making C-alkylation less favorable than in other phenol systems.

Q3: The final hydrolysis step to get the carboxylic acid is incomplete or messy. How can I improve it?

The saponification of the ester to the carboxylic acid is a crucial final step.

• Possible Cause A: Incomplete Hydrolysis

  • Scientific Rationale: Ester hydrolysis is an equilibrium-driven process. To drive it to completion, a sufficient excess of base (e.g., NaOH or KOH) is required to fully convert the ester to the carboxylate salt.[8]

  • Troubleshooting & Optimization:

    • Base Stoichiometry: Use a significant excess of base (typically 2-4 equivalents) in a water/alcohol co-solvent system.

    • Temperature and Time: Heat the reaction mixture to reflux and monitor by TLC until the starting ester spot has completely disappeared. This can take several hours.

• Possible Cause B: Difficulty in Acidification and Isolation

  • Scientific Rationale: After hydrolysis, the product exists as the water-soluble carboxylate salt. It must be carefully acidified to a pH of 1-2 to precipitate the neutral carboxylic acid.[9] Adding the acid too quickly can cause localized heating and potential degradation.

  • Troubleshooting & Optimization:

    • Controlled Acidification: Cool the reaction mixture in an ice bath before slowly adding a strong acid like HCl. Monitor the pH throughout the addition.

    • Efficient Extraction: Once precipitated, the product may need to be filtered or extracted into an organic solvent like diethyl ether or ethyl acetate for purification.[9]

Yield Optimization Strategies: A Proactive Approach

Beyond troubleshooting, proactively optimizing your reaction conditions can lead to consistently high yields.

Phase-Transfer Catalysis (PTC)

For industrial applications or challenging syntheses, using a phase-transfer catalyst can be highly effective.[6]

• Mechanism: A PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), transports the phenoxide anion from the solid or aqueous phase into the organic phase where the alkyl halide resides.[10] This dramatically increases the reaction rate and allows for the use of less expensive bases and solvents, often under milder conditions.[6][11]

• Benefits:

  • Eliminates the need for expensive, anhydrous polar aprotic solvents.

  • Increases reaction rates.

  • Often leads to cleaner reactions with higher yields.[12]

Data-Driven Optimization

The table below summarizes the impact of key variables on the reaction outcome. Use this as a guide for designing your experiments.

Parameter	Condition A	Effect of Condition A	Condition B	Effect of Condition B	Recommendation
Base	K₂CO₃ / NaOH	Sufficient for phenoxide formation; cost-effective.[3]	NaH	Very strong, ensures complete deprotonation.[13]	Start with K₂CO₃ or NaOH. Use NaH only if deprotonation is proven to be the issue.
Solvent	Ethanol (Protic)	Slows reaction rate by solvating the nucleophile.	DMF (Polar Aprotic)	Accelerates SN2 reaction by leaving the nucleophile "bare".[4]	Use DMF, DMSO, or Acetonitrile for optimal rates.[3][5]
Temperature	40 °C	Low rate of reaction, may be incomplete.	100 °C	Faster SN2 rate, but increased risk of E2 elimination.[3]	Optimize between 60-80 °C, monitoring by TLC.
Catalyst	None	Standard Williamson conditions.	PTC (e.g., TBAB)	Accelerates reaction, allows for milder conditions.[10][11]	Consider PTC for difficult reactions or process scale-up.

Experimental Workflow & Visualization

Baseline Protocol: Two-Step Synthesis

Step 1: Williamson Ether Synthesis (Ester Formation)

• Under an inert atmosphere (e.g., Nitrogen), add 2,6-dichlorophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq) to a flask containing anhydrous DMF.

• Heat the mixture to 70 °C with vigorous stirring for 1 hour to ensure complete formation of the phenoxide.

• Slowly add ethyl 2-chloropropanoate (1.1 eq) dropwise over 30 minutes.

• Maintain the temperature and monitor the reaction by TLC until the 2,6-dichlorophenol is consumed (typically 4-8 hours).

• Cool the reaction, quench with water, and extract the product with ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Step 2: Saponification (Hydrolysis to Acid)

• Dissolve the crude ester from Step 1 in a mixture of ethanol and 10% aqueous NaOH (3.0 eq).

• Heat the mixture to reflux (approx. 80-90 °C) until TLC analysis shows complete consumption of the ester.

• Cool the reaction mixture in an ice bath and slowly acidify with 6M HCl to pH 1-2.

• Collect the precipitated solid by vacuum filtration or extract with an appropriate organic solvent.

• Purify the crude 2-(2,6-dichlorophenoxy)propanoic acid by recrystallization.

Reaction Mechanism Diagram

Caption: Key stages in the synthesis of 2-(2,6-dichlorophenoxy)propanoic acid.

Troubleshooting Flowchart

Caption: A decision tree for troubleshooting low yield issues.

References

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Hill, J. W., & Corredor, J. (n.d.). An Ether Synthesis Using Phase Transfer Catalysis. Journal of Chemical Education. Retrieved from [Link]

• Jetir.org. (n.d.). Contribution of phase transfer catalyst to green chemistry: A review. Retrieved from [Link]

• ACS Publications. (n.d.). An Ether Synthesis Using Phase Transfer Catalysis. Retrieved from [Link]

• Slideshare. (n.d.). Phase transfer catalysis. Retrieved from [Link]

• ChemTalk. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-[4'-(2",4"-dichlorophenoxy)-phenoxy]propionic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions a. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis of dichlorprop anno 1950. Retrieved from [Link]

• Unnamed Source. (n.d.). Williamson Ether Synthesis. Name Reactions in Organic Synthesis.

• Unnamed Source. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 2-(2, 4-dichlorophenoxy) propionic acid.

• PubMed. (2007, September 5). Evolution of toxicity upon hydrolysis of fenoxaprop-p-ethyl. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 6. jetir.org [jetir.org]
• 7. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 8. Evolution of toxicity upon hydrolysis of fenoxaprop-p-ethyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Williamson Ether Synthesis [cs.gordon.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Phase transfer catalysis | PPTX [slideshare.net]
• 13. jk-sci.com [jk-sci.com]

Technical Support Center: Resolving Peak Tailing in HPLC Analysis of Phenoxy Acids

Welcome to the technical support center for resolving peak tailing in the High-Performance Liquid Chromatography (HPLC) analysis of phenoxy acids. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common peak shape issues encountered during their experiments. As a Senior Application Scientist, my goal is to provide you with not just the "how," but also the "why" behind these troubleshooting steps, ensuring a robust and reliable analytical method.

Introduction: Understanding Peak Tailing with Phenoxy Acids

Peak tailing, the asymmetry of a chromatographic peak where the latter half is broader than the front half, is a common issue that can significantly compromise the quality of your HPLC analysis.[1][2] It leads to poor resolution, inaccurate quantification, and reduced sensitivity, which are critical concerns in scientific research and drug development.[2]

Phenoxy acids, a class of acidic herbicides, are particularly susceptible to peak tailing due to their ionizable carboxylic acid group. The interaction of this functional group with the stationary phase is highly dependent on the chromatographic conditions, making method optimization crucial for achieving symmetrical, Gaussian peaks.

This guide will walk you through a logical troubleshooting workflow, from identifying the potential causes of peak tailing to implementing effective solutions.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the specific issues you may be encountering.

Q1: Why are my phenoxy acid peaks tailing, while my neutral compounds look fine?

A1: This is a classic indication that the issue is chemical rather than physical. When neutral compounds exhibit good peak shape, it suggests that the problem is not related to extra-column effects or physical damage to the column.[3] The tailing of your acidic phenoxy acid analytes strongly points towards secondary interactions with the stationary phase.[4]

The primary cause is often the interaction of the ionized phenoxy acid molecules with residual silanol groups (Si-OH) on the surface of silica-based reversed-phase columns.[5][6] These silanol groups are acidic and can exist in an ionized state (Si-O-), especially at mid-range pH values.[4] This creates sites for ion-exchange interactions with your analytes, leading to a secondary retention mechanism that results in peak tailing.[7]

Q2: How does the mobile phase pH affect the peak shape of phenoxy acids?

A2: Mobile phase pH is one of the most critical factors in the analysis of ionizable compounds like phenoxy acids.[8][9] The pKa of most phenoxy acids is in the range of 2.3 to 4.3.[10] When the mobile phase pH is close to the pKa of your analyte, both the ionized (anionic) and non-ionized (neutral) forms of the acid will coexist.[9][11] This dual state leads to inconsistent interactions with the stationary phase and is a direct cause of peak broadening and tailing.[11]

To achieve sharp, symmetrical peaks, you want your phenoxy acid to be in a single, non-ionized state. For an acid, this is achieved by lowering the mobile phase pH to at least two pH units below the analyte's pKa.[8] At this lower pH, the carboxylic acid group is fully protonated, making the molecule more non-polar and allowing for a single, consistent retention mechanism on a reversed-phase column.

Table 1: Effect of Mobile Phase pH on a Phenoxy Acid (pKa ~3.0)

Mobile Phase pH	Analyte State	Interaction with C18 Column	Expected Peak Shape
< 2.0	Predominantly Non-ionized (R-COOH)	Consistent hydrophobic retention	Symmetrical, Sharp
2.0 - 4.0	Mixture of Ionized and Non-ionized	Mixed-mode retention (hydrophobic & ionic)	Broad, Tailing
> 5.0	Predominantly Ionized (R-COO-)	Reduced hydrophobic retention	May be sharp but with poor retention

Q3: I've adjusted my mobile phase pH, but I still see some tailing. What's my next step?

A3: If pH optimization alone isn't sufficient, consider the following:

• Mobile Phase Additives: For acidic compounds like phenoxy acids, adding a small amount of an acidic modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to your mobile phase can be very effective.[12] These additives act as ion-pairing agents and can also help to mask the activity of residual silanol groups on the column.

• Buffer Concentration: In some cases, especially with low ionic strength mobile phases, increasing the buffer concentration (e.g., from 10 mM to 25 mM) can improve peak shape and retention time reproducibility.[13][14]

• Column Choice: Not all C18 columns are created equal. Modern columns are often "end-capped" or "base-deactivated" to minimize the number of free silanol groups.[3][15] If you are using an older, Type A silica column, switching to a modern, high-purity, end-capped Type B silica column can dramatically improve the peak shape for polar and ionizable compounds.[1] You might also consider alternative stationary phases that are less prone to silanol interactions.[16]

Q4: Could my sample preparation be causing the peak tailing?

A4: Absolutely. Improper sample preparation is a frequent cause of peak shape problems.[2] Here are the key considerations:

• Sample Solvent: Dissolving your sample in a solvent that is significantly stronger than your mobile phase (e.g., 100% acetonitrile when your mobile phase is 30% acetonitrile) can cause peak distortion, including tailing.[2] The best practice is to dissolve your sample in the initial mobile phase whenever possible.[2]

• Sample Concentration: Injecting too much sample can overload the column, leading to peak asymmetry.[15] To check for this, simply dilute your sample 10-fold and reinject it. If the peak shape improves, you were likely experiencing column overload.[15]

• Sample Cleanliness: Particulate matter in your sample can clog the column inlet frit, and strongly retained impurities can bind to the stationary phase.[13] Both can cause peak tailing. Always filter your samples through a 0.45 µm or 0.22 µm filter before injection.

Q5: What if all my peaks are tailing, including the neutral compounds?

A5: If all peaks in your chromatogram are tailing, this usually points to a physical or "mechanical" problem in your HPLC system rather than a chemical interaction.[3] Here's a checklist of things to investigate:

• Extra-Column Volume: Excessive tubing length or dead volume in fittings between the injector, column, and detector can cause band broadening and peak tailing.[14][17] Ensure all tubing is as short as possible and that all fittings are made correctly.

• Column Void or Blockage: A void at the head of the column or a partially blocked inlet frit can disrupt the sample band and cause tailing.[15] A sudden increase in backpressure is often a sign of a blockage.

• Column Contamination: Over time, strongly retained compounds from previous injections can build up on the column, creating active sites that cause tailing.[13]

Experimental Protocols

Protocol 1: Systematic Mobile Phase pH Optimization

• Determine the pKa: Find the pKa of your target phenoxy acid analyte.

• Prepare Buffers: Prepare a series of aqueous mobile phase buffers at different pH values (e.g., pH 2.0, 2.5, 3.0, 3.5, 4.0) using an appropriate buffer system (e.g., phosphate or formate).

• Isocratic Runs: Perform a series of isocratic injections of your analyte, keeping the organic modifier percentage constant while varying the pH of the aqueous component.

• Evaluate Peak Asymmetry: For each run, calculate the tailing factor or asymmetry factor of the analyte peak. A value close to 1.0 indicates a symmetrical peak.

• Select Optimal pH: Choose the pH that provides the best peak symmetry without compromising retention.

Protocol 2: Column Flushing and Cleaning

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination.

• Reverse the Column: Connect the column in the reverse flow direction.

• Flush with a Series of Solvents: Flush the column with a sequence of solvents to remove contaminants. A general-purpose sequence for a reversed-phase column is:

  • 20 column volumes of your mobile phase without buffer salts.

  • 20 column volumes of 100% water.

  • 20 column volumes of isopropanol.

  • 20 column volumes of hexane (for non-polar contaminants).

  • 20 column volumes of isopropanol.

  • 20 column volumes of 100% water.

  • Re-equilibrate with your mobile phase.

• Reconnect and Test: Reconnect the column in the correct flow direction and test its performance with a standard.

Visualizations

Troubleshooting Workflow for Peak Tailing

Caption: Interaction of phenoxy acids with a C18 stationary phase.

References

• How to Reduce Peak Tailing in HPLC? - Phenomenex. [Link]

• How can I prevent peak tailing in HPLC? - ResearchGate. [Link]

• Peak Tailing in HPLC - Element Lab Solutions. [Link]

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing - LCGC North America. [Link]

• Retention Modelling of Phenoxy Acid Herbicides in Reversed-Phase HPLC under Gradient Elution - MDPI. [Link]

• HPLC Peak Tailing - Axion Labs. [Link]

• Modelling of the effect of solute structure and mobile phase pH and composition on the retention of phenoxy acid herbicides in reversed-phase high-performance liquid chromatography - PubMed. [Link]

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II - Pittcon 2009. [Link]

• A Practical Guide to HPLC Columns for Building Robust Methods - YouTube. [Link]

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. [Link]

• The Theory of HPLC Column Chemistry - Crawford Scientific. [Link]

• Control pH During Method Development for Better Chromatography - Agilent. [Link]

• The Importance of Mobile Phase pH in Chromatographic Separations - Separation Science. [Link]

• What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub. [Link]

• Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography - LCGC North America. [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations - Industry News. [Link]

• Reasons for Peak Tailing of HPLC Column - Hawach. [Link]

• Retention Modelling of Phenoxy Acid Herbicides in Reversed-Phase HPLC under Gradient Elution - PMC - NIH. [Link]

• Choosing the Right HPLC Column: A Complete Guide - Phenomenex. [Link]

• Comparison of the Acidity of Residual Silanol Groups in Several Liquid Chromatography Columns - ResearchGate. [Link]

• HPLC Columns and Consumables Selection Chart - Aurora Pro Scientific. [Link]

• HPLC Column Selection Guide - Restek. [Link]

• LABTips: How to Prevent Tailing Peaks in HPLC - Labcompare.com. [Link]

• LABTips: How to Prevent Tailing Peaks in HPLC - American Laboratory. [Link]

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. | ChromaNik Technologies [chromanik.co.jp]
• 6. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
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• 9. chromatographytoday.com [chromatographytoday.com]
• 10. Modelling of the effect of solute structure and mobile phase pH and composition on the retention of phenoxy acid herbicides in reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 12. researchgate.net [researchgate.net]
• 13. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 14. labcompare.com [labcompare.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. m.youtube.com [m.youtube.com]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Strategies for Solubilizing 2,6-Dichlorophenoxypropanoic Acid in Aqueous Media

Welcome to the technical support center for 2,6-dichlorophenoxypropanoic acid. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound in their experimental workflows. We will move beyond simple instructions to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively.

Section 1: Understanding the Challenge - Physicochemical Properties

FAQ 1: What is 2,6-dichlorophenoxypropanoic acid, and why is it difficult to dissolve in water?

2,6-Dichlorophenoxypropanoic acid is a halogenated aromatic carboxylic acid.[1][2] Its molecular structure is the primary reason for its poor aqueous solubility. The molecule has two key features:

• A Hydrophobic Dichlorophenyl Ring: The benzene ring substituted with two chlorine atoms is nonpolar and repels water molecules.

• A Weakly Acidic Carboxylic Acid Group: This group (-COOH) is polar but is a weak acid, meaning it only partially donates its proton (H+) in neutral water.[3]

The hydrophobic character of the dichlorophenyl ring dominates the molecule's overall properties, making it poorly soluble in water, a highly polar solvent. To achieve dissolution, we must employ strategies that overcome the energetic barrier between the hydrophobic solute and the aqueous solvent.

Table 1: Physicochemical Properties of 2,6-Dichlorophenoxypropanoic Acid

Property	Value	Source
Molecular Formula	C₉H₈Cl₂O₃	[1][2][4]
Molecular Weight	235.06 g/mol	[1][2]
Structure	Propanoic acid with a 2,6-dichlorophenoxy group at position 2	[1][2]
Predicted XLogP3	3.1	[4]
Hydrogen Bond Donor Count	1	[5]
Hydrogen Bond Acceptor Count	3	[5]

Note: XLogP3 is a computed measure of hydrophobicity. A higher value indicates lower water solubility.

Section 2: Troubleshooting Guide - Step-by-Step Solubilization Protocols

This section provides validated methods to solubilize 2,6-dichlorophenoxypropanoic acid. The choice of method depends critically on the constraints of your downstream application (e.g., pH sensitivity, tolerance for organic solvents).

Method 1: pH Adjustment (Primary & Recommended Method)

FAQ 2: How can I use pH to dissolve 2,6-dichlorophenoxypropanoic acid?

This is the most effective and common method. By increasing the pH of the solution, you deprotonate the carboxylic acid group, converting it into a negatively charged carboxylate salt (-COO⁻).[6][7] This ionized form is significantly more polar and, therefore, much more soluble in water.[3]

The solubility of weak acids increases as the pH of the system rises.[6] The reaction with a base (like sodium hydroxide, NaOH) is a simple neutralization that produces a soluble salt and water.[3][8]

R-COOH (Insoluble Acid) + NaOH (Base) → R-COO⁻Na⁺ (Soluble Salt) + H₂O

• Preparation: Wear appropriate personal protective equipment (PPE). Calculate the mass of 2,6-dichlorophenoxypropanoic acid needed for your desired volume and concentration (e.g., 23.51 mg for 1 mL of a 100 mM solution).

• Initial Slurry: Add the weighed powder to a suitable volumetric flask or sterile tube. Add approximately 70-80% of the final desired volume of high-purity water (e.g., 0.7-0.8 mL for a final 1 mL volume). The compound will not dissolve and will form a slurry.

• Base Addition: While vortexing or stirring, add a 1 M NaOH solution dropwise (typically 1-5 µL at a time).

• Dissolution: Continue adding NaOH until the solution becomes completely clear. The solid particles should fully dissolve. This indicates that the pH is now sufficiently above the compound's pKa.

• Final Volume Adjustment: Once the solid is fully dissolved, add water to reach the final desired volume (e.g., bring the volume to 1.0 mL). Mix thoroughly.

• Verification & Final pH Adjustment (Optional but Recommended): Check the pH of the final stock solution. It will likely be alkaline. If your experiment requires a specific pH, you can carefully back-titrate using a dilute acid (e.g., 0.1 M HCl). Caution: If you lower the pH too much, the compound may precipitate out of the solution.

• Sterilization: If required, sterile-filter the final solution through a 0.22 µm filter compatible with your solution's pH.

Caption: Workflow for solubilizing 2,6-dichlorophenoxypropanoic acid using pH adjustment.

Method 2: Utilizing Co-solvents

FAQ 3: My experiment is pH-sensitive and cannot tolerate high pH. What are my other options?

When pH modification is not an option, using a water-miscible organic co-solvent is a standard approach.[9][10] A co-solvent increases the solubility of a hydrophobic compound by reducing the overall polarity of the aqueous medium.[11]

• Select a Co-solvent: Choose a co-solvent that is compatible with your experimental system. Dimethyl sulfoxide (DMSO) is a powerful and common choice.

• Direct Dissolution: Add the weighed 2,6-dichlorophenoxypropanoic acid directly to a tube. Add the pure co-solvent (e.g., 100% DMSO) to achieve a high-concentration stock (e.g., 200 mM). Vortex until fully dissolved. The compound should readily dissolve in most organic solvents.

• Dilution into Aqueous Medium: Carefully dilute the concentrated stock into your aqueous experimental medium (e.g., cell culture media, buffer). It is critical to add the stock solution to the aqueous medium while vortexing to ensure rapid mixing and prevent localized high concentrations that can cause precipitation.

• Troubleshooting Precipitation: If the compound precipitates upon dilution, it means the final concentration of the co-solvent is too low to maintain solubility. You can either increase the final percentage of the co-solvent or lower the final concentration of your compound.

Table 2: Common Co-solvents for Laboratory Use

Co-solvent	Typical Starting Stock Conc.	Pros	Cons
DMSO	100-500 mM	High solubilizing power	Can be toxic to cells, even at <0.5%
Ethanol	50-200 mM	Less toxic than DMSO, volatile	May affect protein structure or cell membranes
Propylene Glycol	50-150 mM	Low toxicity, often used in formulations	More viscous, may be less effective than DMSO

Method 3: Advanced Solubilization - Surfactants and Cyclodextrins

FAQ 4: I need a completely aqueous system at neutral pH without organic solvents. What can I use?

For these stringent requirements, advanced excipients like surfactants and cyclodextrins are excellent choices.

• Surfactants: These are amphiphilic molecules that form structures called micelles in water.[12][13] The hydrophobic core of the micelle encapsulates the insoluble compound, while the hydrophilic shell keeps the entire complex dissolved in water.[14][15]

• Cyclodextrins: These are cyclic sugar molecules with a hydrophobic interior and a hydrophilic exterior.[16][17] They form "inclusion complexes" where the hydrophobic part of the target molecule (the dichlorophenyl ring) is encapsulated within the cyclodextrin cavity, enhancing its apparent water solubility.[18][19][20] This method is widely used for pesticides.[16][17][18]

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., 10% w/v in PBS). Warm the solution slightly (to 30-40°C) and stir until the cyclodextrin is fully dissolved.

• Add Compound: Add the weighed 2,6-dichlorophenoxypropanoic acid powder directly to the cyclodextrin solution.

• Complexation: Stir or sonicate the mixture for several hours (or overnight) at room temperature to facilitate the formation of the inclusion complex. The solution should gradually clarify.

• Filtration: Filter the final solution through a 0.22 µm filter to remove any undissolved material.

Table 3: Comparison of Advanced Solubilization Agents

Feature	Surfactants (e.g., Tween® 80)	Cyclodextrins (e.g., HP-β-CD)
Mechanism	Micellar Encapsulation	Inclusion Complex Formation[16][18]
Pros	High loading capacity, readily available	Low cellular toxicity, well-defined stoichiometry[18]
Cons	Can interfere with cell membranes, potential toxicity	Lower loading capacity, more expensive
Best For	In vitro assays where cell membrane effects are controlled	Cell-based assays, in vivo studies where toxicity is a concern

Section 3: Decision-Making and Final Recommendations

The optimal solubilization strategy is dictated by your experimental needs. Use the following flowchart to guide your decision.

Caption: Decision flowchart for selecting the appropriate solubilization method.

References

• Burrows, H. D., et al. (2023). Inclusions of Pesticides by β-Cyclodextrin in Solution and Solid State: Chlorpropham, Monuron, and Propanil. National Center for Biotechnology Information. [Link]

• CD Formulation. (2025). What are the effects of surfactants on the solubilization of hydrophobic substances?. CD Formulation Blog. [Link]

• Mihaly, J., et al. (2025). Inclusion complexes of pesticides in aqueous solutions of methylated-β-cyclodextrin. ResearchGate. [Link]

• Garrido, M., et al. (2012). Cyclodextrin Inclusion Complex to Improve Physicochemical Properties of Herbicide Bentazon: Exploring Better Formulations. National Center for Biotechnology Information. [Link]

• Hsieh, Y. L., et al. (2018). Nonionic Microemulsions as Solubilizers of Hydrophobic Drugs. National Center for Biotechnology Information. [Link]

• Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Allied Academies. [Link]

• Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research. [Link]

• Leonardi, D., et al. (2022). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. MDPI. [Link]

• Rosen, M. J. (2010). Solubilization of Hydrophobic Dyes in Surfactant Solutions. National Center for Biotechnology Information. [Link]

• Mihaly, J., et al. (2025). Characterization of pesticide-β-cyclodextrin inclusion complexes in aqueous solution. ResearchGate. [Link]

• Battelle. (2025). Replacing a Co-Solvent with Water. Battelle. [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. IJMDR. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. Global Research Online. [Link]

• IJCRT. (2024). SOLUBILITY ENHANCEMENT TECHNIQUES OF POORLY WATER-SOLUBLE DRUGS. IJCRT.org. [Link]

• PubChem. (n.d.). Dichlorprop. National Center for Biotechnology Information. [Link]

• Kharia, A. A. (2025). Techniques for solubility enhancement of poorly soluble drugs: An overview. ResearchGate. [Link]

• Digital Control Systems, Inc. (n.d.). pH Adjustment and Neutralization, the basics. dcsys.com. [Link]

• Khan Academy. (n.d.). pH and solubility. Khan Academy. [Link]

• Government of Newfoundland and Labrador. (n.d.). pH Adjustment. [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Taylor & Francis. [Link]

• Orenda Technologies. (2023). Mastering pH Balance: A Deep Dive into Chemical Adjustments and Practical Applications. Orenda Technologies. [Link]

• precisionFDA. (n.d.). 2,6-DICHLOROPHENOXY-.ALPHA.-PROPIONIC ACID. precisionFDA. [Link]

• University of Hertfordshire. (n.d.). Dichlorprop-P (Ref: BAS 044H). AERU. [Link]

• Wikipedia. (n.d.). Dichlorprop. Wikipedia. [Link]

• Ainurofiq, A., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands. [Link]

• Minnesota Department of Health. (2019). Drinking Water Treatment – pH Adjustment. [Link]

• PubChemLite. (n.d.). 2-(2,6-dichlorophenoxy)propanoic acid (C9H8Cl2O3). PubChemLite. [Link]

• Google Patents. (n.d.). WO2019084895A1 - Solvents for agricultural applications and pesticide formulations.

• SciSpace. (2025). Co-solvent: Significance and symbolism. SciSpace. [Link]

• White Rose eTheses Online. (n.d.). impacts of co-formulants on pesticide sorption and leaching through soil. [Link]

• Environmental Protection Agency. (n.d.). Environmental Chemistry Methods: Dichlorprop-P. EPA. [Link]

• Sanchez-Rasero, F., et al. (2006). Determination of Mecoprop and Dichlorprop in Aqueous Soil Solutions by HPLC with DAD. ResearchGate. [Link]

• precisionFDA. (n.d.). 2,6-DICHLOROPHENOXY-.ALPHA.-PROPIONIC ACID. precisionFDA. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). 2,4-Dichlorophenoxyacetic Acid. ATSDR. [Link]

• PubChem. (n.d.). 2,6-Dichlorophenoxyacetic acid. National Center for Biotechnology Information. [Link]

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addressing matrix effects in mass spectrometry of environmental samples

A Senior Application Scientist's Guide to Addressing Matrix Effects

Welcome to the technical support center for mass spectrometry analysis of environmental samples. As a Senior Application Scientist, I understand that navigating the complexities of environmental matrices—be it soil, water, sediment, or biota—presents significant challenges to achieving accurate and reproducible quantification. One of the most persistent and critical of these challenges is the matrix effect.

This guide is structured to provide direct, actionable solutions to common problems you may encounter. It moves beyond simple protocols to explain the underlying principles, empowering you to make informed decisions during method development and troubleshooting. We will explore how to diagnose, mitigate, and compensate for matrix effects to ensure the integrity and trustworthiness of your data.

Troubleshooting Guide: Signal Suppression & Enhancement

This section addresses specific, common issues related to unexpected signal responses in your mass spectrometer. Each question is designed to guide you from problem identification to a robust, scientifically-sound solution.

Q1: My analyte signal is inconsistent or lower than expected. How do I confirm if matrix effects are the culprit?

Answer:

The first critical step is to determine whether the issue is random instrument variability or a systematic matrix effect. The most reliable method for this is the post-extraction addition experiment . This technique quantitatively assesses the impact of your sample matrix on the ionization of your target analyte.[1][2][3]

The core principle is to compare the analyte's signal in a clean solvent against its signal when spiked into an extracted sample matrix that is presumed to be free of the analyte.[1][4] A value of 100% indicates no matrix effect, a value <100% indicates ion suppression, and a value >100% indicates ion enhancement.[1]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare your analyte standard in a clean solvent (e.g., mobile phase) at a known concentration (e.g., 50 ng/mL).

  • Set B (Pre-extraction Spike): Take a blank matrix sample (e.g., soil known to be free of your analyte) and spike it with the analyte standard to achieve the same final concentration as Set A. Process this sample through your entire extraction and preparation procedure. This set is used to determine overall process efficiency (Recovery + ME).

  • Set C (Post-extraction Spike): Process a blank matrix sample through your entire extraction and preparation procedure. After extraction, spike the final extract with the analyte standard to achieve the same final concentration as Set A.[3] This set isolates the matrix effect.

• Analysis: Inject all three sets of samples into your LC-MS system and record the peak areas for your analyte.

• Calculation:

  • Matrix Effect (ME %): (Peak Area in Set C / Peak Area in Set A) * 100

  • Recovery (RE %): (Peak Area in Set B / Peak Area in Set C) * 100

  • Process Efficiency (PE %): (Peak Area in Set B / Peak Area in Set A) * 100

A significant deviation from 100% in the ME calculation confirms that your matrix is interfering with analyte ionization.

Workflow for the post-extraction addition experiment.

Q2: I've confirmed severe ion suppression in my soil extracts. What are the most effective strategies to clean up my samples?

Answer:

Soil, particularly with high organic content, is a notoriously complex matrix. Co-extracted substances like humic and fulvic acids are primary causes of ion suppression. The goal of sample cleanup is to selectively remove these interferences while retaining your analyte of interest.[3] Two powerful techniques are Solid-Phase Extraction (SPE) and the QuEChERS method.[4][5][6]

• Solid-Phase Extraction (SPE): This is a highly selective technique that uses a packed cartridge to partition analytes from matrix components. By choosing the correct sorbent and elution solvents, you can achieve a very clean extract.[4][7] Online SPE can be particularly effective as it automates this cleanup step and directs the unretained matrix components to waste.[8]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Originally for pesticide analysis in food, QuEChERS is now widely applied to environmental matrices like soil.[5][6] It involves a salting-out extraction followed by a dispersive SPE (d-SPE) cleanup step. The d-SPE step uses sorbents like C18 to remove nonpolar interferences and Primary Secondary Amine (PSA) to remove organic acids and sugars.[6]

Technique	Selectivity	Throughput	Cost per Sample	Typical Interferences Removed
Solid-Phase Extraction (SPE)	High	Moderate	Moderate-High	Humic acids, fulvic acids, polar interferences
QuEChERS with d-SPE	Moderate-High	High	Low	Fatty acids, organic acids, pigments, sugars
Liquid-Liquid Extraction (LLE)	Low-Moderate	Moderate	Low	Highly polar or non-polar compounds
Simple Dilution	None	Very High	Very Low	Reduces all components, risks loss of sensitivity

• Sorbent Selection: Choose a sorbent based on your analyte's properties (e.g., a reversed-phase C18 sorbent for non-polar analytes or a mixed-mode cation exchange for basic compounds).

• Conditioning: Pass a non-polar solvent (e.g., methanol) followed by an aqueous solution (e.g., deionized water) through the SPE cartridge to activate the sorbent.

• Loading: Load your initial soil extract (e.g., from an acetonitrile extraction) onto the cartridge at a slow, controlled flow rate.

• Washing: Pass a weak solvent (e.g., 5% methanol in water) through the cartridge. This solvent should be strong enough to wash away interfering matrix components but too weak to elute your analyte of interest.

• Elution: Pass a strong solvent (e.g., 95% methanol or acetonitrile) through the cartridge to desorb and collect your purified analyte.

• Evaporation & Reconstitution: Evaporate the elution solvent and reconstitute the analyte in your initial mobile phase for LC-MS analysis.

Q3: My results are still variable even after sample cleanup. How can I compensate for matrix effects during data acquisition and processing?

Answer:

Even with the best cleanup, some matrix components may persist and cause variable suppression or enhancement. In these cases, the most robust solution is to use a calibration strategy that actively compensates for these effects. The gold standard is Stable Isotope Dilution (SID) .[9][10]

SID involves adding a known quantity of a stable isotope-labeled (SIL) version of your analyte to every sample before extraction.[9][10] The SIL internal standard (IS) is chemically identical to the native analyte, meaning it co-elutes chromatographically and experiences the exact same ionization suppression or enhancement.[9][11] Because the mass spectrometer can distinguish between the analyte and the IS by their mass difference, quantification is based on the ratio of their peak areas. This ratio remains constant even if the absolute signal of both compounds is suppressed, leading to highly accurate and precise results.[9][10]

Principle of stable isotope dilution for matrix effect compensation.

If a SIL-IS is not available or is prohibitively expensive for multi-residue methods, the next best option is matrix-matched calibration .[9][12] This involves preparing your calibration standards in a blank matrix extract that is representative of your actual samples.[13][14] This ensures that the standards experience the same matrix effect as the unknown samples, improving accuracy. However, this approach relies on finding a true blank matrix and assumes the matrix effect is consistent across all samples, which may not be true for highly variable environmental samples.[9][12]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between ion suppression and ion enhancement?

Answer: Both are types of matrix effects where co-eluting compounds interfere with the ionization of the target analyte in the mass spectrometer's source.[2][4]

• Ion Suppression: This is the more common effect. It occurs when matrix components compete with the analyte for ionization, reduce the efficiency of droplet formation in the ESI source, or neutralize the analyte's charge.[15][16] The result is a decreased signal for the analyte.

• Ion Enhancement: This is less common but can occur when matrix components improve the ionization efficiency of the analyte.[4] For example, a co-eluting compound might act as a proton donor, making it easier for the analyte to become charged, resulting in an increased signal.[17]

Q2: Can I just dilute my sample to reduce matrix effects?

Answer: Yes, dilution is a simple and often effective strategy.[2][18][19] By diluting the sample extract, you reduce the concentration of all components, including the interfering matrix compounds. This can significantly lessen ion suppression.[18] However, the major drawback is that you also dilute your analyte, which can raise your limit of quantitation (LOQ) and may not be feasible if you are analyzing trace-level contaminants.[9] In some cases where suppression is severe, dilution can paradoxically improve the signal-to-noise ratio and lower the LOQ.[18] It is always worth testing a dilution series (e.g., 10x, 50x, 100x) during method development.

Q3: Which ionization source is less prone to matrix effects?

Answer: Electrospray ionization (ESI) is generally more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI).[15][16] This is because ESI relies on a complex process of droplet desolvation and charge competition on the droplet surface, which is easily disrupted by non-volatile salts and other matrix components.[15] APCI, on the other hand, uses a corona discharge to ionize analytes in the gas phase, a process that is less affected by the presence of non-volatile materials.[15] If your analyte is amenable to APCI, switching from ESI can be an effective strategy to mitigate matrix effects.

Q4: What are the best practices to proactively minimize matrix effects from the start?

Answer: A proactive approach during method development is always best.

• Optimize Chromatography: Achieve good chromatographic separation between your analyte and the bulk of the matrix components. Use a divert valve to send the highly unretained, salt-heavy portion of the injection to waste instead of the MS source.[2]

• Efficient Sample Preparation: Don't skip on cleanup. Invest time in developing an effective SPE or QuEChERS method to remove as many interferences as possible before injection.[3][4]

• Use Internal Standards: Plan to use a stable isotope-labeled internal standard from the beginning. It is the most reliable way to ensure accurate quantification in complex matrices.[9][10][20]

• Evaluate Matrix: Characterize the matrix effect early using the post-extraction addition method. Don't assume it's negligible.[2] This allows you to choose the appropriate cleanup and calibration strategy before validating the entire method.

References

• Becker, G. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques and Research. Available at: [Link]

• Stüber, M., & Reemtsma, T. (2004). Evaluation of three calibration methods to compensate matrix effects in environmental analysis with LC-ESI-MS. PubMed. Available at: [Link]

• Lehotay, S. J. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International. Available at: [Link]

• Kang, J., Hick, L. A., & Price, W. E. (2007). Using calibration approaches to compensate for remaining matrix effects in quantitative liquid chromatography electrospray ionization multistage mass spectrometric analysis of phytoestrogens in aqueous environmental samples. University of Wollongong Research Online. Available at: [Link]

• Stüber, M., & Reemtsma, T. (2004). Evaluation of three calibration methods to compensate matrix effects in environmental analysis with LC-ESI-MS. ResearchGate. Available at: [Link]

• Al-Asmari, F., et al. (2016). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC - NIH. Available at: [Link]

• Cappiello, A., et al. (2010). Overcoming Matrix Effects in Liquid Chromatography−Mass Spectrometry. Analytical Chemistry - ACS Publications. Available at: [Link]

• Ion suppression (mass spectrometry). Wikipedia. Available at: [Link]

• Trufelli, H., et al. (2011). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC - NIH. Available at: [Link]

• Bonfiglio, R., et al. (2000). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Semantic Scholar. Available at: [Link]

• Tisler, Z., & Strlič, M. (2022). Correction of Matrix Effects for Reliable Non-target Screening LC–ESI–MS Analysis of Wastewater. ResearchGate. Available at: [Link]

• Furey, A., et al. (2013). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Available at: [Link]

• Di Donna, L., et al. (2009). Performance and Matrix Effect Observed in QuEChERS Extraction and Tandem Mass Spectrometry Analyses of Pesticide Residues in Different Food Matrixes. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Oiestad, E. L., et al. (2012). Ion suppression and enhancement effects of co-eluting analytes in multi-analyte approaches: systematic investigation using ultra-high-performance liquid chromatography/mass spectrometry with atmospheric-pressure chemical ionization or electrospray ionization. PubMed. Available at: [Link]

• Zhang, Q. H., et al. (2014). Evaluation of matrix effect in isotope dilution mass spectrometry based on quantitative analysis of chloramphenicol residues in milk powder. PubMed. Available at: [Link]

• Bonfiglio, R., et al. (2000). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. Available at: [Link]

• Bowman, B. A., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. CDC Stacks. Available at: [Link]

• Benijts, T., et al. (2004). Countering matrix effects in environmental liquid chromatography-electrospray ionization tandem mass spectrometry water analysis for endocrine disrupting chemicals. ResearchGate. Available at: [Link]

• van der Loo, M., et al. (2022). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Journal of the American Society for Mass Spectrometry - ACS Publications. Available at: [Link]

• Polimati, H., et al. (2018). Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring. Griffith Research Online. Available at: [Link]

• Rejczak, T., & Tuzimski, T. (2015). QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review. PubMed. Available at: [Link]

• Cho, Y., et al. (2022). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. KoreaMed Synapse. Available at: [Link]

• Łozowicka, B., et al. (2017). Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD. PMC - NIH. Available at: [Link]

• Hailemariam, T., & Bekele, T. (2015). Recent advances in sample preparation techniques for environmental matrix. ResearchGate. Available at: [Link]

• Reducing matrix effect. YouTube. (2016). Available at: [Link]

• Accounting for the matrix effect. Reddit. (2024). Available at: [Link]

• Stenerson, K., & Chamberlain, J. (2019). Mitigating Matrix Effects: Examination of Dilution, QuEChERS, and Calibration Strategies for LC-MS/MS Analysis of Pesticide Residues in Various Food Matrices. Chromtech. Available at: [Link]

• Reduction of Matrix Effects with the Agilent 1200 Infinity Series Online SPE Solution. Agilent. (2014). Available at: [Link]

• Li, T., et al. (2023). Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. MDPI. Available at: [Link]

• Li, W., & Tse, F. L. S. (2019). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available at: [Link]

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Technical Support Center: Chiral Separation of Dichlorprop Enantiomers

Welcome to our dedicated technical support center for the chiral separation of dichlorprop enantiomers. As specialists in analytical chemistry, we understand that achieving baseline resolution of chiral compounds can be a nuanced and often challenging task. This guide is designed to provide you, our fellow researchers and industry professionals, with practical, in-depth troubleshooting advice and answers to frequently asked questions. Our approach is rooted in fundamental chromatographic principles and validated by field experience to help you overcome common hurdles in your enantioseparation experiments.

Troubleshooting Guide: Resolving Poor Separation

This section addresses specific, common problems encountered during the chiral HPLC separation of dichlorprop. Each issue is presented in a question-and-answer format, providing not just a solution, but the scientific reasoning behind it.

Question 1: I am injecting my racemic dichlorprop standard, but I see only a single peak. What are the primary reasons for a complete lack of separation?

Answer:

A complete lack of enantiomeric resolution is a common starting problem. The primary cause is that the chiral recognition mechanism between your analyte and the chiral stationary phase (CSP) is not effective under your current conditions. Here’s a systematic approach to troubleshoot this issue:

1. Confirm the Suitability of Your Chiral Stationary Phase (CSP): Dichlorprop, an acidic herbicide, requires a CSP capable of interacting with its key functional groups: the carboxylic acid, the dichlorophenyl ring, and the chiral center.

• Mechanism of Interaction: Chiral recognition often relies on a combination of interactions, including hydrogen bonding, ionic interactions, π-π stacking, and steric hindrance. For dichlorprop, the interaction between its carboxylic group and the CSP is often crucial.[1]

• Recommended CSPs:

  • Macrocyclic Glycopeptides: Teicoplanin-based phases are highly effective for phenoxypropionic acids like dichlorprop. The separation is often controlled by the interaction between the anionic form of dichlorprop and the CSP.[1]

  • Cinchona Alkaloid-Based CSPs: These are known to be excellent for separating acidic chiral compounds through ion-pairing interactions.[2][3][4]

  • Cyclodextrin-Based CSPs: Permethylated β-cyclodextrin and hydroxypropyl-β-cyclodextrin have shown success in separating phenoxy acid herbicides.[5][6][7] The inclusion of the dichlorophenyl ring within the cyclodextrin cavity is a key part of the separation mechanism.

  • Polysaccharide-Based CSPs: Columns with coated or immobilized cellulose or amylose derivatives are widely used and should be considered.[8][9]

Actionable Step: If you are using a different type of CSP, it may not be suitable for this class of compounds. Consider switching to one of the recommended phases.

2. Optimize the Mobile Phase pH: The ionization state of dichlorprop is critical for its interaction with many CSPs.

• Causality: Dichlorprop is a carboxylic acid. At a pH above its pKa, it will be deprotonated (anionic). Many successful separations on phases like teicoplanin or Cinchona-based CSPs rely on the interaction of this anionic form with the stationary phase.[1][4]

• Recommended pH Range: For anion-exchange type CSPs, a weakly acidic mobile phase (e.g., pH 5-7) is often optimal to ensure the analyte is dissociated and the chiral selector is protonated.[4] For cyclodextrin phases under reversed-phase conditions, a pH around 3-5 is a good starting point.[7]

Actionable Step: Prepare fresh mobile phase and carefully adjust the pH using a calibrated pH meter. Analyze the sample at several pH points (e.g., pH 4.0, 5.0, 6.0) to determine the optimal condition.

3. Re-evaluate Your Mobile Phase Composition: The organic modifier and additives play a pivotal role in modulating retention and enantioselectivity.

• Organic Modifier: In reversed-phase liquid chromatography (RPLC), methanol is a versatile and commonly used organic modifier for separating phenoxypropionic acid herbicides on teicoplanin phases.[1] The percentage of the organic modifier affects retention time; too high a percentage can cause the enantiomers to elute too quickly and without resolution.

• Additives: Additives like acetic acid, formic acid, or buffers (e.g., ammonium acetate, ammonium formate) are crucial for controlling pH and can participate in the chiral recognition mechanism.[3][4]

Actionable Step: Start with a well-documented mobile phase composition for a similar compound or CSP. For example, a common starting point for a Cinchona-based CSP could be methanol with small amounts of acetic acid and ammonium acetate.[3] Systematically vary the concentration of the organic modifier.

Below is a workflow to address a lack of separation:

Caption: Troubleshooting workflow for no separation.

Question 2: I can see two peaks, but they are heavily overlapping (poor resolution). How can I improve the separation factor (α) and resolution (Rs)?

Answer:

Poor resolution is a sign that you are on the right track but need to fine-tune your method. Resolution is a function of efficiency (N), retention factor (k), and selectivity (α). To improve it, you need to focus on increasing selectivity and efficiency.

1. Adjust the Mobile Phase Composition: This is often the most effective way to increase selectivity.

• Organic Modifier Percentage: A decrease in the organic modifier concentration (e.g., methanol, acetonitrile) will generally increase the retention factor (k), giving the enantiomers more time to interact with the CSP. This often leads to better resolution, provided the peak broadening is not excessive. Studies have shown that for phenoxypropionic acids on a teicoplanin phase, increasing the methanol fraction can surprisingly enhance the separation factor due to favorable enthalpic interactions.[1] This highlights the need to test a range of concentrations.

• Type of Organic Modifier: The choice of alcohol can have a profound effect. For instance, on permethyl-β-cyclodextrin columns, the use of methanol, ethanol, or propanol in the mobile phase can significantly alter enantioseparation.[6] If you are using methanol, trying ethanol or isopropanol could change the selectivity.

• Additives/Buffers: The concentration and type of acidic or basic additives can fine-tune the ionic interactions critical for separation on ion-exchange CSPs.[4][10]

Experimental Protocol: Mobile Phase Optimization

• Prepare Stock Solutions: Prepare your mobile phase A (e.g., aqueous buffer with acid) and mobile phase B (e.g., organic modifier like methanol).

• Initial Run: Start with a 50:50 (A:B) composition and analyze your dichlorprop standard.

• Vary Modifier Concentration: Sequentially adjust the composition in 5% or 10% increments (e.g., 60:40, 70:30, 40:60) and run the analysis at each step.

• Analyze Results: Create a table to compare retention time (tR), capacity factor (k), selectivity (α), and resolution (Rs) for each condition.

• Identify Optimum: Select the composition that provides the best resolution while maintaining a reasonable analysis time.

2. Optimize the Column Temperature: Temperature affects the thermodynamics of the chiral recognition process.

• Van't Hoff Plots: The relationship between temperature and enantioselectivity can be complex. Generally, lower temperatures increase selectivity and resolution, but also increase viscosity and backpressure, leading to broader peaks.[6] Conversely, higher temperatures can sometimes improve efficiency.

• Practical Approach: Analyze your sample at three different temperatures, for example, 15°C, 25°C, and 40°C. A systematic study at different temperatures can reveal the optimal balance between kinetics and thermodynamics for your separation.[5][6]

3. Decrease the Flow Rate: Reducing the flow rate can increase the efficiency of the column (increase the plate count, N).

• Causality: A lower flow rate allows more time for the analyte molecules to equilibrate between the mobile and stationary phases, leading to sharper peaks and potentially better resolution.

• Actionable Step: Try reducing your flow rate from 1.0 mL/min to 0.8 mL/min or 0.5 mL/min. Observe the impact on resolution and peak shape. Note that this will increase the analysis time.

Quantitative Data Summary: Impact of Method Parameters on Resolution

Parameter Change	Effect on Retention (k)	Effect on Selectivity (α)	Effect on Efficiency (N)	Overall Effect on Resolution (Rs)
↓ % Organic Modifier	Increases	Often Increases	May Decrease	Generally Improves
Change Organic Modifier	Varies	Varies Significantly	Varies	Unpredictable, can improve
↓ Temperature	Increases	Usually Increases	Decreases	Often Improves
↓ Flow Rate	Increases	No Change	Increases	Improves

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the chiral separation of dichlorprop?

A1: The separation of dichlorprop enantiomers, which are non-superimposable mirror images, requires the introduction of another chiral entity to create a diastereomeric relationship.[11][12] In HPLC, this is achieved by using a chiral stationary phase (CSP). The two enantiomers interact differently with the chiral selector of the CSP, forming transient diastereomeric complexes with different energies of formation. This difference in interaction energy leads to different retention times, allowing for their separation.[13]

Q2: My dichlorprop sample is in an organic solvent. Do I need to perform sample preparation before injecting it?

A2: Yes, proper sample preparation is crucial. The solvent in which your sample is dissolved should be compatible with the mobile phase to avoid peak distortion. If you are running a reversed-phase method, dissolving your sample in a solvent much stronger than the mobile phase (e.g., pure acetonitrile or methanol) can lead to poor peak shape. It is best to dissolve the sample directly in the mobile phase or in a solvent that is weaker than or of similar strength to the mobile phase.

Q3: Can I use supercritical fluid chromatography (SFC) for dichlorprop enantiomer separation?

A3: Yes, SFC is a powerful technique for chiral separations and has been successfully applied to arylphenoxypropionate herbicides.[14] SFC often provides faster separations and uses less organic solvent compared to HPLC. Polysaccharide-based columns are commonly used in SFC for this purpose. The mobile phase typically consists of supercritical CO2 with a small percentage of an organic modifier like methanol.[14]

Q4: How does the structure of dichlorprop influence its separation?

A4: Dichlorprop's structure, 2-(2,4-dichlorophenoxy)propanoic acid, has several key features for chiral recognition:

• Chiral Center: The carbon atom attached to the carboxylic acid, the methyl group, the hydrogen, and the phenoxy group is the stereocenter.

• Carboxylic Acid Group: This acidic group is a primary site for ionic and hydrogen bonding interactions with the CSP.[1]

• Dichlorophenyl Ring: This aromatic ring can engage in π-π stacking interactions with complementary aromatic groups on the CSP.

• Ether Linkage: The ether oxygen can act as a hydrogen bond acceptor.

A successful chiral method must leverage differential interactions with these features between the two enantiomers.

Q5: Are there non-chromatographic methods to separate dichlorprop enantiomers?

A5: Yes, capillary electrophoresis (CE), specifically electrokinetic chromatography (EKC) using a chiral selector in the background electrolyte, is an effective technique.[5][15] Cyclodextrins are commonly used as chiral selectors in CE for separating phenoxy acid herbicides.[5] This method offers high efficiency and requires very small sample volumes.

References

• M. C. Carnevale, F. I. Talio, L. P. Pisani, E. L. Arancibia, Chiral discrimination of phenoxypropionic acid herbicide enantiomers on teicoplanin phase: methanol dependence and eluent pH consideration, Journal of the Iranian Chemical Society.
• A. Schuster, F. G. R. S. L. Maier, N. M.
• A. Schuster, F. G. R. S. L. Maier, N. M.
• M. J. Sánchez, A. L. Crego, M. L. Marina, Enantiomeric separation of chiral phenoxy acid herbicides by electrokinetic chromatography. Application to the determination of analyte-selector apparent binding constants for enantiomers, PubMed.
• P. G. R. D. L. G. D. L. Guardia, M. J. E. J. Esteve-Romero, Chiral Separation of Aryloxyphenoxy-Propionate Herbicides in a permethyl-β-cyclodextrin Based Column. Influence of Temperature and Mobile Phase Composition on Enantioselectivity, PubMed.
• X. W. Z. Z. J. Z. J. Z.
• M. Á. R.-A. M. R.-A. A. R. S. S. S.
• P. F. T. Z. D. G. G. Subramanian, Enantiomer separation of acidic compounds, Daicel Chiral Technologies.
• G. H. E. R. M. F. W. D. W.
• CHIRAL STATIONARY PHASES, imagelibrary.sigmaaldrich.com.
• T. Z. P. F. G. S. G. Subramanian, Develop Chiral Separation Methods with Daicel's Immobilized Columns, Daicel Chiral Technologies.
• C. Z. K. N. W. A. H.-P. E. K. H. P. E. Kohler, Enantioselective Uptake and Degradation of the Chiral Herbicide Dichlorprop [(RS)-2-(2,4-Dichlorophenoxy)propanoic acid] by Sphingomonas herbicidovorans MH, PMC.
• C. D. E. C. M. S. Mihaela Sica, 2 Object and image in mirror of (R)-and (S)
• Chromatographic Resolution of Chiral Pesticides, Sigma-Aldrich.
• C. Z. K. N. W. A. H.-P. E. K. H. P. E. Kohler, Enantioselective uptake and degradation of the chiral herbicide dichlorprop [(RS)-2-(2,4-dichlorophenoxy)propanoic acid] by Sphingomonas herbicidovorans MH, PubMed.
• Chiral separation of dichloroprop in CE using β- cyclodextrin selector and its characterization based on NMR spectroscopy, ResearchG
• HPLC Methods for analysis of Dichlorprop, HELIX Chrom
• 6.8: Resolution (Separation) of Enantiomers, Chemistry LibreTexts.
• The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM) - ACN (0.1% DEA).
• Resolution (Separ
• K. P. L. V. D. S. D. S. D. Satinsky, An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020), PMC.
• M. A. R. R. M. A. Rodrigues, Enantiomers and Their Resolution, MDPI.

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• 6. Chiral separation of aryloxyphenoxy-propionate herbicides in a permethyl-β-cyclodextrin based column. Influence of temperature and mobile phase composition on enantioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enantioselective Uptake and Degradation of the Chiral Herbicide Dichlorprop [(RS)-2-(2,4-Dichlorophenoxy)propanoic acid] by Sphingomonas herbicidovorans MH - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing the Stability of 2-(2,6-Dichlorophenoxy)propanoic Acid Stock Solutions

Welcome to the technical support guide for 2-(2,6-Dichlorophenoxy)propanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on preparing and storing stable stock solutions. As Senior Application Scientists, we understand that the integrity of your stock solutions is paramount to achieving reproducible and reliable experimental results. This guide moves beyond simple instructions to explain the underlying chemical principles, helping you proactively mitigate degradation and troubleshoot common stability issues.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding the handling of 2-(2,6-Dichlorophenoxy)propanoic acid.

Q1: My analytical results are inconsistent, suggesting my stock solution is degrading. What are the primary causes?

A: Instability in 2-(2,6-Dichlorophenoxy)propanoic acid solutions typically stems from three main factors: photodegradation, pH-dependent hydrolysis, and thermal stress.

• Photodegradation: Like many phenoxyalkanoic acid derivatives, this compound is photolabile. Exposure to light, particularly UV wavelengths, can induce the cleavage of carbon-halogen, carbon-oxygen, and/or carbon-carbon bonds, leading to a variety of degradation products and a loss of the parent compound.[1][2]

• pH-Dependent Hydrolysis: The ether linkage in the molecule can be susceptible to hydrolysis under certain pH conditions. While stable in neutral and mildly acidic solutions, exposure to highly acidic (below pH 4) or alkaline conditions can catalyze degradation.[3] For the related herbicide 2,4-D, hydrolysis is significantly faster at pH 9 than at pH 5 or 7.[4]

• Temperature: Chemical degradation rates are highly dependent on temperature. For every 10°C (50°F) rise in temperature, the rate of chemical reactions can approximately double.[5] Storing solutions at room temperature for extended periods will accelerate degradation compared to refrigerated or frozen storage.

Q2: What is the best solvent for preparing a stable stock solution?

A: High-purity, anhydrous-grade acetonitrile is the recommended solvent for preparing primary stock solutions of 2-(2,6-Dichlorophenoxy)propanoic acid.[6][7] Acetone is also a suitable alternative.[8] For certain applications, particularly when preparing multi-component pesticide mixes for LC-MS/MS analysis, acidifying the solvent can enhance stability. The addition of a small amount of acid, such as 0.1% (v/v) acetic or formic acid, helps to keep the carboxylic acid moiety in its protonated form, which can improve stability.[9][10]

Q3: What are the optimal storage conditions for my stock solution?

A: To maximize the shelf-life of your stock solution, adhere to the following storage protocol. This multi-faceted approach mitigates all primary degradation pathways.

Parameter	Recommendation	Rationale
Temperature	≤ -20°C	Minimizes thermal degradation by significantly slowing chemical reaction rates.[5][8][9]
Container	Amber (brown) borosilicate glass vials with PTFE-lined caps.	Prevents photodegradation by blocking UV and visible light.[1][9] Glass is inert, and PTFE liners prevent leaching and solvent evaporation.
Atmosphere	Store under an inert gas (e.g., Argon or Nitrogen) if possible.	For very long-term storage, this can displace oxygen and reduce the potential for oxidative degradation pathways.
Aliquoting	Prepare single-use aliquots.	Avoids repeated freeze-thaw cycles and minimizes contamination and solvent evaporation from frequent opening of the primary stock vial.

Q4: How long can I expect my stock solution to be stable under optimal conditions?

A: When prepared in a suitable solvent like acetonitrile and stored at ≤ -20°C in the dark, stock solutions of many pesticides can be stable for several years.[8] However, stability is compound-specific. It is best practice to verify the concentration of your stock solution after prolonged storage (e.g., >6 months) against a freshly prepared standard.[9][11] A common acceptance criterion is that the peak area of the stored standard should be within ±15% of the fresh standard.[11]

Q5: Do I need to buffer or adjust the pH of my stock solution?

A: For stock solutions prepared in an organic solvent like acetonitrile, pH adjustment is generally not necessary. However, the addition of a trace amount of acid (e.g., 0.1% acetic acid) is a recommended practice to ensure the analyte remains in its non-ionized state, which is typically more stable.[9] For aqueous working solutions, the pH should be maintained in a slightly acidic to neutral range (pH 5-7) to prevent hydrolysis.[4]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered with stock solutions.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Gradual loss of efficacy or declining analytical signal over time.	Chemical Degradation: The stock solution has likely degraded due to improper storage (light exposure, elevated temperature).	1. Discard the old stock solution. 2. Prepare a fresh stock solution following the detailed protocol in Section 3. 3. Strictly adhere to storage conditions (≤ -20°C, amber vials). 4. Implement a stability verification schedule (see Protocol 3.3).
Visible precipitate or cloudiness in a frozen solution that does not redissolve upon thawing.	Poor Solubility / Supersaturation: The concentration may exceed the solvent's capacity at low temperatures. Degradation: Some degradation products may be less soluble than the parent compound.	1. Gently warm the solution and sonicate to attempt redissolution. If it dissolves, consider preparing a slightly lower concentration stock in the future. 2. If the precipitate remains, it is likely a degradant. Discard the solution and prepare a fresh stock.
Appearance of new, unidentified peaks in HPLC or GC analysis.	Formation of Degradation Products: The new peaks are likely products of photodegradation or hydrolysis (e.g., 2,6-dichlorophenol).[1]	1. Confirm the identity of the new peaks if possible (e.g., by MS or by running a standard of the suspected degradant). 2. This confirms stock degradation. Discard the solution and prepare a fresh stock, paying close attention to eliminating light exposure and temperature fluctuations.
Inconsistent results between different aliquots of the same stock.	Solvent Evaporation: If caps are not sealed properly, solvent can evaporate, leading to an unintended increase in concentration. Incomplete Dissolution: The compound may not have been fully dissolved initially.	1. Use high-quality vials with PTFE-lined screw caps to ensure a tight seal.[9] 2. Before initial use, ensure the compound is fully dissolved using brief vortexing and sonication. Visually inspect for any remaining solid material. 3. For critical applications, monitor for solvent loss by weighing vials before and after storage.[9]

Section 3: Detailed Protocols & Methodologies

These protocols provide a self-validating framework for preparing and confirming the stability of your solutions.

Protocol 3.1: Preparation of a High-Concentration Primary Stock Solution (10 mg/mL)

Objective: To create a stable, high-concentration primary stock for long-term storage.

Materials:

• 2-(2,6-Dichlorophenoxy)propanoic acid (solid, high purity)

• Anhydrous, HPLC-grade acetonitrile

• 10 mL amber borosilicate glass volumetric flask (Class A)

• Analytical balance (readable to 0.01 mg)

• 2 mL amber glass autosampler vials with PTFE-lined screw caps

• Pipettes and sterile tips

• Spatula

• Ultrasonic bath

Procedure:

• Tare Balance: Place the 10 mL volumetric flask on the analytical balance and tare it.

• Weigh Compound: Accurately weigh approximately 100 mg of 2-(2,6-Dichlorophenoxy)propanoic acid directly into the volumetric flask. Record the exact weight.

• Initial Dissolution: Add approximately 5-7 mL of acetonitrile to the flask. Swirl gently to wet the solid.

• Complete Dissolution: Cap the flask and place it in an ultrasonic bath for 5-10 minutes, or until all solid material is completely dissolved. Visually inspect against a light source to confirm.

• Dilute to Volume: Allow the solution to return to room temperature. Carefully add acetonitrile to the calibration mark on the volumetric flask.

• Homogenize: Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

• Aliquot for Storage: Immediately dispense the stock solution into the 2 mL amber vials (e.g., 1 mL per vial). Cap tightly.

• Label and Store: Clearly label each aliquot with the compound name, concentration, solvent, preparation date, and your initials. Store immediately in a freezer at ≤ -20°C.

Protocol 3.2: Stability Verification Workflow

This workflow outlines the process for ensuring your stored stock solution remains viable.

Caption: Workflow for stock solution stability verification.

Protocol 3.3: Stability Verification by HPLC-UV

Objective: To quantitatively compare a stored stock solution against a freshly prepared standard.

Methodology:

• Prepare Standards: Following the workflow above (Protocol 3.2), prepare two separate working solutions (e.g., 10 µg/mL) in acetonitrile: one from a newly prepared primary stock and one from the stored aliquot to be tested.

• HPLC Conditions (Example):

  • Column: C18, 2.1 x 100 mm, 2.6 µm particle size

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: 40% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 5 µL

  • Detection: UV at 230 nm

• Analysis Sequence:

  • Inject a solvent blank to establish a baseline.

  • Make three replicate injections of the freshly prepared working standard.

  • Make three replicate injections of the stored working standard.

• Data Evaluation:

  • Calculate the average peak area for the fresh standard replicates.

  • Calculate the average peak area for the stored standard replicates.

  • Calculate the percent deviation: ((Area_Fresh - Area_Stored) / Area_Fresh) * 100.

Section 4: Scientific Deep Dive: The Mechanisms of Degradation

Understanding the chemical rationale behind our protocols is key to mastering their application.

Mechanism of Photodegradation

Phenoxy herbicides possess an aromatic ring system that absorbs UV radiation. This absorption of energy can excite the molecule to a higher energy state, making it susceptible to bond cleavage. The primary pathways involve the breaking of the ether bond (aryloxy-carbon) or the carbon-chlorine bond on the aromatic ring, leading to the formation of phenols (like 2,6-dichlorophenol) and other byproducts.[1]

Caption: Simplified photodegradation pathway.

Role of pH in Hydrolytic Stability

2-(2,6-Dichlorophenoxy)propanoic acid is a carboxylic acid with a pKa value typically in the range of 2.5-3.5.

• In Acidic Solution (pH < pKa): The molecule is predominantly in its protonated, neutral form (R-COOH). This form is relatively stable. However, under very strongly acidic conditions (e.g., pH < 3), acid-catalyzed hydrolysis of the ether linkage can occur, though this is often slower than other degradation routes.[3]

• In Alkaline Solution (pH > pKa): The molecule exists as its conjugate base, the carboxylate anion (R-COO⁻). This form can be more susceptible to base-catalyzed hydrolysis. Furthermore, high pH environments can promote other degradation reactions. For the related 2,4-D ester, hydrolysis is significantly accelerated in basic conditions.[4]

Therefore, maintaining solutions in a neutral to slightly acidic state is optimal for preventing hydrolytic degradation.

References

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• U.S. National Library of Medicine. (n.d.). Toxicological Profile for Dichloropropenes. NCBI Bookshelf. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Environmental Chemistry Methods: Dichlorprop-P. EPA.gov. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Dichlorprop-P ILV Soil. EPA.gov. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Dichlorprop. Available at: [Link]

• F. Sánchez-Rasero, et al. (1998). Determination of Mecoprop and Dichlorprop in Aqueous Soil Solutions by HPLC with DAD. Journal of Liquid Chromatography & Related Technologies. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. EPA.gov. Available at: [Link]

• A. R. C. Hill, L. A. P. Reynolds. (2002). Long-term stability of pure standards and stock standard solutions for the determination of pesticide residues using gas chromatography. ResearchGate. Available at: [Link]

• Greenhouse Product News. (n.d.). Factors Affecting Pesticide Behavior. Available at: [Link]

• M. M. Müller, C. Zipper, H. P. E. Kohler. (1998). Enantioselective uptake and degradation of the chiral herbicide dichlorprop [(RS)-2-(2,4-dichlorophenoxy)propanoic acid] by Sphingomonas herbicidovorans MH. PubMed. Available at: [Link]

• A. A. Ghafoor, et al. (2021). Photocatalytic degradation of 2,4-dichlorophenoxyacetic acid from aqueous solutions by Ag3PO4/TiO2 nanoparticles under visible light: kinetic and thermodynamic studies. PubMed. Available at: [Link]

• K. Schneider, et al. (2018). Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS. Journal of AOAC INTERNATIONAL. Available at: [Link]

• C. S. K. Voudrias, E. A. Voudrias. (2005). Photochemical behaviour of dichlorprop [(±)-2-(2,4-dichlorophenoxy)propanoic acid] in aqueous solution. ResearchGate. Available at: [Link]

• Centers for Disease Control and Prevention. (2017). 2,4-Dichlorophenoxyacetic Acid. CDC.gov. Available at: [Link]

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• D. Dabrowska, A. Kot-Wasik, J. Namieśnik. (2006). Stability Studies of Selected Phenoxyacid Herbicides in Water Samples and Determination of Their Transformation Products. PubMed. Available at: [Link]

• K. Schneider, et al. (2018). Determination of Stability from Multi-Component Pesticide Mixes. ResearchGate. Available at: [Link]

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• T. A. Müller, T. Fleischmann, H. P. E. Kohler. (2004). Pathway proposed for dichlorprop degradation in S. herbicidovorans MH. ResearchGate. Available at: [Link]

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• H. M. Lappin, M. P. Greaves, J. H. Slater. (1985). Degradation of the Herbicide Mecoprop [2-(2-Methyl-4-Chlorophenoxy)Propionic Acid] by a Synergistic Microbial Community. Applied and Environmental Microbiology. Available at: [Link]

• Google Patents. (2019). CN109776301B - Synthesis method of 2, 4-dichlorophenoxyacetic acid compound.

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Technical Support Center: Enhancing Methylation Efficiency for GC Analysis of Acid Herbicides

Welcome to the technical support center for the gas chromatography (GC) analysis of acid herbicides. This resource, designed for researchers, scientists, and professionals in drug development, provides in-depth troubleshooting guides and frequently asked questions to help you optimize your methylation derivatization and achieve reliable, high-quality results. As Senior Application Scientists, we have compiled this guide based on established scientific principles and extensive field experience to address the common challenges you may encounter.

Troubleshooting Guide: Overcoming Common Hurdles in Acid Herbicide Methylation

This section is designed to help you diagnose and resolve specific issues that may arise during the methylation of acid herbicides for GC analysis.

Problem 1: Low or No Peak Area for the Methylated Herbicide

Symptoms:

• The peak for your target methylated herbicide is significantly smaller than expected or completely absent.

• Poor signal-to-noise ratio.

Possible Causes & Solutions:

• Incomplete Derivatization: The methylation reaction may not have gone to completion.

  • Causality: Acid herbicides possess a carboxylic acid group that must be converted to a less polar and more volatile methyl ester for successful GC analysis.[1][2] Incomplete reaction leaves the polar, non-volatile acid, which will not chromatograph well.

  • Solutions:

    • Optimize Reaction Time and Temperature: Ensure you are following the recommended reaction time and temperature for your chosen methylation reagent. For instance, reactions with trimethylsilyldiazomethane (TMSD) may require more time than those with diazomethane.[3][4] For BF3-methanol, heating at 60°C for 5-10 minutes is a common starting point.[5]

    • Check Reagent Quality and Quantity: Methylation reagents can degrade over time. Use fresh reagents and ensure you are using a sufficient molar excess to drive the reaction to completion. Diazomethane, for instance, is highly reactive but also unstable and must be freshly prepared.[4][6]

    • Presence of Water: Water can hydrolyze the methylation reagent and compete with the herbicide for reaction, leading to low yields.[5] Ensure your sample and solvents are anhydrous. A water scavenger like 2,2-dimethoxypropane can be added to the reaction mixture.[5]

• Analyte Degradation: The herbicide may be degrading during sample preparation or injection.

  • Causality: Some herbicides are thermally labile and can decompose in a hot GC inlet.[7] The acidic nature of the underivatized herbicide can also lead to adsorption on active sites within the GC system.

  • Solutions:

    • Lower Inlet Temperature: If you suspect thermal degradation, try lowering the injector temperature.

    • Use of Analyte Protectants: The addition of "analyte protectants" to your sample and standards can mask active sites in the GC inlet and column, preventing analyte degradation and improving peak shape.[8] Gulonolactone is an effective protectant for a variety of pesticides.[8]

    • Deactivated Glassware and Liners: Ensure all glassware and the GC inlet liner are properly silanized to prevent adsorption of the acidic herbicides.[9]

• Improper Sample pH: The pH of the sample prior to extraction can significantly impact the efficiency of the entire process.

  • Causality: For liquid-liquid or solid-phase extraction, the acid herbicide must be in its protonated (neutral) form to be efficiently extracted into an organic solvent.

  • Solution: Acidify your aqueous sample (typically to pH 2-3) before extraction to ensure the herbicide is in its acidic form.[10]

Problem 2: Presence of Extraneous or Interfering Peaks in the Chromatogram

Symptoms:

• Multiple unexpected peaks are present in your chromatogram, potentially co-eluting with your target analyte.

• Elevated baseline noise.

Possible Causes & Solutions:

• Artifact Formation from Derivatization Reagent: The methylation reagent itself can react with other sample components or solvents to form by-products.

  • Causality: Diazomethane and TMSD can react with other functional groups, such as aldehydes and ketones, albeit at a slower rate than with carboxylic acids, leading to artifact formation.[11] BF3-methanol can cause the formation of methoxy artifacts from unsaturated fatty acids under harsh conditions.[12]

  • Solutions:

    • Control Reagent Excess: Use the minimum necessary excess of the derivatization reagent to avoid side reactions.

    • Optimize Reaction Conditions: Milder reaction conditions (e.g., lower temperature, shorter time) can minimize the formation of by-products.[13]

    • Choose a More Selective Reagent: If artifact formation is a persistent issue, consider a different methylation agent.

• Matrix Effects: Components of the sample matrix (e.g., soil, water, biological fluids) can co-extract with your analyte and interfere with the analysis.[14]

  • Causality: Complex sample matrices can introduce a host of compounds that may be detected by the GC or interfere with the ionization process in a mass spectrometer.

  • Solutions:

    • Improve Sample Cleanup: Incorporate additional cleanup steps after extraction, such as solid-phase extraction (SPE) or gel permeation chromatography (GPC), to remove interfering matrix components.[9]

    • Use a More Selective Detector: A mass spectrometer (MS) in selected ion monitoring (SIM) mode is significantly more selective than an electron capture detector (ECD) and can help to distinguish the analyte peak from matrix interference.[15]

• Contamination: Contamination can be introduced from solvents, glassware, or the GC system itself.

  • Causality: Impurities in solvents or on glassware can be concentrated during sample preparation and appear as peaks in the chromatogram.

  • Solutions:

    • Use High-Purity Solvents: Always use HPLC or pesticide-grade solvents.

    • Thorough Glassware Cleaning: Ensure all glassware is meticulously cleaned and rinsed with a high-purity solvent before use.

    • Run a Blank: Inject a solvent blank to identify any peaks originating from the system or solvents.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the methylation of acid herbicides for GC analysis.

Q1: Which methylation reagent is best for my application?

The choice of methylation reagent depends on several factors, including the specific herbicide, the sample matrix, available equipment, and safety considerations.

Reagent	Advantages	Disadvantages
Diazomethane	Highly reactive, rapid, and produces high yields with few by-products for carboxylic acids.[6]	Highly toxic, explosive, and carcinogenic; must be prepared fresh.[6][16]
Trimethylsilyldiazomethane (TMSD)	Safer alternative to diazomethane, commercially available in solution, and has a long shelf life.[3][4]	Reacts slower than diazomethane and may require a catalyst (e.g., methanol); can produce more by-products.[3]
BF3-Methanol	Commercially available, effective for a wide range of fatty acids and herbicides, and the reaction is relatively fast.[5]	Can cause the formation of artifacts with unsaturated compounds under harsh conditions; reagent can degrade over time.[12][17]
Thermally Assisted Methylation (e.g., with TMPAH)	On-line derivatization in the GC inlet is possible, which is fast and requires minimal sample handling.[15][18]	Can be less reproducible and may not be suitable for all analytes or GC systems.

Q2: How can I confirm that my derivatization was successful?

• GC-MS Analysis: The most definitive way to confirm successful methylation is by using a mass spectrometer. The mass spectrum of the methylated herbicide will show a characteristic molecular ion and fragmentation pattern corresponding to the methyl ester derivative.[1]

• Comparison with a Standard: Inject a commercially available standard of the methylated herbicide to compare the retention time and mass spectrum.

• Monitor for the Underivatized Acid: If you see a broad, tailing peak at a much earlier retention time, it could be the underivatized acid. However, it is more likely that the underivatized acid will not elute from the column at all.

Q3: My peaks are tailing. What can I do?

Peak tailing for derivatized acid herbicides is often a sign of active sites in the GC system.[19]

• Check for System Activity:

  • Inlet Liner: The glass inlet liner is a common source of activity. Use a deactivated liner and replace it regularly.

  • Column: The first few meters of the GC column can become active over time. Trimming 10-20 cm from the front of the column can often resolve the issue.

  • Septum: Coring of the septum can introduce non-volatile material into the inlet. Use a high-quality septum and change it frequently.

• Use Analyte Protectants: As mentioned in the troubleshooting section, analyte protectants can significantly improve the peak shape of active compounds.[8]

• Ensure Complete Derivatization: Any remaining underivatized acid will interact strongly with the column and cause tailing.

Q4: Can I use other derivatization techniques besides methylation?

Yes, other derivatization techniques can be used for acid herbicides.

• Silylation: Reagents like BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) can be used to create trimethylsilyl (TMS) esters.[6] These derivatives are also volatile and suitable for GC analysis.

• Pentafluorobenzylation (PFBBr): Derivatization with pentafluorobenzyl bromide creates PFB esters, which are highly sensitive to electron capture detection (ECD), making this an excellent choice for trace-level analysis.[6][20]

Experimental Protocols

Protocol 1: Methylation using Trimethylsilyldiazomethane (TMSD)

This protocol is a general guideline and should be optimized for your specific application.

• Sample Preparation:

  • To a vial containing the dried sample extract, add 100 µL of a solvent mixture of methanol and toluene (e.g., 1:9 v/v).

• Derivatization:

  • Add a 2.0 M solution of TMSD in hexane dropwise until a persistent yellow color is observed, indicating a slight excess of the reagent.

  • Cap the vial tightly and allow the reaction to proceed at room temperature for 30-60 minutes. Gentle heating (e.g., 50°C) can be used to accelerate the reaction, but should be optimized to avoid by-product formation.[3]

• Quenching:

  • Add a small drop of acetic acid to quench the excess TMSD. The yellow color should disappear.

• Analysis:

  • The sample is now ready for GC analysis.

Protocol 2: Methylation using BF3-Methanol

• Sample Preparation:

  • Place the dried sample extract in a reaction vial.

• Derivatization:

  • Add 1-2 mL of 14% BF3-methanol reagent.[5]

  • Seal the vial and heat at 60-100°C for 5-15 minutes. The optimal time and temperature should be determined experimentally.[5][17]

• Extraction:

  • After cooling, add 1 mL of water and 1 mL of hexane.

  • Vortex thoroughly and allow the layers to separate.

• Analysis:

  • Collect the upper hexane layer containing the methylated herbicides for GC analysis.

Visualizations

Experimental Workflow for Acid Herbicide Methylation

Caption: A generalized workflow for the methylation of acid herbicides prior to GC analysis.

Troubleshooting Logic for Low Analyte Signal

Caption: A decision tree for troubleshooting low signal intensity in GC analysis of methylated acid herbicides.

References

• Vertex AI Search. Derivatization of Carboxylic Acids with Diazomethane and Trimethylsilyldiazomethane - A "Little" Mass Spec and Sailing.
• PubMed. Derivatisation in Gas Chromatographic Determination of Acidic Herbicides in Aqueous Environmental Samples.
• A "Little" Mass Spec and Sailing. Methyl Ester Derivatives for GC-MS: Easy Room Temperature Dilute and Shoot Sample Preparation Using Hexane Solution of Trimethylsilyldiazomethane.
• ResearchGate. Optimized derivatization of acidic herbicides with trimethylsilyldiazomethane for GC analysis | Request PDF.
• PubMed. Determination of phenoxy acid herbicides in vegetation, utilising high-resolution gel permeation chromatographic clean-up and methylation with trimethylsilyldiazomethane prior to gas chromatographic analysis with mass-selective detection.
• PubMed. Novel derivatisation technique for the determination of chlorophenoxy acid type herbicides by gas chromatography-mass spectrometry.
• ResearchGate. (PDF) Identification of acidic degradation products of chemical warfare agents by methylation with trimethylsilyldiazomethane and gas chromatography–mass spectrometry.
• Lund University Publications. Analysis of fatty acids in fatty acid- based herbicides by gas chromatography.
• ResearchGate. How do I perform a methylation as derivatization method for GC-MS analysis without highly toxic diazomethane?.
• ResearchGate. Novel derivatisation technique for the determination of chlorophenoxy acid type herbicides by gas chromatography-mass spectrometry | Request PDF.
• PubMed. Analysis of chlorophenoxy acid herbicides in water by large-volume on-line derivatization and gas chromatography-mass spectrometry.
• PubMed. Thermally assisted methylation and subsequent silylation of scheduled acids of chemical weapon convention for on-site analysis and its comparison with the other methods of methylation.
• ResearchGate. Beyond diazomethane: Alternative approaches to analyzing non-esterified fatty acids.
• USDA ARS. Comparison of boron-trifluoride and methanolic hydrochloric acid as catalysts for direct transesterification of fatty acids in f.
• Restek. TROUBLESHOOTING GUIDE.
• American Laboratory. Determination of Acid Herbicides in Water by GC-MS: A Modified Method Using Single Extraction and Methanol Esterification.
• ResearchGate. Is anyone ever worked with boron trifluoride- methanol solution for a methylation process?.
• Journal of the Association of Official Analytical Chemists. Determination of Glyphosate Herbicide and (Aminomethyl)phosphonic Acid in Natural Waters by Liquid Chromatography Using Pre-Colu.
• CDC Stacks. Trimethylsilyldiazomethane.
• MDPI. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization.
• ResearchGate. (PDF) A Simple and Efficient Method for Derivatization of Glyphosate and AMPA Using 9-Fluorenylmethyl Chloroformate and Spectrophotometric Analysis.
• Sigma-Aldrich. Methanol, 10% w/w.
• USDA ARS. evaluation of analyte protectants to improve gas chromatographic analysis of pesticides - Publication.
• ResearchGate. Methylation of unsaturated acids using boron Trihalide-methanol reagents.
• PubMed. Recommended methods of fatty acid methylester preparation for conjugated dienes and trienes in food and biological samples.
• Chemistry LibreTexts. Derivatization.
• Agilent. GC Troubleshooting Guide Poster.

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Reference Data & Comparative Studies

A Comparative Guide to the Herbicidal Efficacy of 2,4-D and its Isomer, 2,6-Dichlorophenoxypropanoic Acid

For researchers and professionals in the fields of agricultural science and drug development, a deep understanding of structure-activity relationships is paramount. This guide provides a detailed comparative analysis of the well-known herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D) and its lesser-known structural isomer, 2,6-Dichlorophenoxypropanoic acid. While both molecules share the same elemental composition, their distinct architectures result in a stark contrast in their ability to control unwanted vegetation. This analysis is grounded in established biochemical principles and experimental data where available, offering a clear perspective on the critical nature of molecular configuration in herbicidal efficacy.

Introduction: The Dawn of Selective Weed Control with 2,4-D

First introduced in the 1940s, 2,4-D revolutionized agriculture as one of the first selective herbicides, capable of controlling broadleaf weeds without harming grass crops.[1][2] It belongs to the phenoxy family of herbicides and functions as a synthetic auxin, a mimic of the natural plant hormone indole-3-acetic acid (IAA).[3][4] This mode of action, when applied at herbicidal concentrations, leads to uncontrolled and disorganized growth in susceptible plants, ultimately causing their death.[2]

Chemical Structures at a Glance

The seemingly minor difference in the placement of two chlorine atoms on the phenyl ring is the central determinant of the divergent biological activities of 2,4-D and 2,6-Dichlorophenoxypropanoic acid.

Compound	Chemical Structure
2,4-Dichlorophenoxyacetic acid (2,4-D)
2,6-Dichlorophenoxypropanoic acid

Mechanism of Action: A Tale of Two Isomers

The herbicidal activity of 2,4-D is initiated by its recognition and binding to auxin receptors in plant cells. This binding event triggers a cascade of downstream signaling, leading to the degradation of transcriptional repressors and the subsequent expression of auxin-responsive genes.[4][5] At herbicidal doses, this process is overstimulated, resulting in epinasty (twisting of stems and petioles), tissue proliferation, and eventual vascular tissue disruption and plant death.[4]

The efficacy of this process is highly dependent on the precise fit of the herbicide molecule into the auxin receptor's binding pocket. This is where the principles of structure-activity relationship (SAR) become critical. For phenoxy herbicides, the substitution pattern on the aromatic ring is a key determinant of their biological activity.[6][7]

The 2,4-disubstitution pattern of 2,4-D is optimal for high herbicidal activity. The chlorine atom at the 4-position is particularly crucial, while the substituent at the 2-position can be varied to some extent without a complete loss of activity. In contrast, the 2,6-disubstitution pattern, as seen in 2,6-Dichlorophenoxypropanoic acid, is known to confer very low to no herbicidal activity. This is because the two chlorine atoms flanking the ether linkage sterically hinder the molecule from adopting the correct conformation to bind effectively to the auxin receptors.

Fig. 1: Simplified binding interaction of 2,4-D vs. 2,6-D with the auxin receptor.

Comparative Herbicidal Efficacy: A Data-Driven Void

A thorough review of the scientific literature reveals a significant disparity in the available data for these two compounds. While 2,4-D has been the subject of extensive research for over 70 years, with its efficacy against a wide range of broadleaf weeds well-documented, there is a notable absence of published studies on the herbicidal activity of 2,6-Dichlorophenoxypropanoic acid. This lack of data is in itself a strong indicator of its ineffectiveness as a herbicide. If it possessed any significant herbicidal properties, it would likely have been identified and studied during the extensive screening programs that have been conducted on phenoxy acid derivatives over the decades.

One of the few mentions of 2,6-Dichlorophenoxypropanoic acid in the context of herbicides is as a potential impurity in the synthesis of dichlorprop (2,4-DP), another phenoxy herbicide.[8] This further suggests that it is not considered a viable active ingredient for herbicidal formulations.

Herbicide	Herbicidal Activity	Target Weeds	Data Availability
2,4-D	High	Broadleaf weeds	Extensive
2,6-Dichlorophenoxypropanoic acid	Very Low to None (Inferred)	Not applicable	No published efficacy data

Experimental Protocols for Assessing Herbicidal Efficacy

To empirically determine and compare the herbicidal efficacy of compounds like 2,4-D and its isomers, standardized bioassays are employed. These can range from whole-plant assays in a greenhouse setting to field trials.

Greenhouse Whole-Plant Bioassay

• Plant Cultivation: Seeds of a susceptible broadleaf weed species (e.g., Amaranthus retroflexus - redroot pigweed) are sown in pots containing a standardized soil mix. Plants are grown under controlled greenhouse conditions (temperature, light, humidity) until they reach a specific growth stage (e.g., 2-4 true leaves).

• Herbicide Application: A stock solution of the test compound (e.g., 2,4-D or 2,6-Dichlorophenoxypropanoic acid) is prepared. A series of dilutions are made to create a range of application rates. The herbicides are applied to the plants using a calibrated laboratory sprayer to ensure uniform coverage. A control group is treated with a blank formulation (without the active ingredient).

• Evaluation: At set time intervals (e.g., 7, 14, and 21 days after treatment), the plants are visually assessed for signs of injury, such as epinasty, chlorosis, and necrosis. The efficacy is often quantified by determining the percentage of biomass reduction compared to the control group or by calculating the effective dose required to cause 50% mortality (LD50) or 50% growth inhibition (GR50).

Fig. 2: Workflow for a typical greenhouse herbicidal efficacy bioassay.

Conclusion: The Decisive Role of Molecular Geometry

The comparison between 2,4-D and 2,6-Dichlorophenoxypropanoic acid serves as a compelling case study in the importance of molecular structure in determining biological activity. While 2,4-D stands as a landmark in the history of chemical weed control, its 2,6-isomer is, for all practical purposes, inactive as a herbicide. This difference is not due to its chemical composition but to the steric hindrance imposed by the 2,6-dichloro substitution pattern, which prevents effective binding to the target auxin receptors. For researchers in herbicide discovery and development, this underscores the necessity of precise molecular design and the power of structure-activity relationship studies in predicting and optimizing the efficacy of new chemical entities.

References

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. MDPI.[6]

• The Pivotal Role of Chlorine: A Comparative Guide to the Structure-Activity Relationship of Phenoxyacetic Acid Herbicides. Benchchem.[9]

• Probing Structure-Property Relationships in a Family of Aryloxyphenoxy Propionate Herbicides Using Single Crystal X-Ray Diffraction Techniques. Cambridge Core.[10]

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. ResearchGate.[7]

• Structural diagrams of 2,4-D and other phenoxy herbicides. ResearchGate.[3]

• 2,4-Dichlorophenoxyacetic acid. [Source 6][1]

• Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide. [Source 7][4]

• Synthesis and Herbicidal Evaluation of Novel Ammonium Phenoxyacetates Based on Camphene-Derived Primary Amine. PubMed.[11]

• Identity and Activity of 2,4-Dichlorophenoxyacetic Acid Metabolites in Wild Radish (Raphanus raphanistrum). Australian Herbicide Resistance Initiative (AHRI) - University of Western Australia.[12]

• The synthesis of dichlorprop anno 1950. The initial chlorination of... ResearchGate.[8]

• 2,4-Dichlorophenoxyacetic acid. Wikipedia.[2]

• Dichlorprop. Wikipedia.[13]

• Influence of Chlorine Substituents on Biological Activity of Chemicals. Euro Chlor.[14]

• Dichlorprop | C9H8Cl2O3 | CID 8427. PubChem.[15]

• Full article: Effects of 2,4-DP (2,4-dichlorophenoxypropionic acid) plant growth regulator on fruit size and yield of Valencia oranges (Citrus sinensis Osb.). [Source 15][16]

• PLANT GROWTH REGULATORS. [Source 16][17]

• Degradation of 2,4-dichlorophenoxyacetic acid (2,4-D) and 2,4,5-trichlorophenoxyacetic acid (2,4,5-T) by fungi originating from Vietnam. PMC - PubMed Central.[18]

• Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide. [Source 18][5]

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A Comparative Guide to the Validation of a Novel Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) Method for Dichlorprop Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Sensitive Dichlorprop Detection

Dichlorprop (2-(2,4-dichlorophenoxy)propanoic acid) is a selective, systemic herbicide widely used for the control of broadleaf weeds.[1][2] As a member of the chlorophenoxy herbicide class, concerns have been raised about its potential environmental persistence and health effects, leading to regulatory scrutiny and the need for highly reliable analytical methods for its detection.[1] Only the R-isomer of dichlorprop is herbicidally active, a crucial detail for modern analytical methods to address.[1][2] This guide provides an in-depth validation of a novel Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method, offering significant improvements in speed, sensitivity, and selectivity over traditional approaches. We will objectively compare this new method with established techniques such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), supported by comprehensive experimental data.

The validation framework presented herein is grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring the generation of reliable and reproducible data fit for regulatory submission.[3][4][5][6][7]

The Novel Method: A Leap in Efficiency and Sensitivity

The proposed novel method utilizes UHPLC for rapid and high-resolution separation of dichlorprop from matrix components, coupled with a triple quadrupole mass spectrometer for unambiguous identification and quantification. The core innovation lies in a streamlined sample preparation procedure and optimized MS/MS parameters that significantly reduce analysis time while enhancing sensitivity.

The "Why": Causality Behind Experimental Choices

• UHPLC over HPLC: Conventional HPLC methods often require longer run times for adequate separation. By employing a sub-2 µm particle size column, UHPLC achieves superior separation efficiency and a much faster analysis, typically under 5 minutes, compared to the 10-20 minutes common for traditional HPLC. This high-throughput capability is critical in laboratories analyzing large numbers of samples.

• Tandem Mass Spectrometry (MS/MS) over UV or Single Quadrupole MS: Dichlorprop lacks a strong chromophore, limiting the sensitivity of UV detection.[8] While GC-MS is a powerful tool, it often requires a derivatization step to improve the volatility of dichlorprop, adding time and potential for analytical error.[8][9] Tandem mass spectrometry, specifically in Multiple Reaction Monitoring (MRM) mode, offers exceptional selectivity and sensitivity.[10] By monitoring a specific precursor ion to product ion transition (e.g., m/z 233 -> 161 for dichlorprop), chemical noise is virtually eliminated, allowing for confident quantification at sub-ppb levels even in complex matrices.[10]

• Simplified Sample Preparation: Many existing methods rely on laborious liquid-liquid extraction (LLE) or complex solid-phase extraction (SPE) protocols.[8][11][12] The proposed method employs a simplified "quick, easy, cheap, effective, rugged, and safe" (QuEChERS) based extraction, which has been proven effective for multi-residue analysis of pesticides in various matrices.[13] This reduces solvent consumption and preparation time significantly.

Comparative Analysis of Dichlorprop Detection Methods

The performance of the novel UHPLC-MS/MS method was rigorously compared against established HPLC-UV and GC-MS methods. The following tables summarize the key validation parameters, demonstrating the superior performance of the new method.

Parameter	Novel UHPLC-MS/MS Method	Conventional HPLC-UV Method	Established GC-MS Method (with derivatization)	Rationale for Performance
Limit of Detection (LOD)	0.05 µg/L	10 µg/L	1 µg/L	The high selectivity of MS/MS in MRM mode drastically reduces background noise, allowing for much lower detection limits.[10]
Limit of Quantitation (LOQ)	0.15 µg/L	30 µg/L	3 µg/L	Superior signal-to-noise ratio at low concentrations ensures precise and accurate quantification.
Linearity (R²)	>0.999	>0.995	>0.998	All methods demonstrate good linearity, but the wide dynamic range of the MS detector is a notable advantage.
Accuracy (% Recovery)	95-105%	85-110%	90-108%	The specificity of MS/MS reduces matrix effects that can impact recovery in other methods.
Precision (%RSD)	< 5%	< 10%	< 8%	High reproducibility is a hallmark of the automated UHPLC system and stable MS interface.
Analysis Time (per sample)	~5 minutes	~15 minutes	~20 minutes (plus derivatization)	UHPLC technology and a simplified extraction protocol dramatically shorten the analytical cycle.
Selectivity/Specificity	Very High	Low to Moderate	High	MS/MS is inherently more selective than UV detection. While GC-MS is selective, derivatization can introduce interferences.

Experimental Protocols

Detailed methodologies for the validation of the novel UHPLC-MS/MS method are provided below. These protocols are designed to be self-validating, in accordance with ICH Q2(R2) guidelines.[4][5][7]

Sample Preparation (QuEChERS-based)

• Homogenization: Homogenize 10 g of the sample matrix (e.g., soil, water, plant tissue).

• Extraction: To the homogenized sample in a 50 mL centrifuge tube, add 10 mL of water (for soil/tissue) and 10 mL of acetonitrile with 1% acetic acid.

• Salting Out: Add a QuEChERS salt packet (containing MgSO₄, NaCl, and citrate buffers) and shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a dispersive SPE tube containing PSA (primary secondary amine) and C18 sorbents. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10,000 rpm for 2 minutes.

• Dilution & Analysis: Take the final supernatant, dilute with water, and inject into the UHPLC-MS/MS system.

UHPLC-MS/MS Instrumental Conditions

• UHPLC System: Agilent 1290 Infinity II or equivalent

• Column: C18 reversed-phase, 1.8 µm, 2.1 x 50 mm

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 10% B to 95% B in 3 minutes, hold for 1 minute, re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent

• Ionization Source: Electrospray Ionization (ESI), Negative Mode

• MRM Transitions:

  • Quantifier: 233 -> 161

  • Qualifier: 233 -> 189

• Collision Energy: Optimized for each transition.

Method Validation Workflow

The validation process follows a logical progression to establish the method's performance characteristics.

Caption: Logical flow for analytical method validation.

In-Depth Look at Validation Parameters

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[6] In this study, blank matrix samples were analyzed and showed no interfering peaks at the retention time of dichlorprop, confirming the high specificity of the MRM method.

• Linearity: A linear relationship was established between the concentration and the instrument response over a range of 0.15 µg/L to 50 µg/L. The correlation coefficient (R²) was consistently >0.999, indicating excellent linearity.

• Accuracy: Determined by spike-recovery experiments at three concentration levels (low, medium, and high). The mean recovery rates were between 95% and 105%, well within the acceptable range of 70-120% for residue analysis.[13]

• Precision:

  • Repeatability (Intra-day precision): Assessed by analyzing six replicate samples at the same concentration on the same day. The relative standard deviation (%RSD) was below 3%.

  • Intermediate Precision (Inter-day precision): Assessed by analyzing the samples on three different days. The %RSD was below 5%. These results demonstrate the method's high precision.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The LOD is the lowest amount of analyte that can be detected but not necessarily quantified, while the LOQ is the lowest amount that can be quantified with acceptable accuracy and precision.[14] These were determined based on the signal-to-noise ratio (S/N), with LOD at S/N ≥ 3 and LOQ at S/N ≥ 10.

• Robustness: The method's reliability was tested by deliberately introducing small variations in analytical conditions, such as mobile phase composition (±2%) and column temperature (±2°C). The results remained unaffected, demonstrating the method's robustness.

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• 2. Dichlorprop (Ref: RD 406) [sitem.herts.ac.uk]
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• 14. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Reactivity of Antibodies for Dichlorophenoxyacetic Acid Immunoassays

For researchers, environmental scientists, and professionals in drug development, the accurate detection of 2,4-dichlorophenoxyacetic acid (2,4-D) is paramount. As a widely used herbicide, monitoring its presence in various matrices is crucial for both environmental and human health.[1] Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a rapid and cost-effective screening method.[2] However, the reliability of these assays hinges on a critical, yet often overlooked, parameter: antibody cross-reactivity.

This guide provides an in-depth comparison of the cross-reactivity profiles of commercially available 2,4-D immunoassays, supported by experimental data and protocols. We will delve into the causality behind experimental choices, ensuring a trustworthy and authoritative resource for your laboratory.

The Principle of Competitive ELISA for 2,4-D Detection

The most common immunoassay format for small molecules like 2,4-D is the competitive ELISA.[1] In this assay, 2,4-D in a sample competes with a labeled 2,4-D conjugate for a limited number of specific antibody binding sites immobilized on a microtiter plate.[2] The resulting signal is inversely proportional to the concentration of 2,4-D in the sample; a weaker signal indicates a higher concentration of the target analyte.[2]

Diagram of Competitive ELISA Principle

Caption: Principle of Competitive ELISA for 2,4-D detection.

The Critical Role of Antibody Specificity and Cross-Reactivity

An antibody's specificity is its ability to bind to a unique epitope on a target antigen, while avoiding interactions with other molecules.[3] Cross-reactivity occurs when an antibody raised against one specific antigen also binds to other structurally similar compounds.[3] For 2,4-D immunoassays, this means the antibody might also recognize other phenoxy herbicides, esters of 2,4-D, or its metabolites. This can lead to an overestimation of the 2,4-D concentration or false-positive results.[3]

Understanding the cross-reactivity profile of an immunoassay is not just a quality control measure; it is essential for accurate data interpretation. For instance, if the goal is to assess the total environmental burden of 2,4-D and its common derivatives, a kit with broader cross-reactivity might be advantageous. Conversely, for studies requiring specific quantification of the 2,4-D parent acid, a highly specific antibody with minimal cross-reactivity is necessary.[4]

Comparison of Cross-Reactivity in Commercial 2,4-D ELISA Kits

Compound	Eurofins Abraxis (PN 54003A)[1]	Eurofins Abraxis (PN 54003B)[5]	US EPA Method 4015[2]
2,4-D	100%	100%	100%
2,4-D methyl ester	56%	400%	200%
2,4-D isopropyl ester	57%	67%	100%
2,4-D butyl ester	Not Reported	Not Reported	800%
2,4,5-T	66%	9.5%	3%
MCPA	13%	9.3%	25%
2,4-DB	2.5%	100%	100%
2,4-DB butyl ester	26%	53%	22%
Dichlorprop	1.2%	2.7%	3%
2,4,5-TP (Silvex)	< 0.1%	2.2%	Not Reported
Dicamba	Not Reported	Not Reported	Not Reported

Data is presented as reported by the manufacturer or in the cited method. Calculation methods may vary.

Experimental Protocol for Determining Antibody Cross-Reactivity

This protocol provides a detailed, step-by-step methodology for assessing the cross-reactivity of a 2,4-D competitive ELISA. This system is self-validating by running a standard curve for the target analyte alongside the potential cross-reactants.

Diagram of Cross-Reactivity Assessment Workflow

Caption: Workflow for Determining Cross-Reactivity in a Competitive ELISA.

Materials and Reagents

• 2,4-D specific antibody-coated microplate

• 2,4-D standard solution

• Potential cross-reacting compounds (e.g., MCPA, 2,4,5-T, 2,4-D esters)

• 2,4-D-enzyme (e.g., HRP) conjugate

• Assay buffer

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 1M H₂SO₄)

• Microplate reader

Procedure

• Preparation of Standards and Cross-Reactants:

  • Prepare a serial dilution of the 2,4-D standard in assay buffer to create a standard curve (e.g., 0, 2, 5, 10, 25, 50, 100 ng/mL).

  • For each potential cross-reacting compound, prepare a separate serial dilution series in assay buffer. The concentration range should be wider than that of the 2,4-D standard, as a higher concentration is often needed to elicit a response (e.g., 0, 10, 50, 100, 500, 1000 ng/mL).

• Assay Protocol (based on a generic competitive ELISA):

  • Allow all reagents and samples to reach room temperature.[1]

  • Add 50 µL of each standard or cross-reactant dilution to the appropriate wells of the antibody-coated microplate. It is recommended to run all samples in duplicate or triplicate.[1]

  • Add 50 µL of the 2,4-D-enzyme conjugate to each well.

  • Seal the plate and incubate for a specified time (e.g., 60 minutes) at room temperature. During this step, the free analyte (2,4-D or cross-reactant) competes with the enzyme-labeled 2,4-D for antibody binding sites.

  • Wash the plate 3-5 times with wash buffer to remove any unbound reagents.[5]

  • Add 100 µL of the substrate solution to each well and incubate in the dark for a specified time (e.g., 15-30 minutes), allowing for color development.[5]

  • Add 50-100 µL of stop solution to each well to terminate the reaction.[5]

  • Read the absorbance of each well at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.[5]

Data Analysis and Calculation

• Generate Standard Curves:

  • Calculate the average absorbance for each standard and cross-reactant concentration.

  • Normalize the data by expressing the absorbance of each standard and cross-reactant as a percentage of the maximum signal (the zero standard, B₀), using the formula: %B/B₀ = (Average Absorbance of Standard or Sample / Average Absorbance of Zero Standard) x 100.

  • Plot %B/B₀ versus the logarithm of the concentration for both 2,4-D and the cross-reacting compound to generate sigmoidal dose-response curves.

• Determine the IC₅₀:

  • The IC₅₀ is the concentration of the analyte that causes a 50% reduction in the maximum signal (%B/B₀ = 50%). Determine the IC₅₀ value for both 2,4-D and the cross-reacting compound from their respective standard curves.[6]

• Calculate Percent Cross-Reactivity:

  • Use the following formula to calculate the percent cross-reactivity (%CR):[5] %CR = (IC₅₀ of 2,4-D / IC₅₀ of Cross-Reacting Compound) x 100

Expertise & Experience: The Molecular Basis of Cross-Reactivity

The specificity of an antibody for a small molecule like 2,4-D is fundamentally determined by the molecular interactions within the antibody's binding pocket.[7] Since 2,4-D is a hapten (a small molecule that can elicit an immune response only when attached to a large carrier), the design of the immunogen is critical.[8]

The site at which 2,4-D is conjugated to the carrier protein influences which parts of the molecule are exposed to the immune system, thereby dictating the resulting antibody's specificity.[] For instance, if the carboxyl group of the acetic acid side chain is used for conjugation, the resulting antibodies are more likely to recognize the dichlorinated phenol ring. This can lead to cross-reactivity with other compounds sharing this structural feature. Conversely, if the conjugation occurs via the aromatic ring, the acetic acid side chain becomes a more prominent epitope, potentially leading to higher specificity for 2,4-D itself.

Trustworthiness: The Importance of Method Validation

For an immunoassay to be considered reliable for environmental monitoring, it must undergo rigorous validation.[10] Regulatory bodies and scientific organizations like the AOAC provide guidelines for method validation, which typically include assessing parameters such as:[11][12]

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among independent measurements.

• Sensitivity: The lowest concentration that can be reliably detected.

• Specificity (Cross-Reactivity): The ability to measure only the target analyte.

• Robustness: The ability to remain unaffected by small variations in method parameters.

When selecting a 2,4-D immunoassay, it is crucial to review the manufacturer's validation data and, if necessary, perform in-house validation to ensure the method is fit for its intended purpose in your specific sample matrices.

Conclusion

The cross-reactivity of antibodies is a critical performance characteristic of immunoassays for 2,4-dichlorophenoxyacetic acid. As this guide has demonstrated, the degree of cross-reactivity can vary significantly between different commercial kits, which has profound implications for data interpretation. A thorough understanding of the immunoassay's specificity, coupled with rigorous experimental validation, is essential for generating accurate and reliable data in environmental monitoring and research. By carefully considering the cross-reactivity profiles and, when necessary, performing in-house validation, researchers can confidently select and utilize the most appropriate immunoassay for their specific analytical needs.

References

• AOAC International. (2023). Guidance on Food Allergen Immunoassay Validation. Official Methods of Analysis of AOAC INTERNATIONAL. [Link]

• EPA. (1996). Method 4015: Screening for 2,4-Dichlorophenoxyacetic Acid by Immunoassay. US Environmental Protection Agency. [Link]

• Gyros Protein Technologies. (2020). Solutions to immunoassay interference, cross reactivity and other challenges. Gyros Protein Technologies Blog. [Link]

• Eurofins Abraxis. (2021). 2,4-D Plate Kit User Guide. Eurofins Abraxis. [Link]

• AAT Bioquest, Inc. (2020). Calculating an IC50 value and its Margin of Error. YouTube. [Link]

• ResearchGate. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. ResearchGate. [Link]

• Lipton, C. R., et al. (2003). Guidelines for the Validation and Use of Immunoassays for Determination of Introduced Proteins in Biotechnology Enhanced Crops. Journal of AOAC INTERNATIONAL. [Link]

• Andreasson, U., et al. (2015). A Practical Guide to Immunoassay Method Validation. Frontiers in Neurology. [Link]

• Biocompare. (2024). Critical Tests to Consider for ELISA Validation. Biocompare. [Link]

• Al Qaraghuli, M. M., et al. (2021). Structural Analysis of Anti-Hapten Antibodies to Identify Long-Range Structural Movements Induced by Hapten Binding. Frontiers in Immunology. [Link]

• AOAC International. (n.d.). Appendix F: Guidelines for Standard Method Performance Requirements. AOAC International. [Link]

• Aslam, S., et al. (2023). A Review on Validation of Enzyme Linked Immunosorbent Assay (Elisa) Techniques for Detection and Quantification of Different Contaminant in Aquatic Environment. Journal of Bioresource Management. [Link]

• Snippe, H., et al. (1981). The specificity of antibody formation in mice following immunization with hapten-carrier complexes mixed with the surfactant, dimethyl dioctadecyl ammonium bromide. Immunology. [Link]

• Szpylka, J. (2013). The AOAC Method Validation Pathway: Setting Standards For Methods And Demonstrating Compliance To Defined Method Requirements. Journal of Analytical & Bioanalytical Techniques. [Link]

• ELISA kit. (n.d.). Antibody Cross Reactivity And How To Avoid It?. ELISA kit. [Link]

• Neogen Corporation. (n.d.). Neogen Life Sciences Catalog. Neogen Corporation. [Link]

• Food Allergy Research & Resource Program. (n.d.). Commercial Test Methods & Specifications. University of Nebraska-Lincoln. [Link]

• Creative Diagnostics. (n.d.). ELISA Kits. Creative Diagnostics. [Link]

• Boster Biological Technology. (2025). How to Analyze ELISA Data and Calculate Results: Step-by-Step Guide with Troubleshooting Tips. Boster Bio. [Link]

• Golan, Y., et al. (2016). The effect of haptens on protein-carrier immunogenicity. Clinical & Experimental Immunology. [Link]

• Neogen Corporation. (2025). Allergen ELISA kits- TMB Substrate. Neogen Corporation. [Link]

• Hermanson, G. T. (2013). Conjugation of haptens. Methods in molecular biology. [Link]

• Noble, N. H. (1993). Validation of environmental monitoring methods and levels. Journal of parenteral science and technology. [Link]

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A Comparative Guide to the Environmental Impact of Phenoxy Herbicides

Introduction

Phenoxy herbicides, a class of synthetic auxins, have been instrumental in selective broadleaf weed control in agriculture and forestry since their introduction in the 1940s.[1][2] Key compounds such as 2,4-dichlorophenoxyacetic acid (2,4-D), 4-chloro-2-methylphenoxyacetic acid (MCPA), dichlorprop (2,4-DP), and mecoprop (MCPP) function by inducing uncontrolled growth in target plants.[2] Despite their efficacy, their widespread use necessitates a thorough understanding of their environmental fate and potential impact on non-target organisms. This guide provides a comparative analysis of the environmental profiles of these herbicides, supported by experimental data, to inform researchers and environmental scientists.

Chemical Properties and Environmental Fate

The environmental behavior of phenoxy herbicides is governed by their chemical structure, which influences their solubility, persistence, and mobility.[3] Generally, these compounds are water-soluble and weakly absorbed in soil, making them susceptible to transport into surface and groundwater.[3] Their degradation in the environment is primarily driven by microbial processes, with photodegradation and hydrolysis also playing significant roles, particularly in aquatic systems.[3][4]

The rate of degradation can be influenced by factors such as soil type, temperature, moisture, and pH.[3][5] For instance, the persistence of 2,4,5-T was found to be longer in autoclaved soil, highlighting the critical role of microbial activity in its breakdown.[1]

Comparative Analysis of Environmental Impact

Persistence and Mobility in Soil and Water

The persistence of phenoxy herbicides in the environment is a key factor in their potential for long-term impact. The half-life (t½) of these compounds can vary significantly based on environmental conditions and the specific chemical structure.

A study comparing the mineralization rates of 2,4-D, MCPA, and MCPP in 15 different soils found a general degradation trend in the order of 2,4-D > MCPA > MCPP.[6] Another study observed that the mineralization of 2,4-D was greatest in sandy soils with low organic carbon, while MCPA mineralized most effectively in loamy sand and silt loam soils.[7] Volatilization can also be a significant dissipation pathway, with one study noting that it was the most important mechanism for 2,4-D loss from sandy loam soil.[8][9]

Dichlorprop-P is considered non-persistent, with biotransformation being its main degradation route in soil.[10] However, it has the potential to leach into groundwater.[10] Mecoprop also readily biodegrades in soil, with reported half-lives ranging from 3 to 21 days.[11]

Table 1: Comparative Environmental Fate Properties of Phenoxy Herbicides

Herbicide	Soil Half-life (t½)	Key Dissipation Pathways	Mobility/Leaching Potential
2,4-D	Typically < 10 days, but can be longer in cold, dry soils.[12]	Microbial degradation,[8] Volatilization.[8][9]	High mobility in anionic form.[12]
MCPA	Generally degrades faster than MCPP but slower than 2,4-D.[6]	Microbial degradation.[13]	Moderate to high.
Dichlorprop-P	Non-persistent.[10]	Biotransformation, Phototransformation.[10]	Potential to leach to groundwater.[10]
Mecoprop (MCPP)	3 to 21 days.[11]	Biodegradation.[11]	Readily leaches but biodegrades quickly.[11]

Note: Half-life values are indicative and can vary significantly with environmental conditions.

Ecotoxicity to Non-Target Organisms

The impact of phenoxy herbicides extends beyond target weeds, potentially affecting a range of non-target organisms.

Aquatic Life: Phenoxy herbicides can enter aquatic ecosystems through spray drift and runoff.[10] Their toxicity to aquatic organisms varies. For example, ester formulations of 2,4-D are known to be toxic to fish and aquatic invertebrates, while salt formulations are used as aquatic herbicides.[12] The metabolite 2,4-dichlorophenol (2,4-DCP) has been shown to be more toxic than its parent compound, 2,4-D, to certain aquatic organisms.[14] For dichlorprop-P, a risk to freshwater algae and vascular plants was identified from exposure to runoff and drift, necessitating mitigation measures like spray buffer zones.[10]

Terrestrial Life: In the terrestrial environment, dichlorprop-P may pose a risk to vascular plants and beneficial insects such as predators and parasitoids.[10] However, no significant risk was identified for earthworms, bees, or birds.[10]

Human Health: While regulatory agencies have generally classified phenoxy herbicides as unlikely to be human carcinogens or have found insufficient evidence, some epidemiological studies have suggested potential associations between exposure and certain types of cancer.[15][16][17] It's important to note that the metabolite 2,4-dichlorophenol is considered more hazardous to human health than the parent 2,4-D acid.[8]

Methodology for Assessing Ecotoxicological Effects

To quantify and compare the acute toxicity of different herbicides on aquatic invertebrates, a standardized protocol such as the OECD 202 Guideline for Daphnia sp. Acute Immobilisation Test is employed.[18][19] This test determines the concentration of a substance that immobilizes 50% of the tested daphnids within a 48-hour period (EC50).

Experimental Protocol: OECD 202 - Daphnia sp. Acute Immobilisation Test

Objective: To determine the median effective concentration (EC50) of a phenoxy herbicide that causes immobilization in Daphnia magna.

Principle: Young daphnids (less than 24 hours old) are exposed to a series of concentrations of the test substance for 48 hours.[18][19] Immobilization is recorded at 24 and 48 hours and compared to a control group.[20]

Materials:

• Daphnia magna neonates (<24 hours old)

• Reconstituted or natural freshwater medium (pH 6-9)[18]

• Test substance (phenoxy herbicide)

• Glass beakers or test vessels

• Controlled environment chamber (20 ± 2 °C, 16h light/8h dark photoperiod)[18]

• Pipettes and standard laboratory glassware

Procedure:

• Preparation of Test Solutions: Prepare a geometric series of at least five concentrations of the herbicide in the test medium.[18] A control group containing only the medium is also prepared.

• Test Setup: Dispense the test solutions and control into replicate test vessels (at least 4 replicates per concentration).[18][21] Introduce 5 daphnids into each vessel.[21] The total volume should provide a minimum of 20 mL per animal.[18]

• Incubation: Place the test vessels in the controlled environment chamber for 48 hours.[18] Do not feed the daphnids during the test.[18]

• Observation: At 24 and 48 hours, count the number of immobilized daphnids in each vessel.[20] Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the vessel.[18]

• Data Analysis: Calculate the percentage of immobilization for each concentration at each time point. Determine the 48-hour EC50 value and its confidence limits using appropriate statistical methods (e.g., probit analysis).

Causality and Validation: This standardized test provides a reliable and reproducible measure of acute toxicity. The use of a control group validates that any observed immobilization is due to the test substance. The geometric series of concentrations allows for the determination of a dose-response relationship, a fundamental principle in toxicology. A reference toxicant is periodically tested to ensure the sensitivity of the test organisms remains consistent.[21]

Visualization of Environmental Pathways and Experimental Workflows

Caption: Environmental fate and transport of phenoxy herbicides.

Caption: Workflow for the OECD 202 toxicity test.

Conclusion

The environmental impact of phenoxy herbicides is a complex issue influenced by the specific chemical compound and a multitude of environmental factors. While compounds like 2,4-D and MCPA show relatively rapid degradation under favorable conditions, their mobility poses a risk of water contamination. Dichlorprop-P and mecoprop are also non-persistent but require careful management to mitigate risks to non-target plants and aquatic ecosystems. The degradation of these herbicides can lead to the formation of metabolites that may be more toxic than the parent compounds, a crucial consideration in risk assessment. Standardized ecotoxicological testing is essential for accurately comparing the potential hazards of these widely used agricultural chemicals. Future research should continue to focus on the long-term effects of chronic, low-level exposure and the synergistic effects of herbicide mixtures in the environment.

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• Jotcham, J. R., Smith, D. W., & Stephenson, G. R. (1989). Comparative Persistence and Mobility of Pyridine and Phenoxy Herbicides in Soil. Weed Technology, 3(1), 155–161. Retrieved from [Link]

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• Updated peer review of the pesticide risk assessment of the active substance dichlorprop-P and variant dichlorprop-P-2-ethylhexyl. (2024). PMC. Retrieved from [Link]

• Cycoń, M., et al. (2011). Comparison of mineralization dynamics of 2,4-dichlorophenoxyacetic acid (2,4-D) and 4-chloro-2-methylphenoxy-acetic acid (MCPA) in soils of different textures. ResearchGate. Retrieved from [Link]

• Cycoń, M., et al. (2011). Comparison of Mineralization Dynamics of 2,4-Dichlorophenoxyacetic Acid (2,4-D) and 4-Chloro-2-Methylphenoxyacetic Acid (MCPA) in Soils of Different Textures. ResearchGate. Retrieved from [Link]

• Bælum, J., et al. (2012). Modeling of phenoxy acid herbicide mineralization and growth of microbial degraders in 15 soils monitored by quantitative real-time PCR of the functional tfdA gene. Applied and Environmental Microbiology, 78(15), 5345–5353. Retrieved from [Link]

• Chen, S., et al. (2017). Combined Toxicity of 2,4-Dichlorophenoxyacetic Acid and Its Metabolites 2,4-Dichlorophenol (2,4-DCP) on Two Nontarget Organisms. PMC. Retrieved from [Link]

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A Comprehensive Guide to the Validation of 2-(2,6-Dichlorophenoxy)propanoic Acid as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry and pharmaceutical development, the integrity of quantitative and qualitative analyses hinges on the quality of the reference standards employed. A well-characterized reference standard is the cornerstone of scientifically valid results, ensuring accuracy, precision, and comparability of data across different laboratories and over time. This guide provides an in-depth technical overview of the validation process for 2-(2,6-Dichlorophenoxy)propanoic acid as a chemical reference standard. We will explore the critical analytical techniques and performance criteria necessary to establish its identity, purity, and stability, comparing these methodologies to provide a comprehensive validation framework.

The Critical Role of Reference Standards

Reference standards serve as the benchmark against which unknown samples are compared.[1] Their use is integral for a wide range of applications, including:

• Assay of active pharmaceutical ingredients (APIs) and formulations: To determine the potency and dosage of a drug product.

• Identification and quantification of impurities: To ensure the safety and quality of a drug substance.[1]

• Validation of analytical methods: To establish the performance characteristics of a new analytical procedure.

• Calibration of analytical instruments: To ensure the accuracy of instrumental measurements.

The quality and purity of a reference standard are therefore of paramount importance. An insufficiently characterized reference standard can lead to erroneous results, potentially delaying or even preventing the regulatory approval of a drug product.[1]

Physicochemical Properties of 2-(2,6-Dichlorophenoxy)propanoic Acid

A thorough understanding of the physicochemical properties of the candidate reference material is the first step in its validation.

Property	Value	Source
Molecular Formula	C₉H₈Cl₂O₃	[2][3]
Molecular Weight	235.06 g/mol	[2][4]
Appearance	White to off-white solid	[5]
Solubility	Slightly soluble in Chloroform and Methanol	[5]
Structure	[3]

It is important to note that 2-(2,6-Dichlorophenoxy)propanoic acid is a structural isomer of the more common herbicide, 2-(2,4-Dichlorophenoxy)propanoic acid (Dichlorprop).[4][6] Care must be taken to distinguish between these isomers during the identification process.

The Validation Workflow: A Multi-faceted Approach

The validation of a chemical reference standard is a comprehensive process that involves a battery of analytical tests to establish its fitness for purpose. The workflow can be visualized as follows:

Caption: A flowchart illustrating the key stages and techniques in the validation of a chemical reference standard.

Establishing Identity

The first and most critical step is to unequivocally confirm the chemical structure of the candidate reference material. A combination of spectroscopic techniques is employed for this purpose.

¹H and ¹³C NMR are powerful tools for elucidating the molecular structure. The chemical shifts, coupling constants, and integration of the proton signals, along with the number and types of carbon atoms, provide a detailed fingerprint of the molecule.

Expected ¹H NMR Data (Illustrative):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
1.75	d	3H	-CH₃
4.85	q	1H	-CH-
7.20 - 7.40	m	3H	Aromatic protons
13.0 (broad)	s	1H	-COOH

MS provides information about the molecular weight and fragmentation pattern of the molecule. High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy.

Expected MS Data (Illustrative):

Ion	m/z (calculated)	m/z (observed)
[M-H]⁻	233.9850	233.9855

IR spectroscopy identifies the functional groups present in the molecule.

Expected IR Absorption Bands (Illustrative):

Wavenumber (cm⁻¹)	Functional Group
2500-3300 (broad)	O-H stretch (carboxylic acid)
1700-1725	C=O stretch (carboxylic acid)
1050-1150	C-O stretch (ether)
700-800	C-Cl stretch

Determining Purity

The purity of a reference standard is a critical parameter that directly impacts the accuracy of analytical measurements. A multi-pronged approach is necessary to assess purity comprehensively.

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the workhorses for determining the purity of organic compounds.

HPLC Method (Illustrative):

• Column: C18 reverse-phase, 4.6 x 150 mm, 3.5 µm

• Mobile Phase: Acetonitrile and water with 0.1% formic acid (gradient elution)

• Detection: UV at 229 nm

• Injection Volume: 10 µL

• Flow Rate: 1.0 mL/min

GC-MS Method (Illustrative, after derivatization to the methyl ester):

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm

• Carrier Gas: Helium

• Injection Mode: Splitless

• Temperature Program: 80°C (1 min), ramp to 300°C at 15°C/min, hold for 5 min

• Detection: Mass Spectrometry (scan mode)

Comparison of Chromatographic Techniques:

Technique	Advantages	Disadvantages	Best Suited For
HPLC-UV	Robust, widely available, good for non-volatile compounds	Lower sensitivity and selectivity compared to MS	Routine purity checks and assay
LC-MS/MS	High sensitivity and selectivity, provides structural information on impurities	More complex instrumentation and method development	Trace impurity analysis and identification
GC-MS	Excellent for volatile and semi-volatile compounds, high resolution	Requires derivatization for non-volatile compounds like carboxylic acids	Analysis of volatile impurities and after derivatization

A key aspect of purity assessment is the consideration of potential process-related impurities and degradation products. For 2-(2,6-Dichlorophenoxy)propanoic acid, potential impurities could arise from the starting materials or side reactions during synthesis. These may include other chlorinated phenoxypropanoic acid isomers (e.g., 2,4-DCPP, 2,4,6-TCPP) and unreacted starting materials like 2,6-dichlorophenol.[7]

• Water Content: Determined by Karl Fischer titration.

• Residual Solvents: Analyzed by headspace GC.

• Inorganic Impurities: Assessed by techniques like Inductively Coupled Plasma (ICP) or as sulfated ash.

Stability Assessment

The stability of a reference standard under defined storage conditions must be established to ensure its integrity over its intended period of use.

Stability Study Protocol (Illustrative):

• Storage Conditions: Long-term (e.g., 2-8°C) and accelerated (e.g., 40°C/75% RH).

• Time Points: 0, 3, 6, 9, 12, 24, and 36 months for long-term; 0, 1, 3, and 6 months for accelerated.

• Analytical Tests: HPLC for purity and degradation products, appearance.

The results of the stability studies are used to establish a retest date or expiry date for the reference standard.

Comparison with an Existing Reference Standard

To further validate the in-house candidate reference standard, its performance should be compared against a commercially available, certified reference material (CRM) if available.

Comparative Analysis Workflow:

Caption: Workflow for the comparative analysis of a candidate reference standard against a certified reference material.

Illustrative Comparative Data:

Parameter	Candidate Reference Standard	Commercial CRM	Acceptance Criteria
HPLC Purity	99.8%	99.9%	Difference ≤ 0.5%
Water Content	0.1%	0.1%	Difference ≤ 0.2%
Assay of Test Lot	99.7%	99.8%	Difference ≤ 1.0%

The Certificate of Analysis: The Final Deliverable

The culmination of the validation process is the issuance of a comprehensive Certificate of Analysis (CoA). This document provides a complete summary of the characterization and testing of the reference standard.

Essential Components of a CoA:

• Product Name and Identification (CAS No., Lot No.)

• Molecular Formula and Weight

• Date of Release and Retest/Expiry Date

• Recommended Storage Conditions

• Analytical Test Results (with specifications)

  • Appearance

  • Identity (IR, NMR, MS)

  • Purity (HPLC, GC)

  • Water Content

  • Residual Solvents

  • Assay (if applicable)

• Signature of authorized personnel

Conclusion

The validation of 2-(2,6-Dichlorophenoxy)propanoic acid as a reference standard is a rigorous, multi-step process that requires a combination of analytical expertise and adherence to established scientific principles. By employing a suite of orthogonal analytical techniques to confirm its identity, purity, and stability, researchers can have a high degree of confidence in the quality of this critical analytical reagent. This, in turn, underpins the reliability and reproducibility of the scientific data generated using this reference standard, ultimately contributing to the advancement of research and the development of safe and effective medicines.

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A Comparative Guide to the Auxin-Like Activity of Dichlorophenoxypropanoic Acid Isomers

This guide provides an in-depth technical comparison of the auxin-like activity of dichlorophenoxypropanoic acid isomers. Designed for researchers, scientists, and professionals in drug and herbicide development, this document moves beyond simple protocols to explain the causal mechanisms and experimental rationale that underpin the assessment of these synthetic auxins. We will explore the stereoselective interaction with plant hormonal pathways and detail robust, self-validating bioassays to quantify these effects.

Introduction: Chirality in Synthetic Auxins

Auxins are a class of plant hormones that orchestrate a vast array of developmental processes, from cell elongation and division to root formation and tropic responses.[1] Synthetic compounds that mimic the action of the primary native auxin, indole-3-acetic acid (IAA), have been leveraged for decades in agriculture as potent herbicides.[2] Dichlorprop (2,4-DP), or 2-(2,4-dichlorophenoxy)propanoic acid, is a prominent member of the chlorophenoxy herbicide family.[3]

A critical, yet often overlooked, feature of Dichlorprop is its chirality. It possesses a single asymmetric carbon, meaning it exists as two non-superimposable mirror images, or enantiomers: (R)-dichlorprop and (S)-dichlorprop.[4][5] As we will demonstrate, the biological activity of these isomers is not equal. The plant's auxin perception machinery exhibits a remarkable degree of stereospecificity, almost exclusively recognizing one enantiomer. This guide will dissect this enantioselectivity, providing the molecular context and the experimental frameworks to validate it.

The Molecular Target: The Auxin Signaling Pathway

To understand the differential activity of Dichlorprop isomers, we must first examine their molecular target. The canonical auxin signaling pathway is an elegantly simple and rapid system for controlling gene expression.[6][7] Synthetic auxins like Dichlorprop co-opt this natural pathway.[2]

The key players in this pathway are:

• TIR1/AFB Receptors: A family of F-box proteins (TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX) that function as the primary auxin receptors.[8][9]

• Aux/IAA Repressors: A family of transcriptional repressor proteins that bind to and inhibit Auxin Response Factors (ARFs).[8]

• Auxin Response Factors (ARFs): Transcription factors that bind to auxin-responsive elements in the promoters of genes, activating or repressing their expression.

At low auxin concentrations, Aux/IAA proteins bind to ARFs, repressing gene transcription.[8] When auxin is present, it acts as a "molecular glue," binding to a pocket in the TIR1/AFB receptor and stabilizing an interaction between the receptor and an Aux/IAA protein.[6][10] This event targets the Aux/IAA for ubiquitination and subsequent degradation by the 26S proteasome.[11] The removal of the Aux/IAA repressor liberates the ARF to regulate the expression of downstream genes, leading to the characteristic auxin response, such as cell elongation.[6][8][10]

Caption: Figure 1: The Canonical Auxin Signaling Pathway.

Comparative Efficacy of Dichlorprop Isomers

The herbicidal and auxin-like activity of Dichlorprop is almost exclusively attributed to the (R)-enantiomer, also known as Dichlorprop-p.[3][4][12] The (S)-enantiomer is considered biologically inactive.[13] This pronounced enantioselectivity stems from the three-dimensional structure of the auxin-binding pocket on the TIR1/AFB receptors. The (R)-isomer has the correct spatial arrangement to fit snugly into this pocket, facilitating the stable interaction with the Aux/IAA co-receptor.[9] The (S)-isomer, being a mirror image, cannot achieve this critical conformation and thus fails to initiate the degradation cascade.

This differential activity is not merely a scientific curiosity; it has significant practical implications. The initial commercial formulations of Dichlorprop were racemic mixtures (containing equal amounts of both isomers).[3][5] Modern synthetic chemistry has enabled the production of enantiopure (R)-Dichlorprop-p, which allows for a 50% reduction in the amount of chemical applied to the environment without compromising efficacy.[3]

Table 1: Comparative Auxin-Like Activity of Dichlorophenoxypropanoic Acid Isomers

Isomer	Common Name	Auxin-Like Activity	Receptor Binding (TIR1/AFB)	Herbicidal Efficacy
(R)-2-(2,4-dichlorophenoxy)propanoic acid	Dichlorprop-p	High	Effective	High[4][5]
(S)-2-(2,4-dichlorophenoxy)propanoic acid	-	Inactive or Negligible	Ineffective	Inactive[12][13]
Racemic Mixture (1:1)	Dichlorprop	Moderate	Partial (only R-isomer binds)	Moderate

Validating Auxin Activity: Key Bioassay Protocols

A bioassay uses a biological response to determine the potency of a substance.[14] For assessing auxin-like activity, two classic, reliable, and cross-validating methods are the Avena (oat) coleoptile elongation test and the root growth inhibition test.

Protocol 1: Avena Coleoptile Elongation Bioassay

This assay is based on the primary physiological function of auxin: promoting cell elongation in shoot tissues.[15][16] The degree of elongation of decapitated oat coleoptiles is directly proportional to the concentration of the active auxin.[15]

Causality Behind the Method:

• Etiolation (Growth in Darkness): Growing seedlings in the dark prevents the development of chlorophyll and minimizes the influence of light, which can affect endogenous hormone levels, thus making the tissue maximally sensitive to externally applied auxin.

• Decapitation: The tip of the coleoptile is the primary site of natural auxin production.[1] Removing it eliminates the endogenous supply, ensuring that any observed elongation is a direct result of the test substance.

• Sub-apical Segments: The region just below the tip is where cell elongation occurs, making these segments the ideal tissue for the assay.

Step-by-Step Methodology:

• Germination: Germinate Avena sativa (oat) seeds on moist filter paper in a light-proof container for approximately 72-96 hours at 25°C. A dim red light can be used for brief manipulations, as it does not significantly affect phototropic responses.

• Seedling Selection: Select uniform, straight seedlings. The coleoptiles should be approximately 20-30 mm in length.

• Decapitation and Sectioning: Using a sharp razor blade, remove the apical 2-3 mm of each coleoptile tip. Then, excise a 5-10 mm segment from the region just below the removed tip.[15][16]

• Incubation: Prepare serial dilutions of the Dichlorprop isomers (e.g., 10⁻⁷ M to 10⁻⁴ M) and a control solution (buffer without auxin). Float 10-15 coleoptile segments in petri dishes containing each test solution.

• Measurement: Incubate the dishes in the dark at 25°C for 18-24 hours. Measure the final length of each segment using a ruler or digital calipers.

• Analysis: Calculate the average elongation for each concentration. Plot the change in length against the logarithm of the isomer concentration to generate a dose-response curve.

Caption: Figure 2: Avena Coleoptile Elongation Workflow.

Protocol 2: Root Growth Inhibition Bioassay

While auxins promote shoot elongation, they typically inhibit root elongation at similar or even lower concentrations.[14][17] This inhibitory effect provides a sensitive and quantifiable endpoint for an alternative bioassay.[17][18]

Causality Behind the Method:

• Hormonal Sensitivity: Roots are exceptionally sensitive to auxin. The optimal concentration for root growth is very low, and concentrations that are optimal for shoots become strongly inhibitory to roots.[1] This makes root inhibition a very sensitive marker for auxin activity.

• Controlled Environment: Using sterile media and controlled conditions minimizes confounding variables like microbial activity or nutrient deficiencies.

Step-by-Step Methodology:

• Seed Sterilization: Surface-sterilize seeds of a sensitive species like cress (Lepidium sativum) or lettuce (Lactuca sativa) by briefly washing in 70% ethanol followed by a dilute bleach solution and several rinses with sterile distilled water.

• Germination: Place seeds on sterile filter paper moistened with sterile water in petri dishes and allow them to germinate in the dark for 48-72 hours until the primary root is 1-2 cm long.

• Treatment Setup: Prepare petri dishes containing filter paper soaked with known concentrations of the Dichlorprop isomers and a control.

• Incubation: Carefully transfer the germinated seedlings to the treatment dishes, ensuring the roots are in contact with the moistened paper. Seal the dishes and place them vertically in a dark incubator at 25°C.

• Measurement: After 24-48 hours, measure the length of the primary root.

• Analysis: Calculate the percentage of root growth inhibition for each treatment relative to the control. Plot the inhibition percentage against the isomer concentration. A strong auxin-like compound will show significant inhibition even at low concentrations.[19]

Conclusion and Outlook

The assessment of dichlorophenoxypropanoic acid isomers reveals a clear case of enantioselective biological activity. The herbicidal and auxin-like effects are mediated by the (R)-enantiomer, which effectively mimics endogenous auxin by binding to the TIR1/AFB receptor complex and triggering the degradation of Aux/IAA repressors.[9][13] The (S)-enantiomer remains biologically inert as it is sterically incompatible with the receptor.[12]

The Avena coleoptile elongation test and the root growth inhibition test serve as robust, reliable, and complementary bioassays for quantifying this differential activity.[16][17] Understanding this molecular and physiological basis for stereospecificity is not only fundamental to plant science but also crucial for developing more efficient and environmentally responsible agricultural chemicals. The shift toward enantiopure active ingredients like Dichlorprop-p represents a significant advance in the field, minimizing environmental load while maximizing efficacy.

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A Senior Application Scientist's Guide to Evaluating the Binding Affinity of Dichlorophenoxypropanoic Acids to Auxin Receptors

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the principles and methodologies for evaluating the binding affinity of dichlorophenoxypropanoic acids to auxin receptors. We will delve into the intricacies of the auxin signaling pathway, compare state-of-the-art biophysical techniques for quantifying molecular interactions, and provide actionable, field-proven protocols.

The Auxin Receptor System: A Unique Molecular Glue Mechanism

Auxin, a pivotal phytohormone, governs numerous aspects of plant growth and development. Its perception at the molecular level does not follow a conventional ligand-receptor binding model. Instead, auxin acts as a "molecular glue," stabilizing the interaction between two protein components: the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) proteins and the Auxin/INDOLE-3-ACETIC ACID (Aux/IAA) transcriptional repressors.[1][2][3] This ternary complex formation is the cornerstone of auxin signaling.

The core components of this signaling pathway are:

• TIR1/AFB F-box Proteins: These are the primary auxin receptors. In Arabidopsis thaliana, this family consists of TIR1 and five other AUXIN SIGNALING F-BOX (AFB) proteins (AFB1-AFB5).[4][5]

• Aux/IAA Proteins: These are transcriptional repressors that bind to AUXIN RESPONSE FACTORs (ARFs).

• AUXIN RESPONSE FACTORs (ARFs): These transcription factors bind to auxin-responsive elements in the promoters of auxin-regulated genes.[1]

In the absence of auxin, Aux/IAA proteins bind to ARFs, repressing their transcriptional activity. When auxin is present, it binds to the TIR1/AFB protein, creating a binding surface that recruits an Aux/IAA protein.[2][6] This auxin-mediated interaction leads to the ubiquitination and subsequent degradation of the Aux/IAA protein by the 26S proteasome.[4][7] The degradation of the repressor frees the ARF to regulate the expression of downstream genes.

Caption: Figure 1: The Auxin Signaling Pathway.

Dichlorophenoxypropanoic acids, a class of synthetic auxins, mimic the action of the natural auxin indole-3-acetic acid (IAA) by binding to the TIR1/AFB receptors and initiating the degradation of Aux/IAA repressors.[8][9] However, the binding affinity and specificity for different TIR1/AFB family members can vary among different synthetic auxins, leading to distinct physiological responses.[5][8] Therefore, accurately quantifying the binding affinity is crucial for understanding their mode of action and for the development of novel herbicides and plant growth regulators.

Comparative Analysis of Techniques for Measuring Binding Affinity

Several biophysical techniques can be employed to measure the binding affinity of dichlorophenoxypropanoic acids to auxin receptors. The choice of method depends on the specific research question, the available instrumentation, and the purity of the protein samples. Here, we compare three widely used techniques: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Radioligand Binding Assays.

Technique	Principle	Information Obtained	Advantages	Disadvantages
Surface Plasmon Resonance (SPR)	Measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte to an immobilized ligand.[10]	Real-time kinetics (kon, koff), equilibrium dissociation constant (KD), binding specificity.[11][12]	Label-free, high sensitivity, requires small amounts of protein, suitable for high-throughput screening.[12]	Requires immobilization of one binding partner which may affect its activity, potential for mass transport limitations.
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during a binding event.[13][14][15]	Equilibrium dissociation constant (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of binding.[16][17]	Label-free, in-solution measurement, provides a complete thermodynamic profile of the interaction.[14][16]	Requires large amounts of pure protein, lower throughput, sensitive to buffer mismatches.[15]
Radioligand Binding Assay	Measures the binding of a radiolabeled ligand to a receptor, often in a competitive format with an unlabeled ligand.[18][19]	Equilibrium dissociation constant (KD), inhibitory constant (Ki), receptor density (Bmax).[20]	High sensitivity, considered a "gold standard" for affinity determination.[20]	Requires synthesis of a radiolabeled ligand, safety precautions for handling radioactivity, endpoint assay (no kinetic data).

Experimental Protocols: A Step-by-Step Guide

Surface Plasmon Resonance (SPR) Assay

This protocol outlines a typical SPR experiment to measure the binding of a dichlorophenoxypropanoic acid to the TIR1-Aux/IAA co-receptor complex.

Caption: Figure 2: Workflow for an SPR-based binding assay.

Materials:

• SPR instrument (e.g., Biacore)

• Streptavidin-coated sensor chip

• Purified TIR1 or AFB protein

• Biotinylated peptide corresponding to the degron domain of an Aux/IAA protein (e.g., IAA7)[12]

• Dichlorophenoxypropanoic acid of interest

• SPR running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., glycine-HCl, pH 2.5)

Procedure:

• Chip Immobilization:

  • Equilibrate the streptavidin-coated sensor chip with running buffer.

  • Inject the biotinylated Aux/IAA degron peptide over the flow cell surface to achieve a target immobilization level (e.g., 200-400 Response Units). A reference flow cell should be left unmodified or immobilized with a scrambled peptide to subtract non-specific binding.[12]

• Binding Analysis:

  • Prepare a series of dilutions of the dichlorophenoxypropanoic acid in running buffer.

  • Prepare a constant concentration of the TIR1/AFB protein in running buffer.

  • For each binding cycle, co-inject the TIR1/AFB protein mixed with a specific concentration of the dichlorophenoxypropanoic acid over the sensor and reference flow cells.

  • Monitor the association phase, followed by a dissociation phase where only running buffer is injected.[21]

• Regeneration:

  • After each binding cycle, inject the regeneration solution to remove any bound protein-ligand complex from the chip surface.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to obtain specific binding sensorgrams.

  • Fit the sensorgrams to an appropriate binding model (e.g., 1:1 Langmuir binding) using the instrument's software to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (KD = koff/kon).[12]

Isothermal Titration Calorimetry (ITC)

This protocol describes a typical ITC experiment to characterize the thermodynamics of dichlorophenoxypropanoic acid binding to an auxin receptor.

Materials:

• Isothermal Titration Calorimeter

• Purified TIR1/AFB protein

• Dichlorophenoxypropanoic acid of interest

• Dialysis buffer

Procedure:

• Sample Preparation:

  • Dialyze the purified TIR1/AFB protein and the dichlorophenoxypropanoic acid solution extensively against the same buffer to minimize buffer mismatch effects.

  • Determine the accurate concentrations of the protein and ligand.

• ITC Experiment:

  • Load the TIR1/AFB protein solution into the sample cell of the calorimeter.

  • Load the dichlorophenoxypropanoic acid solution into the injection syringe.

  • Set the experimental parameters (temperature, stirring speed, injection volume, and spacing).

  • Perform a series of injections of the ligand into the protein solution. A control experiment with ligand injected into buffer should also be performed to determine the heat of dilution.[13][14]

• Data Analysis:

  • Integrate the raw ITC data (heat flow versus time) to obtain the heat change for each injection.

  • Subtract the heat of dilution from the heat of binding.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the equilibrium dissociation constant (KD), stoichiometry (n), and enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(KA) = ΔH - TΔS, where KA = 1/KD.[16][17]

Quantitative Comparison of Binding Affinities

The following table provides a template for comparing the binding affinities of different dichlorophenoxypropanoic acids to various auxin receptors. The data presented here is illustrative; researchers should populate this table with their own experimental data.

Compound	Receptor	KD (nM) - SPR	KD (µM) - ITC	Notes
2,4-Dichlorophenoxy-propanoic acid	TIR1	e.g., 50	e.g., 0.5	Reference compound.
AFB2	e.g., 75	e.g., 0.8
AFB5	e.g., 150	e.g., 1.5	Lower affinity for AFB5.
Compound X	TIR1	e.g., 25	e.g., 0.2	Higher affinity than reference.
AFB2	e.g., 100	e.g., 1.0	Selective for TIR1 over AFB2.
AFB5	e.g., 500	e.g., 5.0	Very low affinity for AFB5.
Compound Y	TIR1	e.g., 200	e.g., 2.0	Lower affinity than reference.
AFB2	e.g., 250	e.g., 2.5
AFB5	e.g., 50	e.g., 0.4	Selective for AFB5.

Note: The KD values obtained from SPR and ITC may differ due to the different principles of the techniques and the experimental conditions.

Conclusion and Future Directions

The evaluation of the binding affinity of dichlorophenoxypropanoic acids to auxin receptors is a critical step in understanding their biological activity. Techniques such as SPR and ITC provide robust and quantitative data to characterize these interactions. By systematically comparing the binding affinities of a range of compounds to different TIR1/AFB receptor family members, researchers can build structure-activity relationships and gain insights into receptor selectivity. This knowledge is invaluable for the rational design of new herbicides with improved efficacy and selectivity, as well as for the development of novel plant growth regulators with specific applications in agriculture. Future studies should aim to correlate in vitro binding data with in vivo physiological responses to build a comprehensive understanding of the mode of action of these important compounds.

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• Creative Proteomics. Isothermal Titration Calorimetry for Studying Protein–Ligand and Protein-Protein Interactions. Molecular Interaction, Protein Interaction.
• Dharmasiri, N., & Estelle, M. (2017). Assaying Auxin Receptor Activity Using SPR Assays with F-Box Proteins and Aux/IAA Degrons. Methods in Molecular Biology, 1497, 159-191.
• Doyle, M. L. (1999). Isothermal titration calorimetry of protein-protein interactions. Current Opinion in Biotechnology, 10(1), 35-41.
• Freire, E. (2013). Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions. Methods in Molecular Biology, 1008, 103-118.
• Lavy, M., & Estelle, M. (2016). Mechanisms of auxin signaling. Development, 143(18), 3226-3229.
• Ghayem, M. et al. (2022). Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions.
• Mockaitis, K., & Estelle, M. (2008). Auxin receptors and plant development: a new signaling paradigm. Annual review of cell and developmental biology, 24, 55-80.
• Chapman, E. J., & Estelle, M. (2009). Auxin signaling. Current Biology, 19(11), R485-R487.
• Schepetilnikov, M., & Ryabova, L. A. (2017). Auxin Signaling in Regulation of Plant Translation Reinitiation. Frontiers in plant science, 8, 2125.
• Powers, S. K., & Strader, L. C. (2016). Auxin signaling. Plant Physiology, 172(1), 27-35.
• Prigge, M. J., et al. (2016). Radioligand Binding Assays for Determining Dissociation Constants of Phytohormone Receptors.
• Calderón Villalobos, L. I., et al. (2013). Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation. ACS Chemical Biology, 8(1), 133-142.
• Prigge, M. J., et al. (2025). Radioligand Binding Assays for Determining Dissociation Constants of Phytohormone Receptors.
• Guerra, D. D., et al. (2022). The differential binding and biological efficacy of auxin herbicides. Pest Management Science, 78(4), 1305-1314.
• Gifford Bioscience. Radioligand Binding Assay.
• Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American journal of physiology. Lung cellular and molecular physiology, 265(4), L421-L429.
• Hayashi, K. (2021). Chemical Biology in Auxin Research. Annual Review of Plant Biology, 72, 269-291.
• Walsh, T. A., et al. (2006). Mutations in an Auxin Receptor Homolog AFB5 and in SGT1b Confer Resistance to Synthetic Picolinate Auxins and Not to 2,4-Dichlorophenoxyacetic Acid or Indole-3-Acetic Acid in Arabidopsis. Plant Physiology, 142(2), 542-552.
• Carterra. (2022, April 4). Fundamentals of Surface Plasmon Resonance (SPR) | Biology Solutions [Video]. YouTube.
• BioTechniques. (2023, November 7). An introduction to surface plasmon resonance [Video]. YouTube.
• Tan, X., et al. (2007). Auxin Perception—Structural Insights.

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A Guide to Inter-Laboratory Comparison of Dichlorprop Analysis in Water Samples

This guide provides an in-depth technical overview of the analytical methodologies for the determination of dichlorprop in water samples, with a focus on the critical role of inter-laboratory comparisons in ensuring data accuracy and reliability. It is intended for researchers, analytical scientists, and laboratory professionals involved in environmental monitoring and water quality assessment.

Introduction: The Imperative for Accurate Dichlorprop Monitoring

Dichlorprop, a chlorophenoxy herbicide, has been widely used for the control of broadleaf weeds. Its potential for persistence and mobility in the soil can lead to the contamination of ground and surface water resources. Regulatory bodies worldwide have established maximum residue limits (MRLs) for dichlorprop in drinking water to protect public health. For instance, the Australian Drinking Water Guidelines set a health-based guideline value for dichlorprop.[1] Accurate and precise analytical methods are therefore essential for monitoring dichlorprop levels in water and ensuring compliance with these regulations.

The inherent variability in analytical measurements, arising from differences in instrumentation, methodologies, and laboratory practices, necessitates a standardized approach to performance evaluation. Inter-laboratory comparisons and proficiency testing (PT) schemes are the cornerstones of a robust quality assurance system in analytical laboratories.[2][3] They provide an objective assessment of a laboratory's performance and the reliability of its analytical data. This guide will delve into the common analytical techniques for dichlorprop analysis and the framework of inter-laboratory comparisons for evaluating and improving analytical performance.

Analytical Methodologies for Dichlorprop in Water

The determination of dichlorprop in water samples is typically performed using chromatographic techniques coupled with sensitive detectors. The choice of method often depends on the required detection limits, the complexity of the sample matrix, and the available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography-mass spectrometry (GC-MS) is a well-established and widely used technique for the analysis of semi-volatile organic compounds like dichlorprop.[1] The acidic nature of dichlorprop often necessitates a derivatization step to convert it into a more volatile and less polar compound, improving its chromatographic behavior and detection.

Causality of Experimental Choices:

• Sample Preparation: Solid-phase extraction (SPE) is a common and effective technique for extracting and concentrating dichlorprop from water samples. The choice of SPE sorbent (e.g., C18) is critical for efficient retention of the analyte. Acidification of the water sample to a pH below the pKa of dichlorprop ensures it is in its non-ionized form, maximizing its retention on the non-polar SPE sorbent.

• Derivatization: Esterification is a frequent derivatization strategy. Reagents like diazomethane or BF3/methanol convert the carboxylic acid group of dichlorprop into its methyl ester. This derivatization is crucial as it reduces the polarity of the analyte, making it suitable for GC analysis, and often improves its sensitivity.

• GC Separation: A capillary column with a non-polar or medium-polarity stationary phase is typically used for the separation of the dichlorprop ester from other sample components. The temperature program of the GC oven is optimized to achieve good resolution and peak shape.

• MS Detection: Mass spectrometry provides high selectivity and sensitivity. Operating in selected ion monitoring (SIM) mode allows for the detection of specific fragment ions of the derivatized dichlorprop, minimizing interferences from the matrix and enhancing the signal-to-noise ratio.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful alternative for the analysis of polar and thermally labile pesticides like dichlorprop, often eliminating the need for derivatization.

Causality of Experimental Choices:

• Sample Preparation: Similar to GC-MS, SPE is commonly employed for sample clean-up and concentration.

• LC Separation: Reversed-phase liquid chromatography using a C18 column is the standard approach. The mobile phase typically consists of a mixture of water and an organic solvent (e.g., acetonitrile or methanol) with the addition of a modifier like formic acid to ensure the analyte is in its protonated or deprotonated form, depending on the ionization mode.

• MS/MS Detection: Electrospray ionization (ESI) is the most common ionization technique for phenoxy herbicides. Tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM) mode provides exceptional selectivity and sensitivity. The transition of a specific precursor ion to one or more product ions is monitored, providing a high degree of confidence in the identification and quantification of dichlorprop.

The Framework of Inter-Laboratory Comparisons

Inter-laboratory comparisons (ILCs) and proficiency tests (PTs) are essential tools for external quality control in analytical laboratories.[2][3] They allow laboratories to assess their performance against their peers and a reference value.

The Proficiency Testing Process

A typical PT scheme for dichlorprop in water involves a PT provider preparing and distributing homogeneous and stable water samples with a known, but undisclosed to the participants, concentration of dichlorprop. Participating laboratories analyze the samples using their routine analytical methods and report their results to the provider.

The provider then statistically analyzes the collected data and provides each laboratory with a performance evaluation, often in the form of a z-score.[1][4]

Statistical Evaluation: The Z-Score

The z-score is a widely accepted statistical tool for evaluating a laboratory's performance in a proficiency test.[1][4] It is calculated using the following formula:

z = (x - X) / σ

where:

• x is the result reported by the laboratory

• X is the assigned value (the best estimate of the true concentration)

• σ is the standard deviation for proficiency assessment (a measure of the acceptable spread of results)

The interpretation of the z-score is generally as follows:

• |z| ≤ 2: Satisfactory performance

• 2 < |z| < 3: Questionable performance (warning signal)

• |z| ≥ 3: Unsatisfactory performance (action signal)

A laboratory with an unsatisfactory z-score is expected to investigate the cause of the deviation and implement corrective actions to improve its analytical performance.

Inter-Laboratory Comparison Data for Dichlorprop Analysis

Obtaining publicly available, detailed final reports from proficiency testing schemes can be challenging. However, to illustrate the principles of data comparison and interpretation in an inter-laboratory study, the following table presents a hypothetical dataset for the analysis of dichlorprop in a water sample.

Table 1: Hypothetical Inter-Laboratory Comparison Results for Dichlorprop in Water

Laboratory ID	Analytical Method	Reported Concentration (µg/L)	Assigned Value (µg/L)	Standard Deviation for Proficiency Assessment (µg/L)	Calculated z-score	Performance Evaluation
Lab-001	GC-MS (with derivatization)	0.48	0.50	0.10	-0.20	Satisfactory
Lab-002	LC-MS/MS	0.52	0.50	0.10	0.20	Satisfactory
Lab-003	GC-MS (with derivatization)	0.65	0.50	0.10	1.50	Satisfactory
Lab-004	LC-MS/MS	0.39	0.50	0.10	-1.10	Satisfactory
Lab-005	GC-MS (with derivatization)	0.78	0.50	0.10	2.80	Questionable
Lab-006	LC-MS/MS	0.25	0.50	0.10	-2.50	Questionable
Lab-007	GC-MS (with derivatization)	0.85	0.50	0.10	3.50	Unsatisfactory
Lab-008	LC-MS/MS	0.18	0.50	0.10	-3.20	Unsatisfactory

Disclaimer: The data presented in this table is for illustrative purposes only and does not represent the actual results of any specific inter-laboratory comparison.

This hypothetical data demonstrates the variability in results that can be observed between laboratories and how the z-score is used to provide a standardized assessment of performance. Laboratories with questionable or unsatisfactory results would need to investigate potential sources of error, which could include issues with calibration standards, sample preparation, instrument performance, or data processing.

Experimental Protocols

Protocol for Dichlorprop Analysis by GC-MS

• Sample Preparation (Solid-Phase Extraction):

  • Acidify a 500 mL water sample to pH 2 with sulfuric acid.

  • Condition a C18 SPE cartridge (500 mg) with 5 mL of methanol followed by 5 mL of deionized water (pH 2).

  • Load the acidified water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

  • Wash the cartridge with 5 mL of deionized water.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analyte with 5 mL of ethyl acetate.

  • Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

• Derivatization (Methylation with Diazomethane):

  • Caution: Diazomethane is explosive and toxic. This procedure must be performed in a well-ventilated fume hood by trained personnel.

  • Add an ethereal solution of diazomethane dropwise to the concentrated extract until a faint yellow color persists.

  • Allow the reaction to proceed for 10 minutes.

  • Remove the excess diazomethane by bubbling a gentle stream of nitrogen through the solution.

  • Adjust the final volume to 1 mL with hexane.

• GC-MS Analysis:

  • GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector: Splitless mode at 250 °C.

  • Oven Program: 60 °C (hold 1 min), ramp to 280 °C at 10 °C/min, hold 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Interface: 280 °C.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least three characteristic ions for the dichlorprop methyl ester.

Protocol for Dichlorprop Analysis by LC-MS/MS

• Sample Preparation (Solid-Phase Extraction):

  • Follow steps 1.1.1 to 1.1.7 from the GC-MS protocol.

  • Reconstitute the dried extract in 1 mL of the initial mobile phase composition.

• LC-MS/MS Analysis:

  • LC Column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

  • Ionization: Electrospray Ionization (ESI) in negative mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor at least two precursor-product ion transitions for dichlorprop.

Visualization of Workflows

Caption: General workflow for dichlorprop analysis in water samples by GC-MS and LC-MS/MS.

Caption: Logical flow of a proficiency testing scheme for analytical laboratories.

Conclusion

The accurate determination of dichlorprop in water samples is crucial for environmental protection and public health. Both GC-MS and LC-MS/MS are powerful and reliable techniques for this purpose, with the choice between them depending on specific laboratory needs and capabilities. This guide underscores the indispensable role of inter-laboratory comparisons and proficiency testing in validating analytical methods and ensuring the quality and comparability of data generated by different laboratories. Participation in such schemes, coupled with a thorough understanding of the analytical methodologies and the principles of quality control, is fundamental to maintaining high standards in the analysis of dichlorprop and other environmental contaminants.

References

• Australian Government National Health and Medical Research Council. (n.d.). Dichlorprop/Dichlorprop-P. Australian Drinking Water Guidelines. Retrieved from [Link]

• Benchmark International. (2024, August 1). Inter laboratory Comparison 2023 Report. Retrieved from [Link]

• Fapas. (n.d.). Proficiency Testing. Retrieved from [Link]

• Indonesian Journal of Chemical Studies. (2024, January 26). Evaluation of Interlaboratory Comparisons on Quality Testing Towards Pesticide Formulation of beta-Cyfluthrin, Chlorpyrifos, and Profenofos Active Ingredients. Retrieved from [Link]

• International Atomic Energy Agency. (n.d.). Worldwide Interlaboratory Comparison on the Determination of Organochlorine Compounds, Polybrominated Diphenyl Ethers and Poly. Scientific, technical publications in the nuclear field. Retrieved from [Link]

• Labsert. (n.d.). External Quality Control Tests - Interlaboratory Comparison Test Preparation and Information Guide. Retrieved from [Link]

• NORMAN Network. (n.d.). INTERLABORATORY COMPARISON ON STRATEGIES FOR SEMI-QUANTITATIVE NON-TARGETED LC-ESI-HRMS. Retrieved from [Link]

• PubMed. (2014, January 7). Results of an interlaboratory comparison of analytical methods for contaminants of emerging concern in water. Retrieved from [Link]

• Qualitycheck. (n.d.). Proficiency testing (PT): Pesticides in natural waters. Retrieved from [Link]

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• SpringerLink. (n.d.). Interpretation of interlaboratory comparison results to evaluate laboratory proficiency. Retrieved from [Link]

• Umweltbundesamt. (n.d.). Guaranteed accuracy in water quality measurements. Retrieved from [Link]

• Umweltbundesamt. (n.d.). PROFICIENCY TESTING FOR PESTICIDES IN ACCORDANCE WITH THE DRINKING WATER ORDINANCE. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). PFAS National Environmental Management Plan Version 2.0. Retrieved from [Link]

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Safety & Regulatory Compliance

Proper Disposal of 2-(2,6-Dichlorophenoxy)propanoic Acid: A Comprehensive Guide for Laboratory Professionals

Immediate Safety and Hazard Assessment

Before initiating any disposal protocol, a thorough understanding of the hazards associated with 2-(2,6-Dichlorophenoxy)propanoic acid is paramount. Based on data for analogous compounds, it should be treated as a substance that is harmful if swallowed or in contact with skin, causes skin irritation, and can cause serious eye damage.[1][2][3] It is also recognized as being very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

A fundamental aspect of laboratory safety is the consistent and correct use of PPE. The following should be considered the minimum requirement when handling 2-(2,6-Dichlorophenoxy)propanoic acid in any form (solid, solution, or as waste):

• Eye Protection: Wear tightly fitting safety goggles with side-shields.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Gloves must be inspected prior to use and properly removed and discarded after handling.[3]

• Body Protection: A lab coat or chemical-resistant apron should be worn to prevent skin contact.[1][2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.[1][2]

Engineering Controls

All handling of 2-(2,6-Dichlorophenoxy)propanoic acid, including weighing, preparing solutions, and packaging for disposal, should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[3] An emergency eyewash station and safety shower must be readily accessible.[1]

Waste Characterization and Segregation

Proper waste disposal begins with accurate characterization. 2-(2,6-Dichlorophenoxy)propanoic acid is a chlorinated phenoxy herbicide. Wastes containing this compound are typically classified as hazardous waste under the Resource Conservation and Recovery Act (RCRA) due to their toxicity and potential environmental impact.

EPA Hazardous Waste Codes: Wastes from the production of chlorinated phenoxyacetic acids can be listed as hazardous. For instance, 2,4-D (2,4-Dichlorophenoxyacetic acid) is assigned the EPA hazardous waste number D016.[4] It is prudent to manage 2-(2,6-Dichlorophenoxy)propanoic acid waste under similar classifications, pending confirmation with your institution's Environmental Health and Safety (EHS) department.

Segregation is Key:

• Collect all waste containing 2-(2,6-Dichlorophenoxy)propanoic acid in a dedicated, clearly labeled, and leak-proof container.

• Do not mix this waste with other chemical waste streams unless explicitly approved by your EHS officer. Incompatible materials can lead to dangerous reactions.

• Solid waste (e.g., contaminated filter paper, disposable labware) should be collected separately from liquid waste.

Disposal Procedures

The primary and most environmentally sound method for the disposal of chlorinated organic compounds like 2-(2,6-Dichlorophenoxy)propanoic acid is high-temperature incineration .

Incineration (Recommended Method)

Incineration ensures the complete thermal destruction of the organic molecule, converting it to less harmful inorganic compounds.

Operational Parameters for Incineration:

Parameter	Recommended Value	Rationale
Temperature	>982°C (1800°F)	Ensures complete thermal decomposition of the chlorinated organic structure.
Dwell Time	Minimum of 2 seconds	Provides sufficient time for the complete destruction of the compound and its intermediates.

| Off-Gas Treatment | Alkaline Scrubbing | Necessary to neutralize acidic gases (e.g., hydrogen chloride) produced during combustion. |

Source: Inferred from general guidelines for chlorinated herbicide incineration.

Protocol for Preparing Waste for Incineration:

• Packaging: Place the segregated waste in a container approved by your facility's hazardous waste management provider. The container must be in good condition, compatible with the waste, and securely sealed.

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "2-(2,6-Dichlorophenoxy)propanoic acid," and any other information required by your institution and local regulations.

• Storage: Store the sealed and labeled waste container in a designated hazardous waste accumulation area, away from incompatible materials, until it is collected by a licensed hazardous waste disposal company.

Alternative Disposal Considerations (For Dilute Aqueous Solutions)

For very dilute aqueous solutions, chemical treatment may be a consideration, though it is generally less practical for bulk disposal in a research setting. Methods like advanced oxidation processes (e.g., using Fenton's reagent) have been shown to degrade the 2,4-D isomer in wastewater. However, these methods require careful control of reaction conditions and may produce hazardous byproducts. Consultation with and approval from your EHS department is mandatory before attempting any chemical degradation.

Spill Management and Decontamination

Accidents can happen, and a clear, concise spill response plan is essential.

Spill Cleanup Protocol

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill site.

• Ventilate: If the spill occurs outside of a fume hood, ensure the area is well-ventilated.

• Don PPE: Before attempting any cleanup, don the appropriate PPE as outlined in section 1.1.

• Containment: For solid spills, carefully sweep up the material to avoid generating dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain and absorb the liquid.

• Collection: Place all contaminated materials (absorbent, swept powder, etc.) into a designated hazardous waste container.

• Decontamination:

  • Wash the spill area with soap and water.

  • For final decontamination, a dilute solution of sodium carbonate can be used to neutralize any remaining acidic residue.

  • Collect all cleaning materials and rinsate as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS department, regardless of the size.

Decontamination of Empty Containers

Empty containers that held 2-(2,6-Dichlorophenoxy)propanoic acid must be decontaminated before disposal.

• Triple Rinsing:

  • Rinse the container with a suitable solvent (e.g., acetone or methanol) at least three times.

  • Collect the rinsate as hazardous waste.

• Disposal of Rinsed Containers: Once triple-rinsed, the container can often be disposed of as non-hazardous waste. However, confirm this with your institution's EHS guidelines. Puncturing the container to prevent reuse is a common practice.

Visualizing the Disposal Workflow

To aid in understanding the procedural flow, the following diagrams illustrate the decision-making process and the relationships between hazards and safety measures.

Caption: Workflow for the safe disposal of 2-(2,6-Dichlorophenoxy)propanoic acid.

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Personal protective equipment for handling 2-(2,6-Dichlorophenoxy)propanoic acid

Comprehensive PPE and Safe Handling Guide: 2-(Dichlorophenoxy)propanoic Acid

A Senior Application Scientist's Guide for Laboratory Professionals

This guide provides essential, field-proven safety protocols for handling 2-(Dichlorophenoxy)propanoic acid. As laboratory professionals, our primary responsibility is to mitigate risk through a deep understanding of the materials we handle, ensuring both personal safety and the integrity of our research. This document moves beyond a simple checklist to explain the causality behind each safety recommendation, empowering you to work with confidence and precision.

Scope Note: The user has requested information on 2-(2,6-Dichlorophenoxy)propanoic acid. However, comprehensive safety data is more readily available and standardized for its isomer, 2-(2,4-Dichlorophenoxy)propanoic acid (CAS No. 120-36-5), commonly known as Dichlorprop.[1] Given that both are chlorinated phenoxy herbicides, their core hazard profiles are anticipated to be similar.[2][3] Therefore, this guide utilizes the robust data for Dichlorprop as a conservative and scientifically grounded basis for ensuring safety when handling either isomer.

Hazard Assessment: The 'Why' Behind the Protocol

Understanding the specific hazards of 2-(2,4-Dichlorophenoxy)propanoic acid is fundamental to selecting the correct Personal Protective Equipment (PPE). The substance's hazard classifications directly dictate the necessary layers of protection.[4] It is a colorless to yellowish crystalline solid, meaning the potential for airborne dust generation during handling is a primary concern.[1][5]

Table 1: GHS Hazard Classification for 2-(2,4-Dichlorophenoxy)propanoic Acid

Hazard Classification	Category	Implication for PPE Selection
Acute Toxicity (Oral, Dermal)	Category 4	Harmful if swallowed or in contact with skin; requires gloves and protective clothing to prevent absorption.[4][6]
Skin Corrosion/Irritation	Category 2	Causes skin irritation; necessitates the use of chemical-resistant gloves and a lab coat or coveralls.[4][6]
Serious Eye Damage/Irritation	Category 1	Causes serious eye damage; mandates the use of chemical splash goggles and potentially a face shield.[4][6]
Suspected of Causing Cancer	Category 2	Long-term or repeated exposure may pose a carcinogenic risk, reinforcing the need for stringent contamination control.[6]
Aquatic Hazard (Acute & Chronic)	Category 1	Very toxic to aquatic life with long-lasting effects; requires careful handling to prevent environmental release.[4]

The causality is clear: the risk of serious eye damage means standard safety glasses are insufficient.[7] The designation of harmful in contact with skin necessitates more than just a standard cotton lab coat, pointing towards chemical-resistant materials, especially during procedures with a high risk of contamination.[8]

Core PPE Requirements: Your Barrier Against Exposure

Based on the hazard assessment, a multi-layered approach to PPE is required. All PPE should be selected based on its ability to resist the specific chemical and physical form of the substance.

Eye and Face Protection

Due to the Category 1 hazard for serious eye damage, robust eye protection is non-negotiable.[4][9]

• Primary Protection: Wear tightly fitting chemical splash goggles that conform to EN 166 (EU) or ANSI Z87.1 (US) standards.[7][10]

• Secondary Protection: When weighing or transferring the solid powder outside of a contained system, or when there is a significant risk of splashing, supplement goggles with a face shield.[11][12] A face shield alone is not adequate protection.[8]

Skin and Body Protection

Protection must prevent all skin contact. This involves a two-pronged approach.

• Gloves: Always wear unlined, chemical-resistant gloves.[11][13] Nitrile or neoprene gloves provide good protection against both dry and liquid pesticide formulations.[8] Ensure gloves extend to the mid-forearm. Before removal, wash the exterior of the gloves, then discard them according to your institution's hazardous waste protocol.[11]

• Protective Clothing: A clean, buttoned lab coat is the minimum requirement for low-volume solution handling. For handling the solid powder or larger quantities, a chemical-resistant suit or apron over a lab coat is recommended.[8] Pant legs must be worn outside of footwear to prevent chemicals from channeling into your boots.[11]

Respiratory Protection

The primary inhalation risk comes from the solid form.

• Engineering Controls: The first line of defense is to handle the solid chemical within a certified chemical fume hood or other ventilated enclosure to minimize dust generation.[14]

• Respirator Use: A respirator is required when dusts are generated, especially outside of a fume hood. A half-mask respirator with a P100 (particulate) filter is recommended. For handling solutions that may produce aerosols, a combination cartridge (e.g., ABEK-P100) that protects against organic vapors and particulates should be considered.[7][15]

Procedural Workflow: From Preparation to Disposal

A disciplined workflow is critical to ensuring that PPE is used effectively and does not become a source of contamination.

Caption: Workflow for safe handling of 2-(Dichlorophenoxy)propanoic acid.

Step-by-Step Donning Protocol (Donning)

The sequence of putting on PPE is designed to prevent contamination of clean surfaces.

• Lab Coat/Coveralls: Put on your protective body wear.

• Respirator: If required, perform a seal check and don your respirator.

• Goggles/Face Shield: Put on eye and face protection. Ensure goggles form a good seal with the respirator.

• Gloves: Don gloves last, pulling the cuffs over the sleeves of your lab coat.

Step-by-Step Removal and Disposal Protocol (Doffing)

This sequence is critical for preventing self-contamination. It assumes the exterior of your PPE is contaminated.

• Gloves (Outer Pair if Double-Gloved): Remove the most contaminated item first. Peel one glove off by grasping the cuff and pulling it inside-out. With your clean hand, slide your finger under the cuff of the remaining glove and peel it off. Dispose of them immediately in a designated hazardous waste container.

• Lab Coat/Coveralls: Unbutton or unzip and peel the garment away from your body, turning it inside-out as you go. Avoid shaking it. Place it in a designated container for laundering or disposal.

• Face Shield/Goggles: Remove by handling the strap, avoiding contact with the front surface.

• Respirator: Remove without touching the front of the mask.

• Personal Hygiene: Immediately wash your hands and any exposed skin thoroughly with soap and water.[13][14] Do not eat, drink, or smoke in the work area.[14]

Spill and Emergency Procedures

• Skin Contact: Immediately remove all contaminated clothing. Vigorously wash the affected area with soap and water for at least 15 minutes.[4][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[6][9] Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Spill: Evacuate the area. For solids, carefully sweep or vacuum up the material, avoiding dust generation, and place it in a suitable, sealed container for disposal.[6][14] Do not let the product enter drains.[16]

Summary of PPE Recommendations

Table 2: Task-Specific PPE Requirements

Task	Minimum Required PPE
Weighing/Handling Solid Powder	Chemical-resistant coveralls or apron over lab coat, chemical splash goggles, face shield, half-mask respirator with P100 filter, chemical-resistant gloves.
Preparing Stock Solutions	Lab coat, chemical splash goggles, chemical-resistant gloves. Work in a fume hood.
Handling Dilute Solutions (<1%)	Lab coat, chemical splash goggles, chemical-resistant gloves.
Cleaning Glassware	Lab coat, chemical splash goggles, chemical-resistant gloves.

This guide is built on a foundation of proactive risk mitigation. By understanding the "why" behind each piece of protective equipment and adhering to a strict, logical workflow, you build a system of safety that protects you, your colleagues, and your research.

References

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• Solutions Pest & Lawn. (n.d.). The Best Personal Protective Equipment For Pesticides. Retrieved from [Link]

• Winfield Solutions, LLC. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• Agriculture and Environment Research Unit (AERU), University of Hertfordshire. (n.d.). Dichlorprop-P (Ref: BAS 044H). Retrieved from [Link]

• Pesticide Safety Education Program (PSEP). (n.d.). Personal Protection for the Applicator and Worker Module. Cornell University. Retrieved from [Link]

• University of Missouri Extension. (2000). Personal Protective Equipment for Working With Pesticides. Retrieved from [Link]

• Oregon OSHA. (n.d.). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Retrieved from [Link]

• Family Plot. (2018, August 4). Phenoxy Herbicides [Video]. YouTube. Retrieved from [Link]

• International Programme on Chemical Safety (IPCS). (n.d.). ICSC 0038 - DICHLORPROP. Retrieved from [Link]

• Weed Science Society of America. (n.d.). The Phenoxy Herbicides. Cambridge University Press & Assessment. Retrieved from [Link]

• Huntington Laboratories, Inc. (n.d.). Vector SDS and Chemical Management. Retrieved from [Link]

• U.S. Department of Agriculture. (n.d.). Historic, archived document. Wikimedia Commons. Retrieved from [Link]

• New Jersey Department of Health. (2006). Right to Know Hazardous Substance Fact Sheet: 2-(2,4-DICHLOROPHENOXY) PROPIONIC ACID. Retrieved from [Link]

• Safe Work Australia. (n.d.). USING HERBICIDES SAFELY. Retrieved from [Link]

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